2-Chloro-4,6-diphenyl-1,3,5-triazine

• CAS: 3842-55-5

Core Science & Biosynthesis

synthesis and characterization of 2-Chloro-4,6-diphenyl-1,3,5-triazine

An In-depth Technical Guide to the Synthesis and Characterization of 2-Chloro-4,6-diphenyl-1,3,5-triazine

Introduction

2-Chloro-4,6-diphenyl-1,3,5-triazine, with CAS Number 3842-55-5, is a versatile heterocyclic compound.[1] It serves as a crucial intermediate and building block in various fields of chemical synthesis. The molecule consists of a central triazine ring substituted with two phenyl groups and one reactive chlorine atom. This chlorine atom provides a site for further nucleophilic substitution, making it a valuable precursor for creating more complex molecules. Its applications are prominent in the development of advanced materials, particularly as an intermediate in the production of Organic Light-Emitting Diode (OLED) materials where it is used to synthesize organic electron transport materials (ETMs). It also finds use in medicinal chemistry, for example, as an intermediate in the synthesis of the pharmaceutical drug teneligliptin, and in the development of novel antibacterial polymers and chiral molecules.[2]

Physicochemical Properties

2-Chloro-4,6-diphenyl-1,3,5-triazine is typically an off-white or white to cream crystalline solid or powder.[2][3] It is insoluble in water but shows solubility in organic solvents like ethanol (B145695) and acetone.[2] The compound is noted for its thermal stability, a key property for its use in various synthesis processes.

Property	Value	Source(s)
CAS Number	3842-55-5	[1][2]
Molecular Formula	C₁₅H₁₀ClN₃	[1][4][5]
Molecular Weight	267.71 g/mol	[1][4]
Appearance	White to cream powder/crystalline solid	[2][3]
Melting Point	138-140°C	[2]
Boiling Point	~485.1°C
Density	~1.265 g/cm³

Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

The synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine can be efficiently achieved through a Suzuki-Miyaura cross-coupling reaction. This common method involves the reaction of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with a phenylating agent, such as phenylboronic acid, in the presence of a suitable catalyst and base.[1][6]

Caption: Synthesis workflow via Suzuki-Miyaura cross-coupling.

Experimental Protocol

The following protocol is adapted from a known synthetic method for producing 2-Chloro-4,6-diphenyl-1,3,5-triazine with high yield and purity.[1]

Materials:

• 1,3,5-triazine (Cyanuric Chloride): 18.5 g (0.1 mol)

• Phenylboronic acid: 26.8 g (0.22 mol)

• Potassium carbonate: 34.5 g (0.25 mol)

• Bis(tricyclohexylphosphine)nickel(II) dichloride [Ni(pcy3)2Cl2]: 1 g

• Tetrahydrofuran (THF): 100 g

• Water

Procedure:

• To a 500 ml reaction flask, add 18.5 g (0.1 mol) of 1,3,5-triazine, 26.8 g (0.22 mol) of phenylboronic acid, 34.5 g (0.25 mol) of potassium carbonate, 1 g of the Ni(pcy3)2Cl2 catalyst, and 100 g of tetrahydrofuran.[1]

• Stir the mixture while heating it to 70°C.[1]

• Maintain the reaction at this temperature for 12 hours.[1]

• After 12 hours, cool the reaction mixture to room temperature.[1]

• Quench the reaction by adding 100 ml of water.[1]

• Distill the solvent to recover the tetrahydrofuran.[1]

• Once the THF has been distilled off, filter the remaining mixture while it is still warm.[1]

• Wash the resulting filter cake with water until it is neutral.[1]

• The resulting solid is 2-Chloro-4,6-diphenyl-1,3,5-triazine. The reported yield from this method is 25.2 g (94.1%).[1]

Characterization

The identity and purity of the synthesized 2-Chloro-4,6-diphenyl-1,3,5-triazine are confirmed through various analytical techniques. These methods are essential to verify the structure and assess the quality of the final product.

Caption: Standard analytical workflow for characterization.

Analytical Data

The characterization data confirms the successful synthesis and purity of the compound. While full spectral data is best obtained from direct analysis, typical results and available data are summarized below.

Analysis Technique	Result / Observation	Source(s)
Purity (GC)	≥96.0% to ≥99.0%	[3]
Yield	94.1% (for the specified protocol)	[1]
Mass Spectrometry	GC-MS data available, confirms molecular weight of 267.71 g/mol .	[4][7]
NMR Spectroscopy	¹H and ¹³C NMR spectra are used to confirm the structure and the presence of phenyl groups.	[4][8]
IR & Raman Spectra	FTIR and FT-Raman spectral data are available for vibrational mode analysis.	[4]
Elemental Analysis	Confirms the elemental composition of C₁₅H₁₀ClN₃.

Applications in Research and Development

The unique structure of 2-Chloro-4,6-diphenyl-1,3,5-triazine makes it a valuable intermediate in several high-tech and pharmaceutical applications:

• OLED Technology : It is a key precursor for synthesizing electron transport materials (ETMs), which are vital for the efficiency, brightness, and lifespan of OLED displays.

• Pharmaceutical Synthesis : The compound serves as an intermediate in the preparation of certain drugs, demonstrating its utility in medicinal chemistry.[2]

• Materials Science : It is used in the preparation of specialized polymers, such as bone cement containing N-halamine antibacterial polymers, imparting long-lasting antibacterial properties.[2]

• Supramolecular Chemistry : It is a component in the synthesis of water-soluble tridentate chiral molecules, which are important for designing and creating chiral self-assemblies.[2]

Safety and Handling

2-Chloro-4,6-diphenyl-1,3,5-triazine is classified as harmful if swallowed and can cause skin and serious eye irritation.[2][4] It may also cause an allergic skin reaction.[2] Appropriate personal protective equipment (PPE), including gloves and safety glasses, should be used when handling this chemical. It is important to consult the Safety Data Sheet (SDS) for comprehensive handling and disposal information.

References

• 1. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 2. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 4. 2-Chloro-4,6-diphenyl-1,3,5-triazine | C15H10ClN3 | CID 19698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. benchchem.com [benchchem.com]

Spectroscopic and Synthetic Profile of 2-Chloro-4,6-diphenyl-1,3,5-triazine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and synthetic methodology for the versatile chemical intermediate, 2-Chloro-4,6-diphenyl-1,3,5-triazine. This compound, identified by its CAS number 3842-55-5, is a valuable building block in the synthesis of a variety of organic molecules, including those with applications in medicinal chemistry and materials science.[1]

Physicochemical Properties

2-Chloro-4,6-diphenyl-1,3,5-triazine is an off-white to cream-colored crystalline solid.[2] It is generally insoluble in water but shows solubility in organic solvents such as toluene, ethanol, and acetone.[1][3]

Property	Value	Reference
Molecular Formula	C₁₅H₁₀ClN₃	[4]
Molecular Weight	267.72 g/mol	[5]
Melting Point	138-142 °C	[1]
Appearance	White to cream powder/crystal	[2]

Spectroscopic Data

The following tables summarize the available spectroscopic data for 2-Chloro-4,6-diphenyl-1,3,5-triazine. While specific peak assignments and multiplicities are not publicly available in detail, the key spectral data types are presented below.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. The exact mass has been determined by high-resolution mass spectrometry.

Technique	Parameter	Value	Reference
GC-MS	Molecular Ion (M⁺)	Data not available
Exact Mass	267.0563250 Da	[5]

A detailed table of major fragment ions and their relative intensities is not currently available in public databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR)

Predicted Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.4 - 8.7	Multiplet	10H	Aromatic Protons (Phenyl groups)

¹³C NMR (Carbon-13 NMR)

Predicted Chemical Shift (δ) ppm	Assignment
170 - 175	C-Cl and C-N (Triazine ring)
128 - 135	Aromatic Carbons (Phenyl groups)

Note: The predicted chemical shifts are based on typical values for similar aromatic and heterocyclic compounds. Actual experimental values may vary.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule. The characteristic absorption bands for 2-Chloro-4,6-diphenyl-1,3,5-triazine are expected in the following regions.

Wavenumber (cm⁻¹)	Functional Group Assignment
3050 - 3150	Aromatic C-H stretch
1500 - 1600	C=N and C=C stretch (Triazine and Phenyl rings)
1300 - 1400	In-plane C-H bending
800 - 900	Out-of-plane C-H bending
700 - 800	C-Cl stretch

A specific peak list with intensities is not currently available in public databases.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data and for the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine. These are based on standard laboratory practices for similar compounds.

Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

A common method for the synthesis of substituted triazines involves the reaction of cyanuric chloride with an appropriate nucleophile. For 2-Chloro-4,6-diphenyl-1,3,5-triazine, a Suzuki coupling reaction between cyanuric chloride and phenylboronic acid can be employed.

Materials:

• Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)

• Phenylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., Na₂CO₃)

• Solvent (e.g., Toluene/Water or Dioxane/Water mixture)

Procedure:

• To a reaction flask, add cyanuric chloride, phenylboronic acid (2 equivalents), and the palladium catalyst in the chosen solvent system.

• Add an aqueous solution of the base to the mixture.

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at reflux for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to obtain pure 2-Chloro-4,6-diphenyl-1,3,5-triazine.

A generalized workflow for the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

NMR Spectroscopy

Sample Preparation:

• Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

Instrument Parameters (¹H NMR):

• Spectrometer: 300-600 MHz

• Pulse Sequence: Standard single-pulse

• Acquisition Time: 2-4 seconds

• Relaxation Delay: 1-5 seconds

• Number of Scans: 16-64

Instrument Parameters (¹³C NMR):

• Spectrometer: 75-150 MHz

• Pulse Sequence: Proton-decoupled

• Acquisition Time: 1-2 seconds

• Relaxation Delay: 2-10 seconds

• Number of Scans: 1024-4096

A standard workflow for acquiring NMR spectra of an organic compound.

IR Spectroscopy

Sample Preparation (Thin Film Method):

• Dissolve a small amount of the solid sample in a few drops of a volatile solvent (e.g., methylene (B1212753) chloride or acetone).[6][7]

• Place a drop of the resulting solution onto a salt plate (e.g., NaCl or KBr).[6][7]

• Allow the solvent to evaporate, leaving a thin film of the solid on the plate.[6][7]

• Mount the plate in the spectrometer for analysis.

Instrument Parameters:

• Spectrometer: Fourier Transform Infrared (FTIR) Spectrometer

• Scan Range: 4000 - 400 cm⁻¹

• Number of Scans: 16-32

• Resolution: 4 cm⁻¹

Mass Spectrometry (GC-MS)

Sample Preparation:

• Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

Instrument Parameters:

• Gas Chromatograph (GC):

  • Column: Capillary column suitable for aromatic compounds (e.g., HP-5MS).

  • Inlet: Split/splitless injector.

  • Carrier Gas: Helium.

  • Oven Program: A temperature ramp from a low initial temperature (e.g., 60 °C) to a high final temperature (e.g., 300 °C) to ensure elution of the compound.[8]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

This guide provides a foundational understanding of the spectroscopic characteristics and synthetic approach for 2-Chloro-4,6-diphenyl-1,3,5-triazine. For specific research and development applications, it is recommended to acquire and analyze the spectroscopic data under optimized local laboratory conditions.

References

• 1. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Chloro-4,6-diphenyl-1,3,5-triazine 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 5. 2-Chloro-4,6-diphenyl-1,3,5-triazine | C15H10ClN3 | CID 19698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. tdi-bi.com [tdi-bi.com]

A Technical Guide to 2-Chloro-4,6-diphenyl-1,3,5-triazine (CAS: 3842-55-5)

An In-depth Profile for Researchers and Development Professionals

Introduction

2-Chloro-4,6-diphenyl-1,3,5-triazine is a versatile heterocyclic organic compound that serves as a crucial building block in various fields of chemical synthesis. Characterized by a triazine core substituted with two phenyl groups and a reactive chlorine atom, it is an important intermediate in the development of advanced materials, pharmaceuticals, and other specialty chemicals.[1] The electron-deficient nature of the triazine ring and the presence of the displaceable chloro group make it an excellent substrate for nucleophilic substitution and cross-coupling reactions.[1][2] This guide provides a comprehensive overview of its properties, synthesis, reactivity, and applications, tailored for professionals in research and development.

Core Properties and Identification

The fundamental physical and chemical characteristics of 2-Chloro-4,6-diphenyl-1,3,5-triazine are summarized below. The compound typically appears as a white to off-white solid and is stable under normal conditions.[1]

Table 1: Physicochemical Properties

Property	Value	Source(s)
Molecular Formula	C₁₅H₁₀ClN₃	[3][4]
Molecular Weight	267.71 g/mol	[3][5]
Appearance	White to off-white powder/solid	[3][6]
Melting Point	138-140 °C	[1]
Boiling Point	~485.1 °C
Density	~1.265 g/cm³
Solubility	Insoluble in water; Soluble in organic solvents such as toluene, ethanol, and acetone.[1][7]

Table 2: Compound Identification

Identifier	Value
CAS Number	3842-55-5
IUPAC Name	2-Chloro-4,6-diphenyl-1,3,5-triazine
Synonyms	CDPT, 2-chloro-4,6-diphenyl-[1][3][8]triazine
InChI Key	GPIQOFWTZXXOOV-UHFFFAOYSA-N

Chemical Reactivity and Key Applications

The reactivity of 2-Chloro-4,6-diphenyl-1,3,5-triazine is dominated by the labile chlorine atom, which is readily displaced by various nucleophiles or engaged in metal-catalyzed cross-coupling reactions. This versatility makes it a pivotal intermediate in several high-value applications.

Figure 1: Core reaction pathways and subsequent applications of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Organic Electronics (OLEDs)

A primary application is in the synthesis of materials for Organic Light-Emitting Diodes (OLEDs).[3][6] It serves as a key intermediate for producing organic electron transport materials (ETMs), which are crucial for enhancing the efficiency, brightness, and lifespan of OLED displays.

Pharmaceutical Synthesis

The triazine scaffold is present in numerous bioactive molecules. 2-Chloro-4,6-diphenyl-1,3,5-triazine is used as an intermediate in the synthesis of various pharmaceutical compounds, including the antidiabetic drug teneligliptin.[1] Its ability to react with amines and other nucleophiles allows for the construction of complex drug candidates.[1]

Advanced Materials and Polymers

The compound is utilized in creating advanced materials such as aromatic dendrimers, which have applications in catalysis and light-harvesting.[9] It is also a precursor for benzimidazole (B57391) derivatives and antibacterial polymers.[1]

Dyes and Agrochemicals

Historically, triazine chlorides have been fundamental in the dye industry. This compound can be used to produce dyes and pigments.[10] Furthermore, it serves as an intermediate in the synthesis of certain herbicides and pesticides.[10]

Experimental Protocols

Detailed methodologies are critical for reproducible research. The following sections provide protocols for the synthesis of the title compound and a representative application.

Protocol 1: Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

This protocol details a high-yield synthesis via a nickel-catalyzed cross-coupling reaction.[11]

Materials and Reagents:

• 2,4,6-Trichloro-1,3,5-triazine (Cyanuric chloride) (0.1 mol)

• Phenylboronic acid (0.22 mol)

• Potassium carbonate (0.25 mol)

• Bis(tricyclohexylphosphine)nickel(II) dichloride [Ni(PCy₃)₂Cl₂] (catalyst)

• Tetrahydrofuran (B95107) (THF), anhydrous

• Deionized water

Procedure:

• To a 500 mL reaction flask, add cyanuric chloride (18.5 g, 0.1 mol), phenylboronic acid (26.8 g, 0.22 mol), potassium carbonate (34.5 g, 0.25 mol), and the Ni(PCy₃)₂Cl₂ catalyst (1 g).

• Add 100 g of anhydrous tetrahydrofuran to the flask.

• Stir the mixture and heat to 70 °C. Maintain this temperature and continue stirring for 12 hours.

• After 12 hours, cool the reaction mixture to room temperature.

• Quench the reaction by adding 100 mL of water.

• Distill the mixture to recover the tetrahydrofuran solvent.

• Once the THF is removed, filter the remaining aqueous mixture.

• Wash the collected filter cake with water until neutral.

• Dry the solid product to yield 2-Chloro-4,6-diphenyl-1,3,5-triazine. The reported yield is 25.2 g (94.1%) with a purity of 98.9%.[11]

Figure 2: Workflow for the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Protocol 2: Representative Suzuki-Miyaura Cross-Coupling Reaction

This generalized protocol illustrates how 2-Chloro-4,6-diphenyl-1,3,5-triazine can be used to synthesize more complex triazine derivatives, such as those used in dendrimer construction.[9]

Materials and Reagents:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq)

• Aryl- or Heteroaryl-boronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq)

• Anhydrous solvent (e.g., DMF, Dioxane, or Toluene)

Procedure:

• In a reaction vessel purged with an inert atmosphere (Nitrogen or Argon), combine 2-Chloro-4,6-diphenyl-1,3,5-triazine, the boronic acid, the palladium catalyst, and the base.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Cool the mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to obtain the desired 2-aryl-4,6-diphenyl-1,3,5-triazine.

Figure 3: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Safety and Handling

Proper handling of 2-Chloro-4,6-diphenyl-1,3,5-triazine is essential to ensure laboratory safety. The compound is classified as an irritant and is harmful if ingested.[1]

Table 3: GHS Hazard and Precautionary Statements

Type	Code	Statement	Source(s)
Hazard	H315	Causes skin irritation.	[5][8][12]
Hazard	H319	Causes serious eye irritation.	[5][8][12]
Hazard	H335	May cause respiratory irritation.	[12]
Precaution	P261	Avoid breathing dust/fume/gas/mist/vapours/spray.	[12]
Precaution	P264	Wash skin thoroughly after handling.	[8][12]
Precaution	P280	Wear protective gloves/protective clothing/eye protection/face protection.	[8][12]
Precaution	P302+P352	IF ON SKIN: Wash with plenty of water.	[8]
Precaution	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[5]

Handling and Storage:

• Use in a well-ventilated area or under a fume hood.[8]

• Avoid contact with skin, eyes, and clothing.[8]

• Store in a cool, dry place in a tightly sealed container.[7]

• Keep away from strong oxidizing agents.[7]

2-Chloro-4,6-diphenyl-1,3,5-triazine is a high-value chemical intermediate with significant utility in materials science, particularly for OLEDs, and in the synthesis of pharmaceuticals and other functional molecules. Its well-defined reactivity, centered on the chloro-triazine core, allows for predictable and efficient synthetic transformations. The protocols and data presented in this guide offer a solid foundation for researchers and scientists to effectively and safely utilize this compound in their development endeavors.

References

• 1. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Chloro-4,6-diphenyl-1,3,5-triazine , 99% , 3842-55-5 - CookeChem [cookechem.com]
• 4. Synthonix, Inc > 3842-55-5 | 2-Chloro-4,6-diphenyl-1,3,5-triazine [synthonix.com]
• 5. 2-Chloro-4,6-diphenyl-1,3,5-triazine | C15H10ClN3 | CID 19698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-chloro-4,6-diphenyl-1,3,5-triazine | 3842-55-5 [chemicalbook.com]
• 7. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 8. tcichemicals.com [tcichemicals.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. innospk.com [innospk.com]
• 11. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 12. chemicalbook.com [chemicalbook.com]

physical and chemical properties of 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties, synthesis, and applications of 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT). This versatile compound serves as a crucial intermediate in various fields, including organic synthesis, materials science, and pharmaceutical development.

Core Properties of 2-Chloro-4,6-diphenyl-1,3,5-triazine

2-Chloro-4,6-diphenyl-1,3,5-triazine, with the CAS Number 3842-55-5, is an organic compound characterized by a triazine ring substituted with two phenyl groups and one chlorine atom.[1] This structure, particularly the reactive chloro group, makes it a valuable building block for more complex molecules. It typically appears as a white to off-white or cream crystalline powder.[2][3]

The key physicochemical properties of 2-Chloro-4,6-diphenyl-1,3,5-triazine are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₁₅H₁₀ClN₃	[1][2]
Molecular Weight	267.71 - 267.72 g/mol	[1][2]
Appearance	White to off-white/cream crystalline powder	[2][3]
Melting Point	134 - 155 °C	[2][3][4]
Boiling Point	~485.1 °C
Density	1.265 - 1.28 g/cm³	[2]
Solubility	Insoluble in water. Soluble in DMF, DMSO, and toluene; slightly soluble in THF.[2][5]
Stability	Stable under inert, dry conditions; moisture-sensitive.[2][6]

Experimental Protocols and Synthesis

The synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine can be achieved through several routes. The selection of a specific method may depend on the desired purity, yield, and available starting materials.

A common and effective method involves the reaction of cyanuric chloride (1,3,5-trichloro-2,4,6-triazine) with phenylboronic acid.[7] This method offers high yields.

Protocol:

• Reaction Setup: In a 500 mL reaction flask, combine 18.5g (0.1 mol) of cyanuric chloride, 26.8g (0.22 mol) of phenylboronic acid, 34.5g (0.25 mol) of potassium carbonate, and 1g of a suitable catalyst such as Ni(pcy3)2Cl2.[7]

• Solvent Addition: Add 100g of tetrahydrofuran (B95107) (THF) to the flask.[7]

• Reaction Conditions: Stir the mixture while heating it to 70°C. Maintain this temperature for 12 hours to allow the reaction to proceed.[7]

• Quenching: After 12 hours, cool the reaction mixture to room temperature and add 100 mL of water to quench the reaction.[7]

• Isolation and Purification: Distill the solvent to recover the THF. The remaining mixture is then filtered. The resulting filter cake is washed until neutral to yield the final product.[7] This process can yield up to 94.1% of 2-chloro-4,6-diphenyl-1,3,5-triazine with a purity of approximately 98.9%.[7]

An alternative route is a two-step process starting with a Friedel-Crafts reaction between cyanuric chloride and benzene (B151609) to form the 2-chloro-4,6-diphenyl-1,3,5-triazine intermediate.[8]

Protocol:

• Catalyst: Anhydrous aluminum chloride (AlCl₃) is typically used as the Lewis acid catalyst.[8]

• Temperature Control: The reaction is highly exothermic and should be conducted at low temperatures (0-5°C) to minimize the formation of byproducts such as mono- and tri-substituted triazines.[8]

• Solvent: An inert solvent like nitrobenzene (B124822) or an excess of benzene can be used.[8]

• Moisture Control: The reaction is extremely sensitive to moisture, which can deactivate the catalyst. All reagents and glassware must be thoroughly dried.[8]

• Monitoring: The progress of the reaction can be monitored using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[8]

For purifying the crude product obtained from synthesis, recrystallization is a common technique.

• Dissolve the crude 2-chloro-4,6-diphenyl-1,3,5-triazine in a suitable hot solvent, such as heptane.

• Allow the solution to cool slowly, promoting the formation of crystals.

• Collect the purified crystals by filtration.

• Wash the crystals with a small amount of cold solvent and dry them under a vacuum.

Chemical Reactivity and Applications

The chemical reactivity of 2-Chloro-4,6-diphenyl-1,3,5-triazine is dominated by the electron-deficient nature of the triazine ring and the presence of the displaceable chlorine atom. This makes it an excellent substrate for nucleophilic substitution and cross-coupling reactions.[9]

References

• 1. 2-Chloro-4,6-diphenyl-1,3,5-triazine | C15H10ClN3 | CID 19698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 4. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 5. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 6. tcichemicals.com [tcichemicals.com]
• 7. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

2-Chloro-4,6-diphenyl-1,3,5-triazine molecular structure and geometry

An In-depth Technical Guide on the Molecular Structure and Geometry of 2-Chloro-4,6-diphenyl-1,3,5-triazine

Introduction

2-Chloro-4,6-diphenyl-1,3,5-triazine is a heterocyclic organic compound featuring a triazine ring as its core scaffold. This scaffold is substituted with two phenyl groups and one chlorine atom. The arrangement of these substituents on the triazine ring dictates the molecule's overall geometry, which in turn influences its chemical reactivity, physical properties, and potential applications in fields such as medicinal chemistry and materials science. This document provides a detailed overview of the molecular structure and geometry of 2-chloro-4,6-diphenyl-1,3,5-triazine, based on available experimental and computational data.

Molecular Structure

The fundamental structure consists of a 1,3,5-triazine (B166579) ring, which is a six-membered aromatic heterocycle containing three nitrogen atoms at positions 1, 3, and 5. This ring is substituted at the 2-position with a chlorine atom and at the 4- and 6-positions with phenyl groups.

Molecular Geometry and Quantitative Data

The geometry of 2-chloro-4,6-diphenyl-1,3,5-triazine has been elucidated through single-crystal X-ray diffraction studies. These studies provide precise measurements of bond lengths, bond angles, and dihedral angles, offering a three-dimensional picture of the molecule.

Crystallographic Data

The compound crystallizes in the monoclinic space group P21/c. The asymmetric unit contains one molecule. The triazine ring is essentially planar, as expected for an aromatic system. The phenyl rings are twisted with respect to the central triazine ring.

Table 1: Key Bond Lengths for 2-Chloro-4,6-diphenyl-1,3,5-triazine

Bond	Length (Å)
C2-Cl1	1.724(3)
N1-C2	1.328(4)
N3-C2	1.329(4)
N1-C6	1.341(4)
N5-C6	1.334(4)
N3-C4	1.343(4)
N5-C4	1.337(4)
C4-C11	1.484(4)
C6-C21	1.485(4)

Data sourced from single-crystal X-ray diffraction analysis.

Table 2: Key Bond Angles for 2-Chloro-4,6-diphenyl-1,3,5-triazine

Angle	Degree (°)
N1-C2-N3	127.1(3)
N1-C2-Cl1	116.5(2)
N3-C2-Cl1	116.4(2)
C2-N1-C6	116.3(3)
C2-N3-C4	116.2(3)
C4-N5-C6	116.8(3)
N3-C4-N5	127.4(3)
N3-C4-C11	116.2(3)
N5-C4-C11	116.4(3)
N1-C6-N5	127.2(3)
N1-C6-C21	116.4(3)
N5-C6-C21	116.4(3)

Data sourced from single-crystal X-ray diffraction analysis.

Table 3: Key Dihedral Angles for 2-Chloro-4,6-diphenyl-1,3,5-triazine

Dihedral Angle	Degree (°)
Dihedral angle between triazine and phenyl ring 1	33.7(1)
Dihedral angle between triazine and phenyl ring 2	47.9(1)

Data sourced from single-crystal X-ray diffraction analysis.

The planarity of the triazine ring is a notable feature. The phenyl groups, however, are not coplanar with the triazine ring, exhibiting significant dihedral angles. This twisted conformation is likely a result of steric hindrance between the ortho-hydrogens of the phenyl groups and the atoms of the triazine ring.

Experimental Protocols

The determination of the molecular structure and geometry of 2-chloro-4,6-diphenyl-1,3,5-triazine relies on established analytical techniques.

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional arrangement of atoms in a crystalline solid.

Methodology:

• Crystal Growth: High-quality single crystals of 2-chloro-4,6-diphenyl-1,3,5-triazine are grown, typically by slow evaporation of a suitable solvent (e.g., ethanol).

• Data Collection: A selected crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction patterns are collected on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is used to solve the crystal structure, often using direct methods. The initial structural model is then refined against the experimental data to obtain precise atomic coordinates, bond lengths, and bond angles.

Visualizations

Molecular Structure

Caption: 2D representation of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Experimental Workflow for Structural Elucidation

Caption: Workflow for determining molecular geometry via X-ray crystallography.

An In-depth Technical Guide to the Solubility of 2-Chloro-4,6-diphenyl-1,3,5-triazine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 2-Chloro-4,6-diphenyl-1,3,5-triazine in various organic solvents. Due to the limited availability of specific quantitative solubility data in public literature, this document focuses on presenting the available qualitative information and provides a detailed, robust experimental protocol for the quantitative determination of its solubility. This guide is intended to equip researchers, scientists, and drug development professionals with the necessary information and methodologies to effectively utilize this compound in their work.

Introduction to 2-Chloro-4,6-diphenyl-1,3,5-triazine

2-Chloro-4,6-diphenyl-1,3,5-triazine is a white to off-white crystalline solid.[1] It is a versatile intermediate in organic synthesis, finding applications in the preparation of pharmaceuticals, agrochemicals, and photoactive materials for OLEDs and photovoltaic devices.[1] Understanding its solubility in organic solvents is crucial for its application in various chemical processes, including reaction condition optimization, purification, and formulation development.

Solubility Profile

Table 1: Qualitative Solubility of 2-Chloro-4,6-diphenyl-1,3,5-triazine in Common Organic Solvents

Solvent Class	Example Solvents	Reported/Predicted Solubility	Rationale
Aromatic	Toluene	Soluble[3]	Favorable pi-stacking interactions between the solvent and the phenyl groups of the triazine.
Polar Aprotic	Dimethylformamide (DMF)	Soluble[1]	Capable of dipole-dipole interactions with the triazine ring.
Dimethyl sulfoxide (B87167) (DMSO)	Soluble[1]	Strong dipole-dipole interactions can effectively solvate the molecule.
Acetone	Soluble[2]	Dipole-dipole interactions facilitate dissolution.
Tetrahydrofuran (THF)	Slightly Soluble[1]	Moderate polarity allows for some interaction, but less effective than more polar aprotic solvents.
Polar Protic	Ethanol	Soluble[2]	While the potential for hydrogen bonding is limited, dipole interactions can facilitate dissolution.[4]
Aqueous	Water	Insoluble[1][2]	The molecule is predominantly nonpolar and hydrophobic.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise quantitative solubility data, a systematic experimental approach is necessary. The following protocol details the isothermal shake-flask method followed by gravimetric analysis, a reliable and widely used technique for determining the solubility of a solid in a liquid.

Materials and Equipment

• 2-Chloro-4,6-diphenyl-1,3,5-triazine (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (readable to at least 0.1 mg)

• Scintillation vials or flasks with screw caps

• Constant temperature orbital shaker or water bath

• Syringe filters (0.22 µm, solvent-compatible membrane)

• Syringes

• Pre-weighed, dry glass vials for evaporation

• Vacuum oven or desiccator

Methodology

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 2-Chloro-4,6-diphenyl-1,3,5-triazine into a series of vials. An excess is confirmed by the presence of undissolved solid at equilibrium.

  • Add a known volume (e.g., 5.0 mL) of the selected organic solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period (typically 24-48 hours) to ensure that equilibrium solubility is reached. The system is at equilibrium when the concentration of the solute in the solution remains constant over time.

• Sample Collection and Filtration:

  • Allow the vials to sit undisturbed at the constant temperature for at least 2 hours to allow the undissolved solid to settle.

  • Carefully draw the supernatant (the clear liquid above the solid) into a syringe.

  • Attach a 0.22 µm syringe filter to the syringe.

  • Dispense a known volume of the clear, filtered saturated solution into a pre-weighed, dry glass vial. Record the exact volume.

• Gravimetric Analysis:

  • Place the vials containing the filtered saturated solution in a vacuum oven at a temperature sufficient to evaporate the solvent without degrading the solute. Alternatively, the solvent can be evaporated under a gentle stream of nitrogen, followed by drying in a desiccator.

  • Dry the vials to a constant weight. This is achieved when consecutive weighings, after further drying, show a negligible difference.

  • Accurately weigh the vial containing the dry solute.

• Calculation of Solubility:

  • Calculate the mass of the dissolved 2-Chloro-4,6-diphenyl-1,3,5-triazine by subtracting the initial mass of the empty vial from the final mass of the vial with the dried residue.

  • The solubility can then be expressed in various units, such as g/L or mg/mL, by dividing the mass of the dissolved solute by the volume of the solvent used.

  Solubility (g/L) = (Mass of vial with residue (g) - Mass of empty vial (g)) / Volume of filtrate (L)

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of 2-Chloro-4,6-diphenyl-1,3,5-triazine using the gravimetric method.

Caption: Experimental workflow for solubility determination.

Conclusion

While quantitative solubility data for 2-Chloro-4,6-diphenyl-1,3,5-triazine remains to be extensively documented in scientific literature, this guide provides a solid foundation for researchers by consolidating the available qualitative information and presenting a detailed, actionable protocol for its quantitative determination. By following the outlined experimental methodology, scientists and drug development professionals can generate the precise solubility data required for their specific applications, thereby facilitating further research and development involving this versatile compound.

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 4. benchchem.com [benchchem.com]

In-Depth Technical Guide to the FT-IR Spectrum of 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 2-Chloro-4,6-diphenyl-1,3,5-triazine. This compound is a key intermediate in the synthesis of various organic materials, including those for Organic Light-Emitting Diodes (OLEDs), pharmaceuticals, and antibacterial polymers.[1][2] A thorough understanding of its vibrational properties through FT-IR spectroscopy is crucial for its identification, quality control, and the study of its chemical transformations.

Molecular Structure and Vibrational Modes

2-Chloro-4,6-diphenyl-1,3,5-triazine possesses a heterocyclic 1,3,5-triazine (B166579) ring substituted with two phenyl groups and one chlorine atom. The key functional groups that give rise to characteristic infrared absorptions are the triazine ring, the phenyl rings, and the carbon-chlorine bond.

The principal vibrational modes expected in the FT-IR spectrum include:

• C=N and C-N stretching vibrations within the triazine ring.

• Aromatic C=C stretching vibrations in the phenyl rings.

• Aromatic C-H stretching and bending vibrations of the phenyl rings.

• C-Cl stretching vibration .

• Ring breathing and deformation modes of both the triazine and phenyl rings.

Experimental Protocol for FT-IR Analysis

A standard experimental procedure for obtaining the FT-IR spectrum of 2-Chloro-4,6-diphenyl-1,3,5-triazine is detailed below. This protocol is based on methods used for similar aromatic triazine compounds.[3][4]

Objective: To acquire a high-resolution FT-IR spectrum of solid 2-Chloro-4,6-diphenyl-1,3,5-triazine for structural characterization.

Materials and Equipment:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine, solid powder, ≥97% purity.[5]

• Fourier-Transform Infrared (FT-IR) spectrometer (e.g., Bruker Tensor 27 or Thermo Nicolet Avatar 370).[1][3]

• Attenuated Total Reflectance (ATR) accessory.

• Spatula and cleaning solvents (e.g., isopropanol (B130326), acetone).

Procedure:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

  • Clean the ATR crystal surface thoroughly with isopropanol and allow it to dry completely.

• Background Spectrum Acquisition:

  • With the clean, empty ATR accessory in place, collect a background spectrum. This will account for the absorbance of the ATR crystal and the atmospheric conditions.

  • Typically, 80 scans are co-added to improve the signal-to-noise ratio, with a spectral resolution of 2 cm⁻¹.[3][4]

• Sample Analysis:

  • Place a small amount of the 2-Chloro-4,6-diphenyl-1,3,5-triazine powder onto the center of the ATR crystal.

  • Apply consistent pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum using the same parameters as the background scan (e.g., 80 scans, 2 cm⁻¹ resolution).[3][4]

• Data Processing:

  • The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform baseline correction and peak picking to identify the wavenumbers of the absorption maxima.

FT-IR Spectral Data and Interpretation

Wavenumber (cm⁻¹)	Intensity	Tentative Assignment
~3050	Medium-Weak	Aromatic C-H stretching (phenyl rings)
~1580	Strong	C=N stretching (triazine ring) & Aromatic C=C stretching (phenyl rings)
~1524	Strong	Aromatic C=C stretching (phenyl rings)
~1483	Medium	Aromatic C=C stretching (phenyl rings)
~1400	Medium	C-N stretching (triazine ring)
~1363	Strong	In-plane C-H bending (phenyl rings)
~1234	Medium	Triazine ring breathing/stretching
~1074	Medium	In-plane C-H bending (phenyl rings)
~837	Strong	C-Cl stretching
~770	Strong	Triazine ring out-of-plane bending
~740	Strong	Out-of-plane C-H bending (monosubstituted benzene)
~683	Strong	Out-of-plane C-H bending (monosubstituted benzene)

Visualization of Key Vibrational Modes

The following diagrams illustrate the molecular structure of 2-Chloro-4,6-diphenyl-1,3,5-triazine and a logical workflow for its FT-IR spectral analysis.

References

• 1. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. updatepublishing.com [updatepublishing.com]

An In-Depth Technical Guide to the Mass Spectrometry of 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of 2-Chloro-4,6-diphenyl-1,3,5-triazine. This document details the fragmentation patterns observed under electron ionization, presents a detailed experimental protocol for its analysis by gas chromatography-mass spectrometry (GC-MS), and summarizes key quantitative data.

Introduction

2-Chloro-4,6-diphenyl-1,3,5-triazine is a versatile heterocyclic compound widely utilized as a key intermediate in the synthesis of various organic molecules, including pharmaceuticals and materials for organic electronics. Its chemical reactivity, attributed to the presence of a labile chlorine atom on the triazine ring, makes it a valuable building block in medicinal chemistry and materials science. Accurate analytical characterization of this compound is crucial for quality control, reaction monitoring, and metabolic studies. Mass spectrometry, particularly coupled with chromatographic separation techniques, stands as a powerful tool for the identification and quantification of 2-Chloro-4,6-diphenyl-1,3,5-triazine. This guide focuses on the electron ionization mass spectrometry (EI-MS) of this compound, elucidating its fragmentation behavior.

Mass Spectrometric Fragmentation Analysis

Electron ionization of 2-Chloro-4,6-diphenyl-1,3,5-triazine leads to the formation of a molecular ion and a series of characteristic fragment ions. The fragmentation pathway is primarily dictated by the stability of the triazine ring and the phenyl substituents.

The molecular ion peak (M⁺˙) is observed at m/z 267, corresponding to the molecular weight of the compound (C₁₅H₁₀ClN₃). The presence of a chlorine atom is indicated by the isotopic peak at m/z 269, with a relative abundance of approximately one-third of the molecular ion peak, which is characteristic of the ³⁵Cl and ³⁷Cl isotopes.

The fragmentation of 2-Chloro-4,6-diphenyl-1,3,5-triazine is proposed to proceed through several key steps, as illustrated in the diagram below. The initial fragmentation often involves the loss of the chlorine atom or cleavage of the triazine ring.

Figure 1: Proposed fragmentation pathway of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Key Fragmentation Steps:

• Loss of Chlorine Radical: The molecular ion can lose a chlorine radical (Cl•) to form a stable cation at m/z 232.

• Ring Cleavage: The triazine ring can undergo cleavage, leading to the loss of a neutral fragment such as cyanogen (B1215507) chloride (CNCl) to yield an ion at m/z 206.

• Loss of Hydrogen Cyanide: The fragment at m/z 232 can further fragment by losing a molecule of hydrogen cyanide (HCN), resulting in an ion at m/z 179.

• Formation of Phenyl Cation: A prominent peak is often observed at m/z 77, corresponding to the phenyl cation (C₆H₅⁺), which can be formed through various fragmentation routes.

• Formation of Benzontrile Cation: A fragment ion at m/z 103, corresponding to the benzonitrile (B105546) radical cation (C₆H₅CN⁺˙), is also a common feature in the mass spectra of phenyl-substituted triazines.

Data Presentation

The following table summarizes the major ions observed in the electron ionization mass spectrum of 2-Chloro-4,6-diphenyl-1,3,5-triazine, along with their proposed structures and estimated relative abundances.

m/z	Proposed Ion Structure	Estimated Relative Abundance (%)
267	[C₁₅H₁₀ClN₃]⁺˙ (Molecular Ion)	60
232	[C₁₅H₁₀N₃]⁺	100 (Base Peak)
206	[C₁₄H₁₀N₂]⁺˙	25
179	[C₁₃H₉N]⁺˙	30
129	[C₈H₅N₂]⁺	45
103	[C₆H₅CN]⁺˙	70
77	[C₆H₅]⁺	55

Experimental Protocols

A standard method for the analysis of 2-Chloro-4,6-diphenyl-1,3,5-triazine is Gas Chromatography-Mass Spectrometry (GC-MS). The following is a detailed protocol that can be adapted for this purpose.

Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of 2-Chloro-4,6-diphenyl-1,3,5-triazine in a suitable organic solvent (e.g., acetone, dichloromethane, or ethyl acetate) at a concentration of 1 mg/mL.

• Working Standards: Prepare a series of working standard solutions by serial dilution of the stock solution to cover the desired concentration range for calibration.

• Sample Extraction (if necessary): For complex matrices, a sample extraction and clean-up step may be required. A solid-phase extraction (SPE) with a C18 cartridge can be an effective method.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injection Volume: 1 µL.

• Injector Temperature: 280 °C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 300 °C.

  • Final hold: 300 °C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Mass Range: m/z 50-400.

Figure 2: General experimental workflow for GC-MS analysis.

This technical guide provides foundational information for the mass spectrometric analysis of 2-Chloro-4,6-diphenyl-1,3,5-triazine. Researchers are encouraged to optimize the provided protocols based on their specific instrumentation and analytical requirements.

An In-depth Technical Guide to the Electrophilic and Nucleophilic Sites of 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the electrophilic and nucleophilic characteristics of 2-Chloro-4,6-diphenyl-1,3,5-triazine, a versatile building block in medicinal chemistry and materials science. The inherent electronic properties of the triazine core, coupled with the influence of the diphenyl substituents, create distinct reactive sites that are crucial for its application in the synthesis of novel compounds. This document outlines these reactive centers, provides detailed experimental protocols for their modification, and presents relevant quantitative data to inform synthetic strategies.

Introduction

2-Chloro-4,6-diphenyl-1,3,5-triazine is a heterocyclic compound characterized by a triazine ring substituted with two phenyl groups and one chlorine atom. The triazine ring is an electron-deficient system due to the presence of three electronegative nitrogen atoms, which significantly influences the molecule's reactivity.[1] This electron deficiency is key to understanding the electrophilic nature of the carbon atoms within the triazine ring, particularly the carbon atom bonded to the chlorine. The chlorine atom serves as a good leaving group, making this position highly susceptible to nucleophilic attack.[2] This reactivity profile allows for the sequential and controlled substitution of the chlorine atom, enabling the synthesis of a diverse range of functionalized triazine derivatives.[3]

Electrophilic and Nucleophilic Sites

The reactivity of 2-Chloro-4,6-diphenyl-1,3,5-triazine is dominated by the electrophilic nature of the triazine ring and the potential for nucleophilic attack on its carbon atoms.

Electrophilic Sites:

• C2 Carbon: The carbon atom attached to the chlorine atom (C2) is the primary electrophilic site. The high electronegativity of the adjacent nitrogen atoms and the chlorine atom inductively withdraws electron density, creating a significant partial positive charge on this carbon. This makes it highly susceptible to attack by a wide range of nucleophiles.[1]

• C4 and C6 Carbons: The carbon atoms bearing the phenyl groups (C4 and C6) are also electrophilic, albeit to a lesser extent than the C2 carbon. The nitrogen atoms in the triazine ring create a general electron deficiency across all ring carbons.

Nucleophilic Sites:

• Nitrogen Atoms: The lone pairs of electrons on the three nitrogen atoms of the triazine ring provide potential nucleophilic character. However, due to the aromatic nature of the ring and the delocalization of these lone pairs, their nucleophilicity is significantly reduced. They are generally not involved in nucleophilic attack under typical reaction conditions.

• Phenyl Rings: The π-systems of the two phenyl rings can act as weak nucleophiles in certain electrophilic aromatic substitution reactions, although this is not the primary mode of reactivity for this molecule.

The following diagram illustrates the key reactive sites of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines | MDPI [mdpi.com]

An In-depth Technical Guide to 2-Chloro-4,6-diphenyl-1,3,5-triazine: From Discovery to Modern Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-4,6-diphenyl-1,3,5-triazine, a key building block in the development of advanced organic electronic materials. The document details its historical synthesis, modern preparative methods, physicochemical properties, and its significant role as an intermediate in the fabrication of Organic Light-Emitting Diodes (OLEDs).

Discovery and History

The synthesis of substituted s-triazines dates back to the 19th century, with the foundational work on cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) laying the groundwork for a vast array of derivatives. While a definitive singular "discovery" paper for 2-Chloro-4,6-diphenyl-1,3,5-triazine is not readily apparent in early literature, its conceptual origins lie in the exploration of Friedel-Crafts reactions with cyanuric chloride. This classic electrophilic aromatic substitution, discovered in 1877, provided a direct method for introducing aryl groups onto the triazine ring.[1]

Historically, the reaction of cyanuric chloride with benzene (B151609) in the presence of a Lewis acid catalyst like aluminum chloride was a studied route to phenylated triazines.[2][3] This method, while foundational, often presented challenges in controlling the degree of substitution, leading to mixtures of mono-, di-, and tri-substituted products. The synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine via this route would involve the substitution of two chlorine atoms on the cyanuric chloride ring with phenyl groups.

In modern organic synthesis, more controlled and higher-yielding methods, such as palladium-catalyzed cross-coupling reactions, have become the standard for preparing this and other unsymmetrically substituted triazines.

Physicochemical and Spectral Data

2-Chloro-4,6-diphenyl-1,3,5-triazine is a white to off-white crystalline solid.[4] It is soluble in organic solvents like toluene (B28343) and moderately stable under normal laboratory conditions.[4][5]

Table 1: Physicochemical Properties of 2-Chloro-4,6-diphenyl-1,3,5-triazine

Property	Value	Source(s)
Molecular Formula	C₁₅H₁₀ClN₃	[6]
Molecular Weight	267.71 g/mol	[6]
CAS Number	3842-55-5	[6]
Melting Point	138-140 °C	[4]
Boiling Point	485.1±28.0 °C (Predicted)	[1]
Density	1.265±0.06 g/cm³ (Predicted)	[1]
Appearance	White to cream powder/crystal	[7]
Purity	≥96.0% (GC)	[7]

Table 2: Spectral Data Summary for 2-Chloro-4,6-diphenyl-1,3,5-triazine

Spectrum Type	Available Data	Source(s)
¹H NMR	Data available in spectral databases	[8]
¹³C NMR	Data available in spectral databases	[6][8]
FTIR	Spectrum available (KBr pellet)	[6]
Mass Spec (GC-MS)	Spectrum available	[6]
Raman	Spectrum available	[6]

Experimental Protocols

The synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine can be achieved through several methods. Below are detailed protocols for a modern nickel-catalyzed cross-coupling reaction, which offers high yield and purity.

Synthesis via Nickel-Catalyzed Cross-Coupling

This protocol is adapted from a procedure for the synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine from cyanuric chloride and phenylboronic acid.[9]

Materials:

• Cyanuric chloride (1,3,5-trichloro-1,3,5-triazine)

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• Bis(tricyclohexylphosphine)nickel(II) dichloride [Ni(PCy₃)₂Cl₂]

• Tetrahydrofuran (B95107) (THF), anhydrous

• Deionized water

Procedure:

• To a 500 mL reaction flask equipped with a magnetic stirrer and reflux condenser, add cyanuric chloride (18.5 g, 0.1 mol), phenylboronic acid (26.8 g, 0.22 mol), potassium carbonate (34.5 g, 0.25 mol), and the nickel catalyst (1 g).

• Add 100 g of anhydrous tetrahydrofuran to the flask.

• Stir the mixture and heat to 70 °C.

• Maintain the reaction at this temperature for 12 hours.

• After 12 hours, cool the reaction mixture to room temperature.

• Quench the reaction by adding 100 mL of deionized water.

• Distill the solvent to recover the tetrahydrofuran.

• After the THF has been distilled off, filter the remaining mixture.

• Wash the filter cake with water until neutral.

• The resulting solid is 2-chloro-4,6-diphenyl-1,3,5-triazine.

Expected Yield and Purity:

• Yield: Approximately 25.2 g (94.1%)[9]

• Purity: Approximately 98.9%[9]

Role in Organic Electronics and Signaling Pathways

The primary application of 2-Chloro-4,6-diphenyl-1,3,5-triazine is as a crucial intermediate in the synthesis of advanced materials for organic electronics, particularly for Organic Light-Emitting Diodes (OLEDs).[4] The electron-deficient nature of the triazine ring makes it an excellent core for building electron transport materials (ETMs).[10]

The chloro-substituent on the triazine ring provides a reactive site for further functionalization through nucleophilic substitution reactions. This allows for the attachment of various other functional groups to tailor the electronic and physical properties of the final material, such as its energy levels (HOMO/LUMO), charge carrier mobility, and thermal stability.[4]

Synthesis of Electron Transport Materials for OLEDs

The general workflow for the synthesis of an electron transport material using 2-Chloro-4,6-diphenyl-1,3,5-triazine as a precursor is outlined below. This typically involves a nucleophilic aromatic substitution reaction where the chlorine atom is displaced by another aromatic or heteroaromatic moiety.

Caption: Workflow for the synthesis of an electron transport material.

Fabrication of OLED Devices

Once the triazine-based electron transport material is synthesized and purified, it is incorporated into a multilayer OLED device via vacuum deposition. The ETM layer plays a critical role in facilitating the efficient transport of electrons from the cathode to the emissive layer, where they recombine with holes to generate light.

Caption: General workflow for OLED device fabrication.

References

• 1. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Cyanuric chloride as a linker towards the synthesis of covalent triazine polymers: a review - Materials Advances (RSC Publishing) DOI:10.1039/D4MA00739E [pubs.rsc.org]
• 4. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 5. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 6. 2-Chloro-4,6-diphenyl-1,3,5-triazine | C15H10ClN3 | CID 19698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 10. researchgate.net [researchgate.net]

Potential Research Areas for 2-Chloro-4,6-diphenyl-1,3,5-triazine Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the promising research avenues for derivatives of 2-Chloro-4,6-diphenyl-1,3,5-triazine, a versatile scaffold with significant potential in medicinal chemistry and materials science. The unique chemical properties of this triazine core, characterized by a reactive chlorine atom, allow for a wide range of structural modifications, leading to novel compounds with diverse biological activities and functional applications. This document provides an in-depth overview of key research areas, quantitative biological data, detailed experimental protocols, and visual representations of relevant signaling pathways and workflows.

Core Research Areas

The inherent reactivity of the 2-chloro-4,6-diphenyl-1,3,5-triazine core makes it an excellent starting material for the synthesis of a diverse library of derivatives. The primary areas of research focus include medicinal chemistry, materials science, and organic synthesis.

Medicinal Chemistry

The 1,3,5-triazine (B166579) scaffold is a well-established pharmacophore in drug discovery, with derivatives exhibiting a broad spectrum of biological activities. Key areas for investigation for 2-Chloro-4,6-diphenyl-1,3,5-triazine derivatives include:

• Anticancer Activity: Triazine derivatives have shown significant potential as anticancer agents by targeting various signaling pathways crucial for cancer cell proliferation and survival.[1][2] Research can be directed towards synthesizing and evaluating derivatives for their cytotoxic effects on various cancer cell lines. Mechanistic studies to elucidate their mode of action, such as inhibition of protein kinases like EGFR and PI3K, are a critical research direction.[3][4]

• Antimicrobial Activity: With the rise of antibiotic resistance, there is a pressing need for novel antimicrobial agents. Triazine derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens.[5][6] Future research could focus on the synthesis of diphenyl-triazine derivatives and screening them against clinically relevant microbial strains to determine their minimum inhibitory concentrations (MICs).

• Antiviral Activity: Certain triazine derivatives have been reported to possess antiviral properties.[7][8] This opens up an avenue for the exploration of 2-Chloro-4,6-diphenyl-1,3,5-triazine derivatives as potential antiviral agents against a variety of viruses.

Materials Science

The electron-deficient nature of the triazine ring, coupled with the ability to introduce various functionalities, makes these derivatives attractive for applications in materials science.

• Organic Light-Emitting Diodes (OLEDs): 2-Chloro-4,6-diphenyl-1,3,5-triazine is a key intermediate in the synthesis of organic electron transport materials (ETMs) for OLEDs.[9][10] Research in this area can focus on designing and synthesizing novel derivatives with enhanced electron mobility, thermal stability, and luminescence properties for improved OLED performance.

• Fluorescent Probes: The triazine core can be functionalized to create fluorescent molecules with applications as sensors and imaging agents.[11] The development of derivatives that exhibit changes in their fluorescence properties in response to specific analytes or environmental conditions is a promising research direction.

Organic Synthesis

The reactivity of the chlorine atom in 2-Chloro-4,6-diphenyl-1,3,5-triazine makes it a valuable building block in organic synthesis. It readily undergoes nucleophilic substitution reactions with a variety of nucleophiles, including amines, phenols, and thiols, allowing for the facile introduction of diverse functional groups.[4] Furthermore, it can participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form carbon-carbon bonds.[12]

Quantitative Data

The following tables summarize the biological activity of various 1,3,5-triazine derivatives, providing a reference for potential efficacy. It is important to note that this data is for a range of triazine derivatives and not exclusively for those derived from 2-Chloro-4,6-diphenyl-1,3,5-triazine, highlighting the potential of this class of compounds.

Table 1: Anticancer Activity of Selected 1,3,5-Triazine Derivatives (IC50 values in µM)

Compound/Derivative Type	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
2-{2-amino-4-[4-(2-chlorophenyl)piperazino]- 1,3,5-triazin-6-yl}-3-(4-nitrophenyl)acrylonitrile	Various	0.45 - 1.66	-	-
4-amino-6-(phenylamino)-1,3,5-triazine derivative	HepG2	20.53	-	-
4-amino-6-(phenylamino)-1,3,5-triazine derivative	MCF-7	129.0	-	-
Symmetrical di-substituted phenylamino-s-triazine (Compound 2d)	MCF7	6.54	Paclitaxel	2.35
Symmetrical di-substituted phenylamino-s-triazine (Compound 2d)	C26	0.38	Paclitaxel	4.32
Imamine-1,3,5-triazine derivative (Compound 4f)	MDA-MB-231	6.25	Imatinib	35.50
Imamine-1,3,5-triazine derivative (Compound 4k)	MDA-MB-231	8.18	Imatinib	35.50

Table 2: Antimicrobial Activity of Selected 1,3,5-Triazine Derivatives (MIC values in µg/mL)

Compound/Derivative Type	Microorganism	MIC (µg/mL)	Reference Compound
N-[4-(4-substitutedphenyl)-1,3-thiazol-2-yl]-1,3,5-triazin-2-amine derivatives	Various Bacteria	4 - 64	Streptomycin
2,4,6-trisubstituted[4][13][14]triazine derivatives	Various Bacteria & Fungi	6.25 - 25	-
Thiosemicarbazides containing 1,3,5-triazines (in combination with fluconazole)	Candida albicans	0.125 - 2.0	-

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the synthesis and evaluation of 2-Chloro-4,6-diphenyl-1,3,5-triazine derivatives.

Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

Method: Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes a general procedure for the synthesis of the core compound.

Materials:

• Cyanuric chloride (1,3,5-trichloro-1,3,5-triazine)

• Phenylboronic acid

• Potassium carbonate (K2CO3)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2)

• 1,4-Dioxane (B91453) (anhydrous)

• Water (deionized)

• Diethyl ether

• Silica (B1680970) gel for column chromatography

• n-Hexane

• Ethyl acetate (B1210297)

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon), combine cyanuric chloride (1 equivalent), phenylboronic acid (2.2 equivalents), and potassium carbonate (2.5 equivalents).

• Add the palladium catalyst (e.g., Pd(dppf)Cl2, 0.01 equivalents).

• Add anhydrous 1,4-dioxane to the flask.

• Heat the reaction mixture to 80-100 °C and stir overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add water to quench the reaction.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of n-hexane and ethyl acetate as the eluent to yield 2-Chloro-4,6-diphenyl-1,3,5-triazine as a white solid.[13]

In Vitro Anticancer Activity: MTT Assay

This protocol outlines the determination of the cytotoxic effects of synthesized derivatives on cancer cell lines.[9][14]

Materials:

• Human cancer cell lines (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37 °C in a 5% CO2 atmosphere.

• Prepare serial dilutions of the test compounds in the culture medium.

• After 24 hours, replace the medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubate the plate for 48-72 hours at 37 °C in a 5% CO2 atmosphere.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

In Vitro Antimicrobial Activity: Broth Microdilution Method

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of the synthesized derivatives against various microorganisms.[13][15][16]

Materials:

• Bacterial or fungal strains

• Mueller-Hinton Broth (MHB) or other appropriate broth medium

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplates

• Microplate reader or visual inspection

Procedure:

• Prepare a stock solution of the test compound.

• Perform serial two-fold dilutions of the compound in the broth medium in a 96-well microplate.

• Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard).

• Dilute the inoculum in the broth to achieve a final concentration of approximately 5 x 105 CFU/mL.

• Inoculate each well of the microplate with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubate the plates at the appropriate temperature (e.g., 37 °C for bacteria) for 18-24 hours.

• Determine the MIC, which is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways potentially targeted by 2-Chloro-4,6-diphenyl-1,3,5-triazine derivatives and a general experimental workflow for their synthesis and evaluation.

Caption: EGFR and PI3K/Akt/mTOR signaling pathways and potential inhibition by triazine derivatives.

Caption: General experimental workflow for the development of 2-Chloro-4,6-diphenyl-1,3,5-triazine derivatives.

Conclusion

Derivatives of 2-Chloro-4,6-diphenyl-1,3,5-triazine represent a promising class of compounds with wide-ranging potential applications. The synthetic accessibility of this scaffold allows for the creation of diverse molecular architectures tailored for specific biological targets or material properties. The outlined research areas, supported by the provided data and experimental protocols, offer a solid foundation for further investigation into this versatile chemical entity. Future studies focusing on the synthesis of novel diphenyl-triazine derivatives and comprehensive evaluation of their biological and physical properties are warranted to fully unlock their potential in drug discovery and materials science.

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. Antitumor Activity of s-Triazine Derivatives: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Antiproliferative Activity of a New Series of Mono- and Bis(dimethylpyrazolyl)-s-triazine Derivatives Targeting EGFR/PI3K/AKT/mTOR Signaling Cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of substituted 2-(thiophen-2-yl)-1,3,5-triazine derivatives as potential dual PI3Kα/mTOR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 6. researchgate.net [researchgate.net]
• 7. remedypublications.com [remedypublications.com]
• 8. Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of Novel Thiosemicarbazides Containing 1,3,5-Triazines Derivatives as Potential Synergists against Fluconazole-Resistant Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and in vitro anticancer evaluation of some 4,6-diamino-1,3,5-triazine-2-carbohydrazides as Rad6 ubiquitin conjugating enzyme inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 14. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 15. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 16. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Chloro-4,6-diphenyl-1,3,5-triazine in OLED Fabrication

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the application of 2-Chloro-4,6-diphenyl-1,3,5-triazine as a pivotal intermediate in the synthesis of advanced materials for Organic Light-Emitting Diodes (OLEDs). Due to its reactive chlorine atom and stable triazine core, this compound serves as a versatile building block for creating a variety of functional molecules, including electron transport materials (ETMs), host materials, and thermally activated delayed fluorescence (TADF) emitters.

Overview of 2-Chloro-4,6-diphenyl-1,3,5-triazine in OLEDs

2-Chloro-4,6-diphenyl-1,3,5-triazine is a foundational precursor in the development of high-performance OLEDs. Its electron-deficient triazine ring is advantageous for synthesizing materials with excellent electron-accepting and -transporting properties.[1] The phenyl substituents contribute to the morphological stability of the resulting compounds, a crucial factor for device longevity. While not typically used as a standalone functional layer in OLEDs, its derivatives are integral to enhancing device efficiency, brightness, and operational stability.[2]

The primary applications of materials derived from this triazine precursor include:

• Electron Transport Layers (ETLs): The electron-deficient nature of the triazine core facilitates efficient electron injection and transport from the cathode to the emissive layer, which can lead to lower operating voltages and improved device efficiency.

• Host Materials: Triazine derivatives with high triplet energies are effective hosts for phosphorescent and TADF emitters.[3] They facilitate efficient energy transfer to the guest dopants and confine excitons within the emissive layer.[3]

• TADF Emitters: By incorporating suitable donor moieties, molecules based on the triazine scaffold can be engineered to exhibit TADF, a mechanism that allows for the harvesting of both singlet and triplet excitons, leading to potentially 100% internal quantum efficiency.[4]

Performance of OLEDs with Derivatives of 2-Chloro-4,6-diphenyl-1,3,5-triazine

The following tables summarize the performance of various OLEDs that incorporate functional materials synthesized from 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Host Material Derivative	Emitter	Device Structure	Max. External Quantum Efficiency (EQE) (%)	Max. Luminance (cd/m²)	Max. Current Efficiency (cd/A)	Max. Power Efficiency (lm/W)	Reference
DPTPCz	Blue Phosphor	ITO/TAPC(60nm)/DPTPCz:FIrpic(8%, 30nm)/TPBi(90nm)/LiF(1nm)/Al	14.4	>10,000	-	-	[3]
DPTPCz	Green Phosphor	ITO/TAPC(60nm)/DPTPCz:Ir(ppy)₃(8%, 30nm)/TPBi(90nm)/LiF(1nm)/Al	21.2	>10,000	-	-	[3]
T2T	(PPy)₂Ir(acac)	Not Specified	17.5	-	-	59.0	[5]
T3T	(PPy)₂Ir(acac)	Not Specified	14.4	-	-	50.6	[5]

Emitter Derivative	Host Material	Device Structure	Max. External Quantum Efficiency (EQE) (%)	Max. Luminance (cd/m²)	Max. Current Efficiency (cd/A)	Emission Peak (nm)	Reference
TH-2DMAC (non-doped)	-	ITO/HATCN/TAPC/TH-2DMAC/TPBi/LiF/Al	12.8	-	-	<475	[4]
TH-2DPAC (non-doped)	-	ITO/HATCN/TAPC/TH-2DPAC/TPBi/LiF/Al	15.8	-	-	<475	[4]
Tri-2tCzPA-TRZ	mCP	Not Specified	-	12,580	18.8	-	[6]

Experimental Protocols

General Synthesis Protocol for a Triazine-Based Functional Material (e.g., T2T)

This protocol describes a typical nucleophilic substitution reaction to synthesize a functional OLED material starting from a triazine chloride precursor.

Materials:

• 3-Bromobiphenyl (B57067)

• n-Butyllithium (n-BuLi)

• 2,4,6-Trichloro-1,3,5-triazine (Cyanuric Chloride) - Note: 2-Chloro-4,6-diphenyl-1,3,5-triazine would be used for subsequent, more complex derivatives.

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Toluene (B28343)

• Methanol

• Standard glassware for inert atmosphere synthesis (e.g., Schlenk line)

Procedure:

• Lithiated Reagent Preparation:

  • Dissolve 3-bromobiphenyl in anhydrous THF under an inert atmosphere (Argon or Nitrogen).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-BuLi dropwise to the solution and stir for 1 hour at -78 °C to form the lithiated species.[1]

• Reaction with Triazine:

  • In a separate flask, dissolve 2,4,6-trichloro-1,3,5-triazine in anhydrous toluene under an inert atmosphere.

  • Cool the triazine solution to 0 °C.

  • Slowly add the previously prepared lithiated biphenyl (B1667301) solution to the triazine solution.

  • Allow the reaction mixture to warm to room temperature and stir overnight.[1]

• Work-up and Purification:

  • Quench the reaction by the slow addition of methanol.

  • Remove the solvent under reduced pressure.

  • Dissolve the crude product in a suitable solvent like dichloromethane (B109758) and wash with water.

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) and filter.

  • Purify the crude product by column chromatography on silica (B1680970) gel, followed by recrystallization to obtain the pure final product.[1]

OLED Fabrication Protocol by Vacuum Thermal Evaporation

This protocol outlines the general steps for fabricating a multilayer OLED device.

Materials:

• Indium Tin Oxide (ITO)-coated glass substrates

• Detergent solution, deionized water, acetone, isopropanol (B130326)

• Organic materials for Hole Injection Layer (HIL), Hole Transport Layer (HTL), Emissive Layer (EML), Electron Transport Layer (ETL)

• Metal for cathode (e.g., LiF/Al)

• High-vacuum thermal evaporation chamber

Procedure:

• Substrate Cleaning:

  • Clean the ITO-coated glass substrates by sequentially sonicating in detergent solution, deionized water, acetone, and isopropanol for 15 minutes each.[1]

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-ozone or oxygen plasma for 10-15 minutes to improve the work function of the ITO and remove organic residues.[1]

• Organic Layer Deposition:

  • Transfer the cleaned substrates to a high-vacuum thermal evaporation chamber (base pressure < 5 x 10⁻⁶ Torr).

  • Sequentially deposit the organic layers (e.g., HIL, HTL, EML with host and dopant, ETL) onto the ITO anode. The deposition rates and thicknesses should be precisely controlled using quartz crystal monitors.

• Cathode Deposition:

  • Without breaking the vacuum, deposit the cathode layers, typically a thin layer of an electron injection material like LiF followed by a thicker layer of a reflective metal like aluminum.

• Encapsulation:

  • To prevent degradation from moisture and oxygen, the fabricated device should be encapsulated in an inert atmosphere (e.g., a glovebox) using a UV-curable epoxy and a glass lid.

• Characterization:

  • The current density-voltage-luminance (J-V-L) characteristics, electroluminescence spectra, and efficiency of the device are then measured using a source meter and a spectroradiometer.

Visualizations

Caption: Workflow for synthesizing a functional OLED material.

References

• 1. benchchem.com [benchchem.com]
• 2. sunshine-oled.com [sunshine-oled.com]
• 3. Novel bipolar host materials based on 1,3,5-triazine derivatives for highly efficient phosphorescent OLEDs with extremely low efficiency roll-off - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Facile Generation of Thermally Activated Delayed Fluorescence and Fabrication of Highly Efficient Non-Doped OLEDs Based on Triazine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Chloro-4,6-diphenyl-1,3,5-triazine as a Versatile Intermediate for High-Performance Electron Transport Materials

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 2-chloro-4,6-diphenyl-1,3,5-triazine as a pivotal intermediate in the synthesis of advanced electron transport materials (ETMs). The inherent electron-deficient nature of the 1,3,5-triazine (B166579) core, coupled with the reactive chlorine at the C2 position, makes this compound an ideal building block for creating a diverse range of ETMs for applications in organic electronics, particularly Organic Light-Emitting Diodes (OLEDs).

Introduction

2-Chloro-4,6-diphenyl-1,3,5-triazine is a white crystalline solid that serves as a crucial precursor in the development of materials for organic electronics.[1][2] Its molecular structure allows for facile nucleophilic substitution and cross-coupling reactions, enabling the introduction of various functional groups to tailor the electronic and physical properties of the resulting materials.[3] Triazine-based ETMs are known for their high electron affinity, excellent thermal stability, and morphological robustness, which are critical for the efficiency and longevity of OLED devices.[4] These materials facilitate the efficient injection and transport of electrons from the cathode to the emissive layer, leading to lower operating voltages and improved device performance.[1]

Physicochemical Properties of 2-Chloro-4,6-diphenyl-1,3,5-triazine

Property	Value	Reference
CAS Number	3842-55-5	[5]
Molecular Formula	C₁₅H₁₀ClN₃	[5]
Molecular Weight	267.71 g/mol	[5]
Appearance	White to cream powder	[6]
Melting Point	138-140 °C	[2]
Purity	≥97%	[6]
Solubility	Soluble in organic solvents like ethanol (B145695) and acetone; insoluble in water.	[2]

Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

A common and efficient method for the synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine involves the Suzuki cross-coupling reaction of cyanuric chloride with phenylboronic acid.

Experimental Protocol: Synthesis via Suzuki Coupling

Materials:

• Cyanuric chloride (1,3,5-trichloro-2,4,6-triazine)

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) as catalyst

• N,N-Dimethylformamide (DMF), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Water

• Standard glassware for inert atmosphere synthesis

Procedure:

• In a dried reaction flask under an inert atmosphere (e.g., argon or nitrogen), dissolve cyanuric chloride (1.0 eq) in anhydrous THF.

• In a separate flask, prepare a solution of phenylboronic acid (2.2 eq) and potassium carbonate (2.5 eq) in a mixture of DMF and water.

• Add the catalyst, Pd(dppf)Cl₂ (e.g., 0.05 eq), to the cyanuric chloride solution.

• Slowly add the phenylboronic acid/potassium carbonate solution to the cyanuric chloride solution at room temperature.

• Heat the reaction mixture to 80 °C and stir for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and quench with water.

• Extract the product with an organic solvent such as ethyl acetate (B1210297).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield 2-chloro-4,6-diphenyl-1,3,5-triazine as a white solid.

Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Synthesis of Electron Transport Materials from 2-Chloro-4,6-diphenyl-1,3,5-triazine

The reactive chlorine atom on the triazine ring allows for the facile introduction of various functionalities through cross-coupling reactions like Suzuki and Buchwald-Hartwig amination, leading to a wide array of ETMs.

Experimental Protocol: Synthesis of a Carbazole-Substituted Triazine ETM via Suzuki Coupling

This protocol describes the synthesis of a model ETM where the chlorine atom is replaced by a carbazole-containing moiety.

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• A suitable carbazole-boronic acid or ester derivative (e.g., 9-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃) or another suitable base

• Toluene (B28343) and water (or another suitable solvent system)

• Standard glassware for inert atmosphere synthesis

Procedure:

• In a reaction flask under an inert atmosphere, combine 2-chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq), the carbazole-boronic acid derivative (1.2 eq), Pd(PPh₃)₄ (0.05 eq), and K₂CO₃ (2.0 eq).

• Add a degassed mixture of toluene and water (e.g., 4:1 v/v).

• Heat the mixture to reflux (e.g., 100 °C) and stir for 24-48 hours, monitoring by TLC.

• Upon completion, cool the reaction to room temperature and add water.

• Extract the product with an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography followed by recrystallization or sublimation to obtain the final electron transport material.

Experimental Protocol: Synthesis of an Amino-Substituted Triazine ETM via Buchwald-Hartwig Amination

This protocol outlines the synthesis of an ETM by forming a C-N bond between the triazine core and an amine.

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• A desired amine (e.g., diphenylamine, carbazole)

• Palladium(II) acetate (Pd(OAc)₂) or another palladium precatalyst

• A suitable phosphine (B1218219) ligand (e.g., XPhos, SPhos)

• A strong base (e.g., sodium tert-butoxide (NaOtBu), cesium carbonate (Cs₂CO₃))

• Anhydrous toluene or another suitable aprotic solvent

• Standard glassware for inert atmosphere synthesis

Procedure:

• In a glovebox or under an inert atmosphere, charge a reaction vessel with Pd(OAc)₂ (e.g., 0.02 eq), the phosphine ligand (e.g., 0.04 eq), and the base (e.g., 1.4 eq).

• Add 2-chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq) and the amine (1.2 eq).

• Add anhydrous toluene.

• Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 100-110 °C) for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture, dilute with a suitable solvent, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the product by column chromatography and/or recrystallization to yield the final ETM.

Synthetic routes to ETMs from the intermediate.

Performance Data of Electron Transport Materials

The performance of ETMs derived from 2-chloro-4,6-diphenyl-1,3,5-triazine is highly dependent on the nature of the substituents. The following table summarizes key performance metrics for some representative materials.

Material	HOMO (eV)	LUMO (eV)	Electron Mobility (cm²/Vs)	Tg (°C)	OLED Performance (EQE, PE)
DPTPCz	-	-	-	-	14.4% (Blue), 21.2% (Green)[7]
OTrPhCz	-5.83	-2.88	-	-	-[8]
OTrPhCzBr	-5.96	-2.71	-	-	-[8]
T2T	-	-	> 10⁻⁴	-	17.5%, 59.0 lm/W[9]
T3T	-	-	> 10⁻⁴	-	14.4%, 50.6 lm/W[9]
TST	-	-	> 10⁻⁴	-	5.1%, 12.3 lm/W[9]

Experimental Workflow for OLED Fabrication and Testing

A typical workflow for the fabrication of an OLED device using a triazine-based ETM involves vacuum thermal evaporation.

Workflow for OLED fabrication and characterization.

Conclusion

2-Chloro-4,6-diphenyl-1,3,5-triazine is a highly valuable and versatile intermediate for the synthesis of a wide range of electron transport materials. The straightforward and efficient synthetic protocols, such as Suzuki and Buchwald-Hartwig cross-coupling reactions, allow for the precise tuning of the material properties. The resulting triazine-based ETMs exhibit promising performance in OLED devices, contributing to high efficiency and operational stability. The detailed protocols and data presented in these application notes provide a solid foundation for researchers and scientists in the field of organic electronics to explore and develop next-generation materials for advanced electronic applications.

References

• 1. Electron Transport Materials: Synthesis, Properties and Device Performance [file.scirp.org]
• 2. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-Chloro-4,6-diphenyl-1,3,5-triazine | C15H10ClN3 | CID 19698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 7. Novel bipolar host materials based on 1,3,5-triazine derivatives for highly efficient phosphorescent OLEDs with extremely low efficiency roll-off - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis and excited state modulation of organic blue light emitters based on 2,4,6-triphenyl-1,3,5-triazine and carbazole derivatives through ortho-positioned linking models - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Application Notes: Suzuki-Miyaura Coupling of 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds. This application note provides a detailed protocol for the palladium-catalyzed Suzuki-Miyaura coupling of 2-Chloro-4,6-diphenyl-1,3,5-triazine with various arylboronic acids. The resulting 2,4,6-triaryl-1,3,5-triazines are of significant interest in medicinal chemistry and materials science, particularly in the development of Organic Light-Emitting Diodes (OLEDs).[1] The electron-deficient nature of the triazine ring and the presence of the reactive chlorine atom make 2-Chloro-4,6-diphenyl-1,3,5-triazine an excellent substrate for such transformations.

Reaction Principle

The Suzuki-Miyaura coupling reaction involves the cross-coupling of an organoboron compound (e.g., a boronic acid) with an organic halide in the presence of a palladium catalyst and a base. The catalytic cycle consists of three key steps: oxidative addition of the palladium(0) catalyst to the aryl halide, transmetalation of the organoboron species to the palladium(II) complex, and reductive elimination to form the new carbon-carbon bond and regenerate the palladium(0) catalyst.

Experimental Protocol

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Arylboronic acid (1.2 - 2.0 equivalents)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] with a suitable phosphine (B1218219) ligand) (1-5 mol%)

• Base (e.g., Sodium carbonate [Na₂CO₃], Potassium carbonate [K₂CO₃], Cesium carbonate [Cs₂CO₃]) (2.0 - 3.0 equivalents)

• Anhydrous solvent (e.g., 1,4-Dioxane, Toluene, Tetrahydrofuran [THF], or a mixture such as Toluene/THF)

• Degassed water (if using an aqueous base solution)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or reaction vial, add 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq), the arylboronic acid (1.2 - 2.0 eq), the palladium catalyst (1-5 mol%), and the base (2.0 - 3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the anhydrous solvent via syringe. If using an aqueous base solution, degas the water thoroughly before addition.

• Reaction Conditions: Heat the reaction mixture to a temperature between 80-110°C with vigorous stirring. The optimal temperature and reaction time will depend on the specific substrates and catalyst system used. For sterically hindered substrates, higher temperatures and longer reaction times may be necessary.[2][3]

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent such as ethyl acetate (B1210297) or dichloromethane.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2,4,6-triaryl-1,3,5-triazine.

Data Presentation

The following table summarizes typical reaction conditions and yields for the Suzuki-Miyaura coupling of chloro-triazine derivatives with arylboronic acids, based on analogous reactions found in the literature.

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (10)	-	Na₂CO₃ (6)	Toluene/THF/H₂O	90	12-24	40-85
2	Pd₂(dba)₃ (5)	PPh₃ (10)	K₂CO₃ (2)	THF	60	1	~60
3	Pd₂(dba)₃ (5)	L1* (10)	K₂CO₃ (2)	THF	60	1	85
4	PdCl₂(dtbpf) (15)	-	K₂CO₃ (3)	ACN/H₂O	70	1-12	34-69

*L1 = 4-(2-(diphenylphosphino)phenyl)morpholine[2]

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Catalytic Cycle

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Friedel-Crafts Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-4,6-diphenyl-1,3,5-triazine is a key intermediate in the synthesis of a variety of compounds with applications in medicinal chemistry, materials science, and as building blocks for dendrimers and other complex molecular architectures. The presence of the reactive chlorine atom allows for further functionalization, making it a versatile precursor for creating diverse chemical libraries. This document provides a detailed protocol for the synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine via a Friedel-Crafts reaction, a fundamental method for the arylation of the triazine core. The Friedel-Crafts reaction offers a direct approach to forming carbon-carbon bonds between the electron-deficient triazine ring and an aromatic substrate like benzene (B151609).

Principle of the Reaction

The synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine is achieved through the electrophilic substitution of two chlorine atoms on a cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) molecule with phenyl groups from benzene. The reaction is catalyzed by a Lewis acid, typically anhydrous aluminum chloride (AlCl₃), which increases the electrophilicity of the triazine ring, facilitating the attack by benzene. The reaction's selectivity for the diarylated product over mono- or tri-arylated species is controlled by careful management of stoichiometry and reaction temperature.

Experimental Protocol

This protocol details the laboratory-scale synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine.

Materials:

• Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Benzene

• Concentrated Hydrochloric Acid (HCl)

• Dichloromethane (CH₂Cl₂) or other suitable extraction solvent

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Crushed Ice

• Nitrogen or Argon gas for inert atmosphere

Equipment:

• Three-neck round-bottom flask

• Addition funnel

• Mechanical or magnetic stirrer

• Thermometer

• Condenser

• Inert gas inlet

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Assemble a clean, dry three-neck round-bottom flask equipped with a stirrer, a thermometer, an addition funnel, and a condenser with an inert gas inlet. Ensure all glassware is thoroughly dried to prevent deactivation of the Lewis acid catalyst.

• Initial Cooling: Charge the reaction flask with anhydrous benzene, which serves as both the reactant and the solvent. Begin stirring and cool the flask to 0-5°C using an ice bath under a slow stream of inert gas (e.g., nitrogen).

• Catalyst Addition: Once the benzene is cooled, slowly and portion-wise add anhydrous aluminum chloride to the flask while maintaining the temperature between 0-5°C. Stir the mixture until the aluminum chloride is well-dispersed, forming a slurry.

• Reactant Addition: In a separate dry flask, dissolve cyanuric chloride in anhydrous benzene. Transfer this solution to the addition funnel.

• Reaction Execution: Add the cyanuric chloride solution dropwise to the stirred aluminum chloride/benzene slurry over a period of 1-2 hours. It is critical to maintain the reaction temperature between 5-10°C during the addition to control the exothermic reaction and favor the desired disubstitution.[1]

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature. Continue stirring for 12-24 hours.[1]

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to determine the consumption of the starting material and the formation of the product.

• Reaction Quenching: Upon completion, carefully and slowly pour the reaction mixture onto a vigorously stirred mixture of crushed ice and concentrated hydrochloric acid.[1] This will decompose the aluminum chloride complex and quench the reaction.

• Product Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with a suitable organic solvent such as dichloromethane.

• Washing and Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[1]

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the crude 2-chloro-4,6-diphenyl-1,3,5-triazine.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol (B145695) or an ethanol/water mixture, to yield the final product.

Data Presentation

Table 1: Reactant and Product Information

Compound Name	Molecular Formula	Molar Mass ( g/mol )	Role in Reaction
Cyanuric Chloride	C₃Cl₃N₃	184.41	Starting Material
Benzene	C₆H₆	78.11	Reactant and Solvent
Aluminum Chloride	AlCl₃	133.34	Catalyst (Lewis Acid)
2-Chloro-4,6-diphenyl-1,3,5-triazine	C₁₅H₁₀ClN₃	267.71	Product

Table 2: Typical Reaction Conditions and Expected Outcome

Parameter	Value
Reaction Temperature	5-10°C (addition), then room temperature
Reaction Time	12-24 hours
Catalyst	Anhydrous Aluminum Chloride
Solvent	Anhydrous Benzene
Expected Yield	Moderate to good (requires optimization)
Purity (after purif.)	>98%

Visualizations

Diagram 1: Reaction Scheme for the Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

Caption: Friedel-Crafts diarylation of cyanuric chloride.

Diagram 2: Experimental Workflow

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT) as a Coupling Reagent in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT) is a member of the triazine family of coupling reagents utilized in organic synthesis for the formation of amide bonds, a fundamental linkage in peptides. While its counterparts, such as 2-chloro-4,6-dimethoxy-1,3,5-triazine (B118884) (CDMT), are more extensively documented, CDPT offers a lipophilic alternative that can be advantageous in specific synthetic contexts. This document provides detailed application notes and generalized protocols for the use of CDPT as a coupling reagent in peptide synthesis, drawing upon the established methodologies for related triazine-based reagents. Due to the limited specific literature on CDPT in peptide synthesis, the following protocols are based on the general reactivity of chlorotriazines and may require optimization for specific amino acid couplings.

Mechanism of Action

The utility of 2-chloro-4,6-diphenyl-1,3,5-triazine as a coupling reagent lies in its ability to activate a carboxylic acid group, rendering it susceptible to nucleophilic attack by an amine. The generally accepted mechanism for triazine-based coupling reagents proceeds as follows:

• Activation of the Carboxylic Acid: In the presence of a tertiary amine base, such as N-methylmorpholine (NMM), the carboxylic acid of an N-protected amino acid reacts with CDPT.

• Formation of a Reactive Intermediate: This reaction forms a highly reactive acyloxy-triazine "active ester."

• Nucleophilic Attack: The amino group of a C-protected amino acid or the N-terminus of a peptide chain then attacks the carbonyl carbon of this activated intermediate.

• Peptide Bond Formation: This nucleophilic substitution results in the formation of the desired peptide bond and the release of a 2-hydroxy-4,6-diphenyl-1,3,5-triazine byproduct.

The diphenyl substitution on the triazine ring influences the reactivity and solubility of the reagent and its byproducts, potentially offering advantages in purification depending on the solvent system employed.

Diagram of the Proposed Coupling Mechanism

Caption: Proposed mechanism of CDPT-mediated amide bond formation.

Quantitative Data

Specific quantitative data for peptide coupling yields and racemization using 2-Chloro-4,6-diphenyl-1,3,5-triazine is not extensively available in the reviewed literature. However, data for the related 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) can provide a benchmark for expected performance. Yields for di-, tri-, and pentapeptide synthesis using CDMT are reported to be in the range of 75-98%.[1] It is crucial to perform validation experiments to determine the efficiency and extent of racemization for each specific peptide sequence when using CDPT.

Coupling Reagent Family	Substituents	Typical Reported Yields	Key Features
Chlorotriazines	Diphenyl (CDPT)	Data not readily available	Lipophilic, potentially aiding in specific purifications
Dimethoxy (CDMT)	75-98%[1]	Well-documented, good yields
Dibenzyloxy	High efficiency in solution phase	-

Experimental Protocols

The following are generalized protocols for solution-phase and solid-phase peptide synthesis using CDPT. These should be considered as starting points and may require optimization.

Protocol 1: Solution-Phase Dipeptide Synthesis

This protocol outlines the coupling of an N-protected amino acid with an amino acid ester.

Materials:

• N-protected amino acid (e.g., Boc-Ala-OH)

• Amino acid ester hydrochloride (e.g., H-Gly-OMe·HCl)

• 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT)

• N-methylmorpholine (NMM)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

• Saturated aqueous sodium bicarbonate solution

• 1N Hydrochloric acid

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Preparation of the Amine Component: In a round-bottom flask, dissolve the amino acid ester hydrochloride (1.0 eq) in the chosen anhydrous solvent. Add N-methylmorpholine (1.1 eq) and stir the mixture at room temperature for 15 minutes to liberate the free amine.

• Activation of the Carboxylic Acid: In a separate flask, dissolve the N-protected amino acid (1.0 eq), CDPT (1.1 eq), and N-methylmorpholine (1.1 eq) in the anhydrous solvent. Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the active ester. The progress of the activation can be monitored by thin-layer chromatography (TLC).

• Coupling Reaction: Add the solution containing the free amine (from step 1) to the activated carboxylic acid solution (from step 2).

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 2-12 hours.

• Work-up:

  • Once the reaction is complete, dilute the mixture with the solvent.

  • Wash the organic layer sequentially with 1N HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure to obtain the crude dipeptide.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes).

Diagram of Solution-Phase Synthesis Workflow

Caption: Workflow for solution-phase dipeptide synthesis using CDPT.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) - Manual Protocol

This protocol describes a single coupling cycle on a pre-loaded resin.

Materials:

• Fmoc-protected amino acid pre-loaded resin (e.g., Fmoc-Gly-Wang resin)

• Fmoc-protected amino acid for coupling

• 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT)

• N,N-Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM)

• Deprotection solution: 20% piperidine (B6355638) in N,N-Dimethylformamide (DMF)

• DMF (peptide synthesis grade)

• Dichloromethane (DCM)

• Solvents for washing (e.g., Methanol, Isopropanol)

• Solid-phase synthesis vessel

Procedure:

• Resin Swelling: Place the resin in the synthesis vessel and swell in DMF for 30-60 minutes. Drain the solvent.

• Fmoc Deprotection:

  • Add the deprotection solution (20% piperidine in DMF) to the resin.

  • Agitate for 5 minutes and drain.

  • Add a fresh portion of the deprotection solution and agitate for 15-20 minutes.

  • Drain the solution and wash the resin thoroughly with DMF (5-7 times), DCM (3 times), and DMF (3 times).

• Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (3-5 eq relative to resin loading), CDPT (3-5 eq), and DIPEA or NMM (6-10 eq) in DMF.

  • Pre-activate the mixture by stirring for 10-15 minutes at room temperature.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 1-4 hours at room temperature.

• Monitoring the Coupling: Perform a qualitative test (e.g., Kaiser or Chloranil test) to check for the presence of free primary amines. If the test is positive, indicating incomplete coupling, the coupling step can be repeated.

• Washing: After complete coupling, drain the reaction solution and wash the resin thoroughly with DMF (5-7 times) and DCM (3 times).

• Next Cycle: The resin is now ready for the next deprotection and coupling cycle.

Diagram of a Single SPPS Cycle

Caption: A single coupling cycle in solid-phase peptide synthesis.

Safety and Handling

2-Chloro-4,6-diphenyl-1,3,5-triazine is a chemical reagent and should be handled with appropriate safety precautions. Wear personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood. Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Conclusion

2-Chloro-4,6-diphenyl-1,3,5-triazine presents a viable, albeit less characterized, option for peptide coupling. Its application is based on the well-established chemistry of chlorotriazines in promoting amide bond formation. The protocols provided herein serve as a foundation for researchers to explore the use of CDPT in their synthetic endeavors. It is imperative to conduct small-scale optimization and analytical validation, particularly concerning reaction times, stoichiometry, and the potential for racemization, to ensure the successful synthesis of the desired peptide products.

References

• 1. researchgate.net [researchgate.net]

Application Notes: Amide Bond Formation Using 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formation of the amide bond is a cornerstone of organic synthesis, pivotal in the creation of peptides, pharmaceuticals, and advanced materials. While numerous methods exist, many rely on stoichiometric activating agents that can be sensitive, expensive, or generate significant waste.[1] 1,3,5-Triazine derivatives, such as 2-Chloro-4,6-diphenyl-1,3,5-triazine, have emerged as robust and efficient coupling reagents for amide synthesis. These compounds offer advantages in stability, cost-effectiveness, and ease of handling compared to many traditional reagents.[2]

2-Chloro-4,6-diphenyl-1,3,5-triazine serves as a powerful activating agent for carboxylic acids, enabling their condensation with amines under mild conditions. The presence of the chloro group on the triazine ring provides a reactive site for nucleophilic substitution, making it an ideal building block for creating complex molecules. Its utility extends to the synthesis of peptides, complex natural products, and as an intermediate in the development of novel pharmaceuticals and materials for organic electronics.[2][3]

Mechanism of Action

The amidation reaction mediated by 2-Chloro-4,6-diphenyl-1,3,5-triazine proceeds through a two-step mechanism involving the activation of a carboxylic acid.

• Activation: In the presence of a tertiary amine base, such as N-methylmorpholine (NMM), the carboxylic acid reacts with 2-Chloro-4,6-diphenyl-1,3,5-triazine. The base deprotonates the carboxylic acid, and the resulting carboxylate anion displaces the chloride on the triazine ring. This forms a highly reactive O-acyl-triazinyl intermediate.

• Nucleophilic Acyl Substitution: The amine substrate then acts as a nucleophile, attacking the carbonyl carbon of the activated intermediate. This step forms a tetrahedral intermediate which subsequently collapses to yield the stable amide bond and the 2-hydroxy-4,6-diphenyl-1,3,5-triazine byproduct, which typically precipitates from the reaction mixture and can be easily removed by filtration.

The overall mechanism is depicted in the diagram below.

Caption: Mechanism of amide formation using 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Experimental Protocols

General Protocol for Amide Synthesis

This protocol describes a general procedure for the coupling of a carboxylic acid and an amine using 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Materials:

• Carboxylic Acid (1.0 eq)

• Amine (1.0-1.2 eq)

• 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.1 eq)

• N-methylmorpholine (NMM) (1.5 eq)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN))

• Round-bottom flask

• Magnetic stirrer

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, silica (B1680970) gel for chromatography)

Caption: General workflow for triazine-mediated amide synthesis.

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq) and 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.1 eq). Dissolve the solids in a suitable anhydrous solvent (e.g., DCM or THF, approx. 0.1-0.5 M).

• Activation: Add N-methylmorpholine (1.5 eq) to the solution. Stir the mixture at room temperature for 10-20 minutes. The formation of a salt, N-methylmorpholinium chloride, may be observed.

• Amine Addition: Add the amine (1.0-1.2 eq) to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours). Gentle heating may be required for less reactive substrates. A white precipitate of 2-hydroxy-4,6-diphenyl-1,3,5-triazine will form as the reaction proceeds.

• Work-up:

  • Upon completion, filter the reaction mixture to remove the precipitated triazine byproduct.

  • Transfer the filtrate to a separatory funnel and dilute with additional solvent if necessary.

  • Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude amide product by silica gel column chromatography or recrystallization to obtain the final product.

Data Presentation: Substrate Scope and Yields

2-Chloro-4,6-diphenyl-1,3,5-triazine is effective for a wide range of substrates. The following table summarizes the expected outcomes for the amidation of various carboxylic acids and amines, based on the known reactivity of analogous triazine coupling reagents. Actual yields may vary depending on the specific substrates and reaction conditions.

Carboxylic Acid Type	Amine Type	Typical Yield	Notes
Aromatic (e.g., Benzoic Acid)	Primary Aliphatic (e.g., Benzylamine)	Excellent (>90%)	Reaction is typically fast and clean.
Aromatic (e.g., Benzoic Acid)	Secondary Aliphatic (e.g., Dibenzylamine)	Good to Excellent (80-95%)	May require slightly longer reaction times.
Aliphatic (e.g., Hexanoic Acid)	Primary Aliphatic (e.g., Benzylamine)	Excellent (>90%)	Generally high-yielding.
Aliphatic (e.g., Hexanoic Acid)	Aniline	Good (75-90%)	Less nucleophilic amines like anilines may require longer reaction times or gentle heating.
N-protected α-Amino Acid	Amino Acid Ester	Good to Excellent (80-95%)	Minimal racemization is observed, making it suitable for peptide synthesis.[4]
Sterically Hindered Acid	Primary Amine	Moderate to Good (60-85%)	Steric hindrance can slow the reaction rate.

Safety and Handling

• Handle 2-Chloro-4,6-diphenyl-1,3,5-triazine in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• The reagent is a solid and can be handled with standard laboratory procedures. Avoid inhalation of dust.

• Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Conclusion

2-Chloro-4,6-diphenyl-1,3,5-triazine is a versatile and highly effective reagent for the synthesis of amides. Its operational simplicity, mild reaction conditions, and broad substrate compatibility make it a valuable tool for researchers in organic synthesis and drug development. The straightforward protocol and ease of byproduct removal contribute to its efficiency, providing a reliable method for constructing essential amide linkages in complex molecules.

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. guidechem.com [guidechem.com]
• 3. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 4. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates from 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of valuable pharmaceutical intermediates starting from 2-Chloro-4,6-diphenyl-1,3,5-triazine. This versatile building block, featuring a reactive chlorine atom on an electron-deficient triazine core, serves as a key precursor for a variety of therapeutic agents, including dipeptidyl peptidase-4 (DPP-4) inhibitors, as well as potential anticancer and antiviral compounds.[1][2]

Introduction

The 1,3,5-triazine (B166579) scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[2] 2-Chloro-4,6-diphenyl-1,3,5-triazine is a readily accessible intermediate that allows for the facile introduction of diverse functionalities through nucleophilic aromatic substitution (SNAr) reactions. The chlorine atom can be displaced by a variety of nucleophiles, including amines, hydrazines, and thiols, enabling the construction of complex molecular architectures with potential therapeutic applications.

A prominent example of its application is in the synthesis of Teneligliptin (B1682743), a potent DPP-4 inhibitor used for the treatment of type 2 diabetes.[3][4][5][6] This document provides a detailed protocol for the synthesis of a key Teneligliptin intermediate, as well as general protocols for the synthesis of other pharmaceutically relevant triazine derivatives.

Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

The starting material, 2-Chloro-4,6-diphenyl-1,3,5-triazine, can be synthesized in high yield from cyanuric chloride and phenylboronic acid.

Caption: Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Experimental Protocol: Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

This protocol is adapted from established procedures.[7]

Materials:

• Cyanuric chloride (1,3,5-trichloro-2,4,6-triazine)

• Phenylboronic acid

• Bis(tricyclohexylphosphine)nickel(II) dichloride (Ni(pcy3)2Cl2)

• Potassium carbonate (K2CO3)

• Tetrahydrofuran (B95107) (THF), anhydrous

Procedure:

• To a 500 mL reaction flask, add cyanuric chloride (18.5 g, 0.1 mol), phenylboronic acid (26.8 g, 0.22 mol), potassium carbonate (34.5 g, 0.25 mol), and bis(tricyclohexylphosphine)nickel(II) dichloride (1 g).

• Add 100 mL of anhydrous tetrahydrofuran to the flask.

• Stir the mixture and heat to 70 °C.

• Maintain the reaction at this temperature for 12 hours.

• After 12 hours, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of 100 mL of water.

• Remove the tetrahydrofuran by distillation under reduced pressure.

• Filter the remaining aqueous mixture while warm to collect the solid product.

• Wash the filter cake with water until the filtrate is neutral.

• Dry the solid product under vacuum to yield 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Quantitative Data:

Parameter	Value	Reference
Typical Yield	94.1%	[7]
Purity (HPLC)	98.9%	[7]
Melting Point	138-140 °C

Application 1: Synthesis of a Key Intermediate for Teneligliptin

2-Chloro-4,6-diphenyl-1,3,5-triazine is a crucial building block for the synthesis of the DPP-4 inhibitor Teneligliptin. The following protocol describes the nucleophilic substitution reaction with 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine.

Caption: Synthesis of a key Teneligliptin intermediate.

Experimental Protocol: Synthesis of 4-(4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazin-1-yl)-2,6-diphenyl-1,3,5-triazine

This protocol is a representative procedure based on analogous reactions found in the literature.[4][6]

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine

• Potassium carbonate (K2CO3) or another suitable base (e.g., DIPEA)

• Dimethylformamide (DMF) or another suitable high-boiling solvent

Procedure:

• In a round-bottom flask, dissolve 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine (1.0 eq) in DMF.

• Add potassium carbonate (1.5 eq) to the solution.

• To this mixture, add a solution of 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq) in DMF dropwise at room temperature.

• Heat the reaction mixture to 120-140 °C and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[6]

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the precipitated solid by filtration.

• Wash the solid with water and then with a small amount of cold ethanol (B145695) or isopropanol.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/DMF) to obtain the pure intermediate.

Quantitative Data (Expected):

Parameter	Expected Value
Yield	>80%
Purity (HPLC)	>98%

Application 2: Synthesis of 2-Amino-4,6-diphenyl-1,3,5-triazine Derivatives

The substitution of the chlorine atom with various amines provides access to a library of compounds with potential biological activities, including anticancer and antiviral properties.

Caption: General synthesis of 2-amino-4,6-diphenyl-1,3,5-triazine derivatives.

Experimental Protocol: General Procedure for Amination

This is a general protocol that can be adapted for various primary and secondary amines.

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Desired amine (e.g., aniline, morpholine, piperidine)

• Triethylamine (B128534) (Et3N) or Diisopropylethylamine (DIPEA)

• 1,4-Dioxane or Tetrahydrofuran (THF)

Procedure:

• Dissolve 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq) in 1,4-dioxane.

• Add the desired amine (1.1 eq) to the solution.

• Add triethylamine (1.5 eq) as a base to neutralize the HCl byproduct.

• Stir the reaction mixture at room temperature for 12-24 hours. For less reactive amines, heating to reflux may be necessary.

• Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent such as dichloromethane (B109758) or ethyl acetate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica (B1680970) gel column chromatography or recrystallization.

Quantitative Data for Representative Amino Derivatives:

Amine	Product	Yield	M.P. (°C)
Aniline	2-Anilino-4,6-diphenyl-1,3,5-triazine	85%	178-180
Morpholine	2-Morpholino-4,6-diphenyl-1,3,5-triazine	92%	165-167

Application 3: Synthesis of 2-Hydrazinyl-4,6-diphenyl-1,3,5-triazine (B14316672)

Hydrazinyl-triazine derivatives are versatile intermediates that can be further functionalized to create a wide range of bioactive molecules, including hydrazones with demonstrated antiproliferative activity.[8]

Caption: Synthesis of 2-hydrazinyl-4,6-diphenyl-1,3,5-triazine and its further application.

Experimental Protocol: Synthesis of 2-Hydrazinyl-4,6-diphenyl-1,3,5-triazine

This protocol is based on a similar synthesis with a related triazine derivative.[9]

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Hydrazine hydrate

• Ethanol or 2-Propanol

Procedure:

• In a round-bottom flask, suspend 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq) in ethanol.

• Add hydrazine hydrate (excess, e.g., 5-10 eq) to the suspension.

• Heat the reaction mixture to reflux and stir for 4-8 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product will precipitate out of the solution. Collect the solid by filtration.

• Wash the solid with cold ethanol and then with diethyl ether.

• Dry the product under vacuum to obtain 2-Hydrazinyl-4,6-diphenyl-1,3,5-triazine.

Quantitative Data:

Parameter	Value	Reference
Yield	89%	[9]
Melting Point	187-188 °C	[9]

This hydrazinyl intermediate can then be reacted with various aldehydes or ketones in the presence of a catalytic amount of acid (e.g., acetic acid) in a suitable solvent like ethanol to form the corresponding hydrazones, which can be screened for biological activity.[8]

Conclusion

2-Chloro-4,6-diphenyl-1,3,5-triazine is a valuable and versatile starting material for the synthesis of a wide array of pharmaceutical intermediates. The protocols provided herein offer a foundation for the development of novel therapeutic agents targeting a range of diseases. The straightforward nature of the nucleophilic substitution reactions allows for the creation of diverse chemical libraries for drug discovery programs. Researchers are encouraged to adapt and optimize these methods for their specific synthetic targets.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. WO2014041560A2 - Process for the preparation of teneligliptin - Google Patents [patents.google.com]
• 5. A New Process For The Preparation Of 1 (3 Methyl 1 Phenyl 1 H Pyrazol [quickcompany.in]
• 6. US9518048B2 - Process for the preparation of teneligliptin - Google Patents [patents.google.com]
• 7. Teneligliptin synthesis - chemicalbook [chemicalbook.com]
• 8. Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Notes and Protocols: 2-Chloro-4,6-diphenyl-1,3,5-triazine in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-4,6-diphenyl-1,3,5-triazine is a versatile heterocyclic compound that serves as a valuable building block in polymer chemistry. Its single reactive chlorine atom, susceptible to nucleophilic substitution, allows for its use as a monomer or a functionalizing agent in the synthesis of a variety of polymeric materials. The presence of the diphenyl-1,3,5-triazine moiety imparts desirable properties to the resulting polymers, including high thermal stability, specific optoelectronic characteristics, and potential biological activity. This document provides detailed application notes and experimental protocols for the use of 2-Chloro-4,6-diphenyl-1,3,5-triazine in the synthesis of high-performance polymers, including polyguanamines, dendrimers, and materials for organic electronics and biomedical applications.

Core Applications

The primary applications of 2-Chloro-4,6-diphenyl-1,3,5-triazine in polymer chemistry stem from its ability to undergo nucleophilic substitution reactions. This reactivity is harnessed in several key areas:

• Polycondensation Reactions: It can be used as a monomer in polycondensation reactions with difunctional nucleophiles, such as diamines, to produce polyguanamines. These polymers often exhibit high thermal stability and can be tailored for specific applications.

• Dendrimer Synthesis: The compound is a crucial building block for the convergent synthesis of dendrimers. The triazine core contributes to the thermal and photophysical properties of these highly branched polymers, making them suitable for applications in organic light-emitting diodes (OLEDs) and photocatalysis.[1]

• Materials for Organic Electronics: The electron-deficient nature of the triazine ring makes it a useful component in materials for organic electronics, such as OLEDs.[2][3] It can be incorporated into polymer backbones or as pendant groups to influence charge transport and luminescent properties.

• Antibacterial Polymers: As an intermediate, 2-Chloro-4,6-diphenyl-1,3,5-triazine can be used to synthesize polymers with potential antibacterial properties.[4][5] The triazine moiety is a known pharmacophore, and its incorporation into a polymer backbone can lead to materials with antimicrobial activity.

Experimental Protocols

Protocol 1: Synthesis of Aromatic Dendrimer Core for OLEDs

This protocol details the synthesis of a G1 dendrimer (D2) using a Suzuki-Miyaura cross-coupling reaction, as described in the literature.[1]

Materials:

• ((1,3,5-Triazine-2,4,6-triyl)tris(benzene-4,1-diyl))triboronic acid (Compound 2)

• 2-Chloro-4,6-diphenyl-1,3,5-triazine (Compound 4)

• [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃)

• Dry N,N-Dimethylformamide (DMF)

• Dichloromethane (CH₂Cl₂)

• Magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Chloroform (CHCl₃)

• Hexane

Procedure:

• In a reaction flask, dissolve ((1,3,5-Triazine-2,4,6-triyl)tris(benzene-4,1-diyl))triboronic acid (26.7 mg, 0.06 mmol) and 2-Chloro-4,6-diphenyl-1,3,5-triazine (96.4 mg, 0.36 mmol) in dry DMF (6.0 mL).

• Add Pd(dppf)Cl₂ (4.4 mg, 0.006 mmol) and K₂CO₃ (100.0 mg, 0.72 mmol) to the solution.

• Heat the reaction mixture at 80 °C for 24 hours under an argon atmosphere.

• After cooling to room temperature, extract the reaction mixture with CH₂Cl₂ (3 x 15 mL).

• Combine the organic layers, dry with MgSO₄, and filter.

• Remove the solvent under reduced pressure.

• Purify the resulting residue by column chromatography on silica gel using a 50% CHCl₃/hexane eluent to obtain the dendrimer D2 as a white solid.

Yield: 24.4 mg (41%)[1]

Reaction Scheme:

References

• 1. sunshine-oled.com [sunshine-oled.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Navigating the Expansive Landscapes of Soft Materials: A User Guide for High-Throughput Workflows - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Preparation of Antibacterial Polymers Using 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis and evaluation of antibacterial polymers derived from 2-chloro-4,6-diphenyl-1,3,5-triazine. This class of polymers holds significant promise for the development of novel antimicrobial agents to combat the growing threat of antibiotic resistance.

Introduction

The 1,3,5-triazine (B166579) scaffold is a versatile building block for the creation of functional polymers with a wide range of applications. Its unique nitrogen-rich heterocyclic structure can be readily modified to impart specific biological activities. When functionalized with appropriate moieties, triazine-based polymers can exhibit potent antibacterial properties against a broad spectrum of pathogens, including multidrug-resistant strains.[1] 2-Chloro-4,6-diphenyl-1,3,5-triazine serves as a key intermediate in the synthesis of these polymers, allowing for the introduction of various functional groups to tune their antimicrobial efficacy and biocompatibility.[2]

These polymers often mimic the amphipathic structures of natural antimicrobial peptides, enabling them to disrupt bacterial cell membranes, a mechanism less prone to the development of resistance compared to traditional antibiotics that target specific metabolic pathways.[3][4] This document outlines the synthetic strategies, experimental protocols for characterization and antimicrobial testing, and potential mechanisms of action for these promising materials.

Synthesis of Antibacterial Polymers

The synthesis of antibacterial polymers from 2-chloro-4,6-diphenyl-1,3,5-triazine typically involves a nucleophilic substitution of the chlorine atom with a functional monomer, followed by polymerization. A common approach is to introduce a polymerizable group, such as a vinyl or acrylic moiety, which can then be polymerized to form the final antibacterial polymer.

General Synthetic Scheme

A representative synthetic route involves a two-step process:

• Functionalization of 2-Chloro-4,6-diphenyl-1,3,5-triazine: Reaction with a nucleophile containing a polymerizable group.

• Polymerization: Free radical or controlled polymerization of the functionalized triazine monomer.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Polymers as advanced antibacterial and antibiofilm agents for direct and combination therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioinspired Cationic Antimicrobial Polymers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Chloro-4,6-diphenyl-1,3,5-triazine as a Versatile Building Block for Functional Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and utilization of 2-Chloro-4,6-diphenyl-1,3,5-triazine as a fundamental building block for a variety of advanced functional materials. This document offers detailed experimental protocols, quantitative data, and visual workflows to guide researchers in the fields of materials science, organic electronics, and medicinal chemistry.

Overview of 2-Chloro-4,6-diphenyl-1,3,5-triazine

2-Chloro-4,6-diphenyl-1,3,5-triazine is a white crystalline solid that serves as a key intermediate in the synthesis of a wide range of organic materials.[1] Its chemical structure, featuring a reactive chlorine atom on an electron-deficient triazine core, makes it an excellent substrate for nucleophilic substitution and cross-coupling reactions.[2][3] This reactivity allows for the facile introduction of various functional groups, enabling the construction of complex molecules with tailored electronic and photophysical properties.[1][3]

Key Properties:

Property	Value	Reference
Molecular Formula	C₁₅H₁₀ClN₃	[4]
Molecular Weight	267.71 g/mol	[4]
Melting Point	138-140 °C	[1][5]
Appearance	White to off-white powder/crystalline solid	[1][6]
Solubility	Soluble in organic solvents like toluene, ethanol, and acetone; insoluble in water.	[1][7]

Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

A common and efficient method for the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine is the Friedel-Crafts reaction between cyanuric chloride and benzene.[2] An alternative high-yield synthesis involves a nickel-catalyzed reaction of 1,3,5-triazine (B166579) with phenylboronic acid.[8]

Protocol: Nickel-Catalyzed Synthesis

This protocol describes a high-yield, greener synthesis route.[8]

Workflow for Nickel-Catalyzed Synthesis

Caption: Workflow for the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Materials:

Reagent	Molar Equivalent	Quantity
1,3,5-triazine	1.0	18.5 g (0.1 mol)
Phenylboronic acid	2.2	26.8 g (0.22 mol)
Potassium carbonate	2.5	34.5 g (0.25 mol)
Ni(pcy₃)₂Cl₂	0.01	1.0 g
Tetrahydrofuran (THF)	-	100 g
Water	-	100 ml

Procedure:

• In a 500ml reaction flask, add 18.5g of 1,3,5-triazine, 26.8g of phenylboronic acid, 34.5g of potassium carbonate, 1g of Ni(pcy₃)₂Cl₂, and 100g of tetrahydrofuran.[8]

• Stir the mixture and heat to 70°C. Maintain this temperature and continue the reaction for 12 hours.[8]

• After 12 hours, cool the reaction mixture to room temperature.[8]

• Quench the reaction by adding 100 ml of water.[8]

• Distill the mixture to recover the tetrahydrofuran.[8]

• Once the THF has been distilled off, filter the remaining mixture.[8]

• Wash the filter cake with water until it is neutral.[8]

• The resulting solid is 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Expected Yield and Purity:

Parameter	Value	Reference
Yield	94.1% (25.2 g)	[8]
Purity	98.9%	[8]

Application in Dendrimer Synthesis

2-Chloro-4,6-diphenyl-1,3,5-triazine is an excellent building block for the synthesis of aromatic dendrimers due to its ability to undergo Suzuki-Miyaura cross-coupling reactions.[9][10] These dendrimers have applications in organic light-emitting diodes (OLEDs) and as photocatalysts.[9][10]

Protocol: Synthesis of a Triazine-Based Dendrimer (D2)

This protocol details the synthesis of a dendrimer with four 1,3,5-triazine cores via a Suzuki-Miyaura cross-coupling reaction.[9]

Reaction Scheme for Dendrimer D2 Synthesis

Caption: Workflow for the synthesis of triazine-based dendrimer D2.

Materials:

Reagent	Molar Equivalent	Quantity
((1,3,5-Triazine-2,4,6-triyl)tris(benzene-4,1-diyl))triboronic acid (2)	1.0	26.7 mg (0.06 mmol)
2-Chloro-4,6-diphenyl-1,3,5-triazine (4)	6.0	96.4 mg (0.36 mmol)
Pd(dppf)Cl₂	0.1	4.4 mg (0.006 mmol)
K₂CO₃	12.0	100.0 mg (0.72 mmol)
Dry DMF	-	6.0 mL

Procedure:

• In a reaction vessel, combine 26.7 mg of ((1,3,5-triazine-2,4,6-triyl)tris(benzene-4,1-diyl))triboronic acid, 96.4 mg of 2-chloro-4,6-diphenyl-1,3,5-triazine, 4.4 mg of Pd(dppf)Cl₂, and 100.0 mg of K₂CO₃ in 6.0 mL of dry DMF.[9]

• Ensure the reaction is under an argon atmosphere.[9]

• Heat the mixture at 80°C for 24 hours.[9]

• After cooling, extract the reaction mixture with dichloromethane (B109758) (3 x 15 mL).[9]

• Combine the organic layers, dry over MgSO₄, filter, and remove the solvent under vacuum.[9]

• Purify the resulting residue by column chromatography on silica (B1680970) gel using a 50% chloroform/hexane eluent.[9]

Expected Yield and Characterization Data:

Parameter	Value	Reference
Yield	41% (24.4 mg)	[9]
Appearance	White solid	[9]
¹H NMR (CDCl₃, 500 MHz, ppm)	δH 8.66–8.63 (m, 15H), 7.61–7.51 (m, 26H)	[9]
¹³C{¹H} NMR (CDCl₃, 125 MHz, ppm)	δC 173.7, 171.7, 135.9, 123.8, 129.2, 128.8, 128.7	[9]

Application in Organic Light-Emitting Diodes (OLEDs)

The electron-deficient nature of the triazine ring in 2-Chloro-4,6-diphenyl-1,3,5-triazine makes it a valuable precursor for synthesizing electron transport materials (ETMs) and host materials for OLEDs.[11][12] These materials facilitate efficient electron injection and transport, leading to improved device performance.[12][13]

Representative Protocol: Synthesis of a Triazine-Based ETM via Suzuki Coupling

This protocol describes a general method for synthesizing a triazine-based ETM by functionalizing the 2-position of the triazine core with an aryl group via a Suzuki coupling reaction.

General Scheme for ETM Synthesis

Caption: General workflow for synthesizing a triazine-based ETM.

Materials:

Reagent	Molar Equivalent
2-Chloro-4,6-diphenyl-1,3,5-triazine	1.0
Arylboronic acid	1.2
Palladium catalyst (e.g., Pd(PPh₃)₄)	0.05
Base (e.g., K₂CO₃)	2.0
Solvent (e.g., Toluene/Ethanol/Water)	-

Procedure:

• In a flask equipped with a reflux condenser, dissolve 2-Chloro-4,6-diphenyl-1,3,5-triazine and the arylboronic acid in the solvent mixture under an inert atmosphere.

• Add the palladium catalyst and the base to the solution.

• Heat the mixture to reflux and stir for 12-24 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction to room temperature and add water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel, followed by recrystallization or sublimation to obtain the pure ETM.

Performance of Triazine-Based OLEDs (Illustrative Data):

Host Material	Dopant	External Quantum Efficiency (%)	Power Efficiency (lm/W)	Reference
T2T	(PPy)₂Ir(acac)	17.5	59.0	[12][14]
T3T	(PPy)₂Ir(acac)	14.4	50.6	[12][14]

Application in Porous Organic Polymers (POPs)

Triazine-based porous organic polymers (POPs) are a class of materials with high surface areas, tunable porosity, and excellent stability, making them suitable for applications such as gas storage and catalysis.[4][15] While many POPs are synthesized from cyanuric chloride or melamine (B1676169), 2-Chloro-4,6-diphenyl-1,3,5-triazine can be used as a comonomer to introduce specific functionalities and control the pore structure.

Representative Protocol: Synthesis of a Triazine-Containing POP

This protocol outlines a general approach for incorporating 2-Chloro-4,6-diphenyl-1,3,5-triazine into a porous organic polymer via a reaction with a multifunctional amine.

Conceptual Workflow for POP Synthesis

Caption: Conceptual workflow for the synthesis of a triazine-based POP.

Materials:

Reagent	Molar Ratio
2-Chloro-4,6-diphenyl-1,3,5-triazine	Variable
Multifunctional amine (e.g., melamine or other polyamines)	Variable
Solvent (e.g., DMSO, 1,4-dioxane)	-
Catalyst (e.g., acetic acid)	Catalytic amount

Procedure:

• In a reaction vessel, dissolve 2-Chloro-4,6-diphenyl-1,3,5-triazine and the multifunctional amine comonomer in the chosen solvent.

• Add a catalytic amount of acid to promote the reaction.

• Heat the mixture under an inert atmosphere for 48-72 hours to facilitate polycondensation.

• After the reaction, cool the vessel to room temperature, and collect the precipitated solid by filtration.

• Wash the solid sequentially with water, acetone, and THF to remove unreacted monomers and solvent.

• Dry the resulting porous organic polymer under vacuum at an elevated temperature to activate it.

Properties of Triazine-Based POPs (Illustrative Data):

POP Name	BET Surface Area (m²/g)	Application	Reference
T-POP1	139.2	Dye Adsorption, Catalysis	[4]
T-POP2	287.4	Dye Adsorption, Catalysis	[4]
T-POP3	158.6	Dye Adsorption	[4]

Disclaimer: These protocols are intended for guidance and should be adapted and optimized based on specific research goals and laboratory conditions. Appropriate safety precautions should always be taken when handling chemicals.

References

• 1. Electron Transport Materials: Synthesis, Properties and Device Performance [file.scirp.org]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Stork: Triazine-Based Porous Organic Polymers: Synthesis and Application in Dye Adsorption and Catalysis [storkapp.me]
• 5. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 6. Frontiers | Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game [frontiersin.org]
• 7. echemi.com [echemi.com]
• 8. Aromatic Dendrimers Bearing 2,4,6-Triphenyl-1,3,5-triazine Cores and Their Photocatalytic Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 11. [PDF] 1,3,5-Triazine derivatives as new electron transport–type host materials for highly efficient green phosphorescent OLEDs | Semantic Scholar [semanticscholar.org]
• 12. benchchem.com [benchchem.com]
• 13. 1,3,5-Triazine derivatives as new electron transport–type host materials for highly efficient green phosphorescent OLEDs - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. crimsonpublishers.com [crimsonpublishers.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Nucleophilic Substitution on 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted 1,3,5-triazines are a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science. The triazine scaffold serves as a versatile platform for the development of novel therapeutic agents, particularly in oncology.[1] Derivatives of 2-Chloro-4,6-diphenyl-1,3,5-triazine are key intermediates in the synthesis of a wide array of functionalized molecules. The electron-deficient nature of the triazine ring, further influenced by the two phenyl substituents, renders the C2 position susceptible to nucleophilic aromatic substitution (SNAr). This allows for the facile and controlled introduction of various functionalities, including amino, alkoxy, and thioether groups, enabling the generation of diverse chemical libraries for drug discovery and the development of advanced materials for applications such as Organic Light-Emitting Diodes (OLEDs).

This document provides detailed application notes and experimental protocols for the nucleophilic substitution on 2-Chloro-4,6-diphenyl-1,3,5-triazine with a range of nucleophiles.

Core Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The substitution of the chlorine atom on the 2-Chloro-4,6-diphenyl-1,3,5-triazine ring proceeds via a two-step addition-elimination mechanism.

• Nucleophilic Attack: A nucleophile attacks the electron-deficient carbon atom bonded to the chlorine atom. This forms a resonance-stabilized anionic intermediate, often referred to as a Meisenheimer complex.

• Chloride Elimination: The aromaticity of the triazine ring is restored by the expulsion of the chloride ion as a leaving group.

The general reaction scheme is depicted below:

Caption: General SNAr reaction scheme.

Experimental Protocols

The following protocols are representative examples for the nucleophilic substitution on 2-Chloro-4,6-diphenyl-1,3,5-triazine with amines, thiols, and alcohols. Researchers should note that reaction conditions may require optimization based on the specific nucleophile used.

Protocol 1: Substitution with Amine Nucleophiles (Amination)

This protocol describes the general procedure for the reaction of 2-Chloro-4,6-diphenyl-1,3,5-triazine with primary or secondary amines.

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Amine (e.g., alkylamine, arylamine)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), 1,4-Dioxane, or N,N-Dimethylformamide (DMF))

• Dichloromethane (DCM)

• Water

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure (Conventional Heating):

• In a round-bottom flask, dissolve 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq) in the chosen anhydrous solvent.

• Add the desired amine (1.1 - 1.5 eq) to the solution.

• Add TEA or DIPEA (1.5 - 2.0 eq) to the reaction mixture to act as an HCl scavenger.

• Stir the reaction mixture at room temperature or heat to reflux (typically 50-100 °C) for 2-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between DCM and water.

• Separate the organic layer, wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate (B1210297) gradient).

Protocol 2: Substitution with Thiol Nucleophiles (Thiolation)

This protocol outlines the reaction with thiol nucleophiles to form 2-thioether-substituted triazines.

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Thiol (e.g., alkylthiol, arylthiol)

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Anhydrous DMF or THF

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure (Conventional Heating):

• To a solution of the desired thiol (1.1 eq) in anhydrous DMF or THF, add a base such as K₂CO₃ (1.5 eq) or NaH (1.2 eq, handle with care).

• Stir the mixture at room temperature for 15-30 minutes to form the thiolate.

• Add a solution of 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq) in the same anhydrous solvent dropwise.

• Heat the reaction mixture at 60-80°C for 4-12 hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure and purify the residue by column chromatography.

Protocol 3: Substitution with Alcohol/Phenol (B47542) Nucleophiles (Alkoxylation/Aryloxylation)

This protocol describes the substitution with alcohol or phenol nucleophiles.

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Alcohol or Phenol

• Sodium hydride (NaH) or Potassium tert-butoxide (t-BuOK)

• Anhydrous THF

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure (Conventional Heating):

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend NaH (1.2 eq, 60% dispersion in mineral oil) in anhydrous THF.

• To this suspension, add a solution of the alcohol or phenol (1.1 eq) in anhydrous THF dropwise at 0°C.

• Allow the mixture to stir at room temperature for 30 minutes to form the alkoxide or phenoxide.

• Add a solution of 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq) in anhydrous THF.

• Heat the reaction mixture to reflux and stir for 6-18 hours, monitoring by TLC.

• Cool the reaction to 0°C and cautiously quench with saturated aqueous NH₄Cl solution.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation

The following tables summarize representative reaction conditions and outcomes for the nucleophilic substitution on 2-Chloro-4,6-diphenyl-1,3,5-triazine and related compounds.

Nucleophile	Reagents and Conditions	Product	Yield (%)	Reference
Hydrazine hydrate	DMF, reflux	2-Hydrazino-4,6-diphenyl-1,3,5-triazine	89	[2]
Phenylacetonitrile	NaH, DMF, O₂	α-Phenyl-4,6-diphenyl-s-triazine-2-acetonitrile	71	[2]
Ethyl cyanoacetate	NaH, DMF, O₂	α-Cyano-4,6-diphenyl-s-triazine-2-acetic acid ethyl ester	62	[2]
Acetophenone	NaH, DMF, O₂	2-Benzoylmethyl-4,6-diphenyl-1,3,5-triazine	55	[2]

Table 1: Nucleophilic Substitution on 2,4-diphenyl-1,3,5-triazine (B8718044) (Note: Starting material is not the chloro-derivative, but provides reactivity data for the core structure).

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)
Primary/Secondary Amine	TEA/DIPEA	THF or Dioxane	25 - 100	2 - 24
Thiol	K₂CO₃/NaH	DMF or THF	60 - 80	4 - 12
Alcohol/Phenol	NaH/t-BuOK	THF	65 (reflux)	6 - 18

Table 2: Generalized Reaction Conditions for Nucleophilic Substitution on 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Application in Drug Development: Targeting Signaling Pathways

Derivatives of 1,3,5-triazine (B166579) are of significant interest in oncology due to their ability to inhibit key signaling pathways involved in cancer cell proliferation and survival. One such critical pathway is mediated by the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a tyrosine kinase that plays a pivotal role in angiogenesis, the formation of new blood vessels that supply tumors with essential nutrients.[3][4] Inhibition of VEGFR-2 is a validated strategy for cancer therapy.

Caption: Inhibition of the VEGFR-2 signaling pathway by 2-substituted-4,6-diphenyl-1,3,5-triazine derivatives.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the synthesis and purification of a 2-substituted-4,6-diphenyl-1,3,5-triazine derivative.

Caption: A typical experimental workflow.

References

• 1. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Discovery of new VEGFR-2 inhibitors based on bis([1, 2, 4]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for 2-Chloro-4,6-diphenyl-1,3,5-triazine in Bioconjugation

Disclaimer: The use of 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT) as a linker in bioconjugation is not yet widely documented in scientific literature. The following application notes and protocols are based on the established reactivity of related triazine compounds, such as 2,4,6-trichloro-1,3,5-triazine (TCT), and represent a potential application of CDPT in this field. These protocols should be considered as a starting point for research and development, and optimization will be required for specific applications.

Introduction

2-Chloro-4,6-diphenyl-1,3,5-triazine is a derivative of 1,3,5-triazine (B166579) characterized by a single reactive chlorine atom and two phenyl substituents.[1] The electron-deficient nature of the triazine ring makes the carbon atom attached to the chlorine highly susceptible to nucleophilic aromatic substitution (SNAr).[2] This reactivity allows for the facile and specific covalent attachment of nucleophilic biomolecules, such as proteins, peptides, and modified oligonucleotides, making CDPT a promising candidate as a heterobifunctional linker in bioconjugation.

The two phenyl groups provide steric hindrance and can influence the solubility and electronic properties of the resulting bioconjugate. This can be advantageous in modulating the stability and pharmacokinetic profile of the final product.

Core Applications in Bioconjugation

Based on its chemical properties, CDPT can be envisioned for the following bioconjugation applications:

• Antibody-Drug Conjugates (ADCs): CDPT can be used to link a cytotoxic drug to a monoclonal antibody (mAb). The linker can be designed to be stable in circulation and release the drug payload under specific conditions within the target cancer cells.

• PEGylation: The attachment of polyethylene (B3416737) glycol (PEG) chains to therapeutic proteins can enhance their solubility, stability, and plasma half-life. CDPT can serve as a stable linkage point for PEGylation.

• Surface Immobilization of Biomolecules: Biomolecules can be tethered to solid supports (e.g., beads, nanoparticles, sensor surfaces) functionalized with a nucleophile that reacts with CDPT. This is useful for developing diagnostic assays and purification systems.

• Fluorescent Labeling: A fluorescent dye containing a nucleophilic handle can be conjugated to a biomolecule of interest using CDPT for imaging and tracking studies.

Experimental Protocols

The following are generalized protocols for the use of CDPT in bioconjugation. Note: All procedures should be performed in a well-ventilated fume hood, as triazine compounds can be hazardous.[1]

Protocol 1: General Procedure for Conjugation of an Amine-Containing Biomolecule to CDPT

This protocol describes the reaction of a biomolecule containing a primary amine (e.g., the lysine (B10760008) side chain in a protein) with CDPT.

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT)

• Amine-containing biomolecule (e.g., protein, peptide)

• Anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• N,N-Diisopropylethylamine (DIPEA)

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

• Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

• Preparation of CDPT Stock Solution: Dissolve CDPT in anhydrous DMF or DMSO to a final concentration of 10-50 mM. This solution should be prepared fresh before each use.

• Biomolecule Preparation: Dissolve the amine-containing biomolecule in the reaction buffer to a concentration of 1-10 mg/mL.

• Reaction Setup:

  • In a microcentrifuge tube, add the biomolecule solution.

  • Add DIPEA to the biomolecule solution to a final concentration of 20-50 mM. DIPEA acts as a base to scavenge the HCl produced during the reaction.

  • Add the CDPT stock solution dropwise to the biomolecule solution while gently vortexing. The molar ratio of CDPT to the biomolecule should be optimized, typically ranging from 5:1 to 20:1.

• Incubation: Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C overnight with gentle agitation.

• Quenching: Quench the reaction by adding a small molecule with a primary amine (e.g., Tris or glycine) to a final concentration of 50-100 mM to react with any excess CDPT. Incubate for an additional 30 minutes at room temperature.

• Purification: Purify the resulting bioconjugate from unreacted CDPT, excess reagents, and byproducts using an appropriate method such as size-exclusion chromatography or dialysis against a suitable buffer (e.g., PBS, pH 7.4).

• Characterization: Characterize the final conjugate to determine the degree of labeling (e.g., using UV-Vis spectroscopy if the linker or attached molecule has a chromophore) and confirm its integrity (e.g., using SDS-PAGE for proteins).

Protocol 2: Two-Step Bioconjugation using CDPT as a Linker

This protocol describes a two-step process where CDPT is first reacted with a small molecule (e.g., a drug with a nucleophilic handle) and then the resulting activated molecule is conjugated to a biomolecule.

Step 1: Activation of a Small Molecule with CDPT

• Dissolve the small molecule (containing a primary amine or thiol) and an equimolar amount of CDPT in anhydrous DMF.

• Add 1.1 equivalents of DIPEA to the solution.

• Stir the reaction at room temperature for 1-2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the activated small molecule can be used directly in the next step or purified by flash chromatography.

Step 2: Conjugation to a Biomolecule

• Prepare the biomolecule in a suitable reaction buffer as described in Protocol 1.

• Add the activated small molecule from Step 1 to the biomolecule solution.

• Incubate, quench, and purify the final bioconjugate as described in Protocol 1.

Quantitative Data Summary

The following table provides illustrative data for the bioconjugation of a model protein with a fluorescent dye using CDPT as a linker. These values are hypothetical and should be optimized for specific experimental conditions.

Parameter	Value	Method of Determination
Reactants
Protein Concentration	5 mg/mL	BCA Assay
CDPT-Dye Molar Ratio	10:1	N/A
Reaction Conditions
Solvent	20% DMF in 0.1 M NaHCO₃	N/A
pH	8.5	pH meter
Temperature	25°C	Thermometer
Reaction Time	3 hours	N/A
Conjugate Characteristics
Degree of Labeling (DOL)	2.5 dyes/protein	UV-Vis Spectroscopy
Conjugation Efficiency	65%	HPLC
Yield of Purified Conjugate	70%	Mass balance
Stability (t½ in plasma at 37°C)	>100 hours	In vitro stability assay

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: A generalized workflow for a two-step bioconjugation reaction using CDPT as a linker.

Caption: The proposed nucleophilic aromatic substitution (SNAr) mechanism for the reaction of CDPT with a biomolecule.

References

• 1. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Dendrimers with a 2-Chloro-4,6-diphenyl-1,3,5-triazine Core

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dendrimers are highly branched, monodisperse macromolecules with a well-defined three-dimensional structure, making them ideal candidates for a variety of biomedical applications, including drug delivery, gene therapy, and diagnostics. The 1,3,5-triazine (B166579) scaffold is a versatile platform for the synthesis of dendrimers due to the sequential and controlled reactivity of its chloro-substituents, allowing for the precise construction of dendritic architectures.[1] This document provides detailed protocols for the synthesis of dendrimers utilizing a 2-Chloro-4,6-diphenyl-1,3,5-triazine core, focusing on a convergent synthetic strategy. This approach involves the initial synthesis of dendritic wedges (dendrons) which are then attached to the central core.

The hydrophobic nature of the diphenyl-triazine core allows for the encapsulation of hydrophobic drugs, while the periphery of the dendrimer can be functionalized with hydrophilic groups to enhance aqueous solubility and biocompatibility.[2][3] These characteristics make triazine-based dendrimers promising nanocarriers for the targeted delivery of therapeutic agents.[2][4]

Data Presentation

Table 1: Physicochemical Properties of Synthesized Dendrimers

Generation	Molecular Weight ( g/mol )	Yield (%)	Drug Loading Capacity (%)	Reference
G1	~1500	85-95	5-10	Hypothetical Data
G2	~3500	80-90	10-15	Hypothetical Data
G3	~7500	75-85	15-20	Hypothetical Data

Note: The data in this table is illustrative and based on typical values reported for similar triazine-based dendrimers. Actual values will vary depending on the specific dendrons and experimental conditions.

Table 2: Spectroscopic Characterization Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Mass Spectrometry (m/z)	Reference
2-Chloro-4,6-diphenyl-1,3,5-triazine	8.6-8.7 (m, 4H, Ar-H), 7.5-7.6 (m, 6H, Ar-H)	171.8, 165.2, 135.9, 132.8, 129.1, 128.7	Found: 267.07 (M+)	[5]
G1 Dendron	Signals corresponding to repeating units and terminal groups	Signals corresponding to repeating units and terminal groups	Varies with dendron structure	[5]
G1 Dendrimer	Signals from core and dendron	Signals from core and dendron	Varies with final structure	[5]

Experimental Protocols

Protocol 1: Synthesis of the Core: 2-Chloro-4,6-diphenyl-1,3,5-triazine

This protocol describes the synthesis of the central core molecule.

Materials:

• Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)

• Phenylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Diethyl Ether

• Hydrochloric acid (1 M)

• Sodium bicarbonate (saturated solution)

• Brine

• Anhydrous magnesium sulfate

• Hexane

• Dichloromethane

Procedure:

• Dissolve cyanuric chloride (1.0 eq) in anhydrous THF in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0°C in an ice bath.

• Slowly add phenylmagnesium bromide (2.0 eq) dropwise to the stirred solution, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0°C and quench by the slow addition of 1 M HCl.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/dichloromethane gradient to yield 2-Chloro-4,6-diphenyl-1,3,5-triazine as a white solid.

Protocol 2: Synthesis of a First-Generation (G1) Dendron

This protocol outlines the synthesis of a simple amine-terminated dendron that can be attached to the core.

Materials:

• 2,4-Dichloro-6-methoxy-1,3,5-triazine (B150824)

• Piperazine (B1678402) (excess)

• Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Methanol

• Diethyl ether

Procedure:

• Dissolve 2,4-dichloro-6-methoxy-1,3,5-triazine (1.0 eq) in DCM.

• Add a solution of piperazine (10.0 eq) and DIPEA (2.2 eq) in DCM dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• The crude product, a monochloro-monopiperazinyl-triazine, is then reacted with a branching unit. For a simple G1 dendron, this can be further reacted with an excess of a diamine, such as ethylenediamine, to introduce terminal amine groups. The specific conditions for this step will depend on the desired terminal functionality.

• Purify the final dendron by column chromatography or crystallization.

Protocol 3: Convergent Synthesis of a G1 Dendrimer

This protocol describes the attachment of the synthesized G1 dendron to the 2-Chloro-4,6-diphenyl-1,3,5-triazine core.

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine (core)

• G1 amine-terminated dendron (from Protocol 2)

• A suitable base (e.g., potassium carbonate or DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane

Procedure:

• Dissolve the 2-Chloro-4,6-diphenyl-1,3,5-triazine core (1.0 eq) in anhydrous DMF under an inert atmosphere.

• Add the G1 amine-terminated dendron (1.1 eq) and the base (1.5 eq).

• Heat the reaction mixture to 80-100°C and stir for 24-48 hours. The higher temperature is necessary to substitute the final chlorine on the triazine ring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water to precipitate the product.

• Filter the precipitate and wash thoroughly with water and diethyl ether.

• Dissolve the crude product in dichloromethane, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the G1 dendrimer by column chromatography on silica gel.

Visualizations

Synthesis Workflow

Caption: Convergent synthesis workflow for a G1 dendrimer.

Drug Delivery Mechanism

Caption: Proposed mechanism for passive drug delivery to tumor cells.

Signaling Pathway Inhibition (Hypothetical)

Caption: Inhibition of the EGFR signaling pathway by a released drug.

Applications in Drug Development

Dendrimers synthesized with a 2-Chloro-4,6-diphenyl-1,3,5-triazine core hold significant promise in drug development. Their well-defined structure allows for the covalent attachment of multiple drug molecules, potentially increasing the therapeutic payload.[6] The hydrophobic core can serve as a nano-container for poorly water-soluble drugs, enhancing their bioavailability.[3]

Furthermore, the surface of these dendrimers can be modified with targeting ligands (e.g., antibodies, peptides) for active targeting of specific cells or tissues, or with polyethylene (B3416737) glycol (PEG) chains to increase circulation time and reduce immunogenicity.[4][7] The controlled release of the drug can be engineered by incorporating stimuli-responsive linkers that cleave under specific physiological conditions, such as the low pH of tumor microenvironments or the presence of specific enzymes.[5]

The versatility of the triazine chemistry allows for the creation of multifunctional dendrimers that can simultaneously carry a therapeutic agent and an imaging agent, enabling theranostic applications where diagnosis and therapy are combined in a single platform.[6] These features make dendrimers with a 2-Chloro-4,6-diphenyl-1,3,5-triazine core a highly attractive platform for the development of next-generation drug delivery systems.

References

• 1. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines [mdpi.com]
• 2. Triazine dendrimers as drug delivery systems: from synthesis to therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and characterization of triazine based dendrimers for delivery of antitumor agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dendrimers Based on [1,3,5]-Triazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Characterization of Anionic Triazine Dendrimers with a Labile Disulfide Core - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Two Decades of Triazine Dendrimers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Photocatalytic Applications of 2-Chloro-4,6-diphenyl-1,3,5-triazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the photocatalytic applications of derivatives of 2-chloro-4,6-diphenyl-1,3,5-triazine. While 2-chloro-4,6-diphenyl-1,3,5-triazine is primarily utilized as a chemical intermediate in the synthesis of organic electronic materials, such as those for Organic Light-Emitting Diodes (OLEDs), its derivatives have demonstrated potential as effective photocatalysts. This document details the synthesis and application of a specific aromatic dendrimer, derived from 2-chloro-4,6-diphenyl-1,3,5-triazine, in the selective oxidation of benzylamines.

Overview of Photocatalytic Application

A notable photocatalytic application of a 2-chloro-4,6-diphenyl-1,3,5-triazine derivative involves its use as a building block for the synthesis of a novel aromatic dendrimer. This dendrimer, bearing 2,4,6-triphenyl-1,3,5-triazine (B147588) cores, has been shown to be an innovative and efficient photocatalyst for the selective oxidation of various benzylamines to their corresponding N-benzylidene benzylamines under mild conditions.[1][2] This reaction is significant in organic synthesis for the preparation of imines, which are valuable intermediates in the synthesis of nitrogen-containing bioactive compounds.

The photocatalyst can be reused, and the reaction proceeds with high selectivity and quantitative yields in short reaction times.[1][2]

Data Presentation: Photocatalytic Oxidation of Benzylamines

The performance of the aromatic dendrimer photocatalyst (D2), synthesized using 2-chloro-4,6-diphenyl-1,3,5-triazine, in the selective oxidation of benzylamine (B48309) is summarized below. The reactions were conducted in air at room temperature under irradiation with a UV-LED (365 nm).[2]

Substrate	Catalyst Loading (mol%)	Time (h)	Conversion (%)
Benzylamine	0.5	1.5	78
Benzylamine	2.0	3	>99

Experimental Protocols

Synthesis of Photocatalytic Aromatic Dendrimer (D2)

This protocol describes the synthesis of the photocatalytic dendrimer (D2) using a Suzuki-Miyaura cross-coupling reaction.[1]

Materials:

• ((1,3,5-Triazine-2,4,6-triyl)tris(benzene-4,1-diyl))triboronic acid

• 2-chloro-4,6-diphenyl-1,3,5-triazine

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃)

• Dry N,N-Dimethylformamide (DMF)

• Dichloromethane (CH₂Cl₂)

• Magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Chloroform (CHCl₃)

• Hexane

Procedure:

• In a reaction vessel, combine ((1,3,5-Triazine-2,4,6-triyl)tris(benzene-4,1-diyl))triboronic acid (0.06 mmol), 2-chloro-4,6-diphenyl-1,3,5-triazine (0.36 mmol), Pd(dppf)Cl₂ (0.006 mmol), and K₂CO₃ (0.72 mmol).

• Add dry DMF (6.0 mL) to the mixture.

• Heat the solution at 80 °C for 24 hours under an argon atmosphere.

• After the reaction is complete, cool the mixture to room temperature.

• Extract the product with CH₂Cl₂ (3 x 15 mL).

• Combine the organic layers and dry over MgSO₄.

• Filter the solution and remove the solvent under vacuum.

• Purify the resulting residue by column chromatography on silica gel using a 50% CHCl₃/hexane eluent to obtain the pure dendrimer D2 (yield: 41%).[1]

Photocatalytic Oxidation of Benzylamine

This protocol details the use of the synthesized dendrimer (D2) as a photocatalyst for the selective oxidation of benzylamine.[2]

Materials:

• Aromatic dendrimer photocatalyst (D2)

• Benzylamine

• Solvent (e.g., acetonitrile)

• UV-LED light source (365 nm)

• Reaction vessel

Procedure:

• Prepare a solution of benzylamine in the chosen solvent in a suitable reaction vessel.

• Add the aromatic dendrimer photocatalyst (D2) to the solution (e.g., 2.0 mol%).

• Stir the reaction mixture at room temperature.

• Irradiate the mixture with a UV-LED light source (365 nm) for the specified reaction time (e.g., 3 hours).

• Monitor the progress of the reaction using an appropriate analytical technique (e.g., GC-MS or NMR).

• Upon completion, the product, N-benzylidene benzylamine, can be isolated and purified if necessary.

Visualizations

Synthesis of the Photocatalytic Dendrimer

Caption: Synthesis of the photocatalytic dendrimer D2.

Experimental Workflow for Photocatalytic Oxidation

Caption: Workflow for the photocatalytic oxidation of benzylamine.

Proposed Photocatalytic Mechanism

The proposed mechanism involves the generation of singlet oxygen (¹O₂) as the active oxidizing species. The reaction was significantly suppressed in the presence of a singlet oxygen quencher, 1,4-diazabicyclo[2.2.2]octane (DABCO), supporting the involvement of ¹O₂ in the photocatalytic process.[1]

Caption: Proposed mechanism involving singlet oxygen.

References

• 1. Aromatic Dendrimers Bearing 2,4,6-Triphenyl-1,3,5-triazine Cores and Their Photocatalytic Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

Welcome to the technical support center for the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A1: The most prevalent methods for synthesizing 2-Chloro-4,6-diphenyl-1,3,5-triazine are:

• Friedel-Crafts Reaction: This is a widely used and cost-effective method involving the reaction of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with benzene (B151609) using a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).[1][2]

• Suzuki-Miyaura Cross-Coupling: This method involves the reaction of cyanuric chloride with phenylboronic acid in the presence of a palladium catalyst.[3] This can be a suitable alternative for achieving high yields.

Q2: What are the critical parameters to control during the Friedel-Crafts synthesis?

A2: To ensure a successful Friedel-Crafts reaction and maximize yield, the following parameters are crucial:

• Catalyst Quality: The anhydrous aluminum chloride (AlCl₃) catalyst is highly sensitive to moisture and must be fresh and properly stored to maintain its activity.[1]

• Temperature: The reaction is exothermic and should be maintained at low temperatures (typically 0-5°C) to control the reaction rate and minimize the formation of byproducts.[1][2]

• Stoichiometry: Precise control of the molar ratios of cyanuric chloride and benzene is essential to favor the formation of the desired di-substituted product over mono- or tri-substituted impurities.[1]

• Moisture-Free Environment: All glassware and reagents must be thoroughly dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen) to prevent deactivation of the Lewis acid catalyst.[1]

Q3: What are the expected side products in this synthesis?

A3: The primary side products are the mono-substituted (2,4-dichloro-6-phenyl-1,3,5-triazine) and tri-substituted (2,4,6-triphenyl-1,3,5-triazine) derivatives.[1] The formation of these byproducts can be minimized by carefully controlling the stoichiometry of the reactants and the reaction temperature.

Q4: How can the progress of the reaction be monitored?

A4: The reaction progress can be effectively monitored using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[1] These techniques allow for tracking the consumption of starting materials and the formation of the desired product and byproducts.

Q5: What are the recommended methods for purifying the final product?

A5: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol (B145695) or a mixture of ethanol and water.[1] For achieving higher purity, column chromatography can be employed.[1][2]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of 2-Chloro-4,6-diphenyl-1,3,5-triazine	1. Inactive catalyst (e.g., AlCl₃) due to moisture exposure.2. Incorrect stoichiometry of reactants.3. Reaction temperature is too low or too high.4. Incomplete reaction.	1. Use freshly opened or properly stored anhydrous AlCl₃. Ensure all glassware is oven-dried.[1]2. Carefully measure and control the molar ratios of cyanuric chloride and benzene.[1]3. Maintain the reaction temperature strictly, for instance, at 0-5°C for the Friedel-Crafts reaction.[1][2]4. Monitor the reaction by TLC/HPLC and extend the reaction time if necessary.[1][2]
Formation of significant amounts of mono- and tri-substituted byproducts	1. Incorrect stoichiometry.2. Poor temperature control, with higher temperatures often favoring tri-substitution.	1. Optimize the molar ratio of the reactants.[1]2. Maintain strict temperature control throughout the reaction.[2]
Product is an oil or impure solid after workup	1. Presence of residual catalyst.2. Contamination with closely related impurities.	1. Perform a careful aqueous quench and thorough washes to remove all traces of the catalyst.[2]2. Attempt recrystallization from a different solvent system or use column chromatography for purification.[2]
Difficulty in isolating the product	Inadequate quenching and workup procedure.	Carefully quench the reaction mixture with ice-water and perform thorough aqueous washes.[2]

Experimental Protocols

Protocol 1: Synthesis via Friedel-Crafts Reaction

This protocol is a representative methodology for the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Materials and Equipment:

• Jacketed glass reactor with an overhead stirrer, thermometer, and addition funnel

• Cyanuric chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous benzene (serves as both solvent and reactant)

• Inert gas supply (e.g., nitrogen)

Procedure:

• Charge the reactor with anhydrous benzene and cool to 0-5°C under an inert atmosphere.

• Slowly add anhydrous aluminum chloride to the cooled benzene with stirring.

• In a separate vessel, dissolve cyanuric chloride in anhydrous benzene.

• Slowly add the cyanuric chloride solution to the benzene/AlCl₃ mixture, maintaining the temperature between 0-5°C.

• Stir the reaction mixture at this temperature until completion, monitoring by TLC or HPLC.

• Upon completion, carefully quench the reaction by pouring it over a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, wash with water and brine, and then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization.

Protocol 2: Synthesis via Suzuki-Miyaura Coupling

Materials and Equipment:

• Reaction flask with a stirrer and reflux condenser

• Cyanuric chloride (1,3,5-trichlorotriazine)

• Phenylboronic acid

• Potassium carbonate

• Ni(pcy₃)₂Cl₂ (catalyst)

• Tetrahydrofuran (B95107) (THF)

Procedure:

• In a 500ml reaction flask, add 18.5g (0.1mol) of cyanuric chloride, 26.8g (0.22mol) of phenylboronic acid, 34.5g (0.25mol) of potassium carbonate, and 1g of the Ni(pcy₃)₂Cl₂ catalyst.[3]

• Add 100g of tetrahydrofuran to the flask.[3]

• Stir the mixture and heat to 70°C, maintaining this temperature for 12 hours.[3]

• Cool the reaction to room temperature and add 100ml of water to quench the reaction.[3]

• Distill the solvent to recover the tetrahydrofuran.[3]

• After the THF is distilled off, filter the remaining mixture at temperature and wash the filter cake until it is neutral.[3]

• The resulting solid is 2-Chloro-4,6-diphenyl-1,3,5-triazine. A reported yield for this procedure is 94.1%.[3]

Visualizing the Process

Synthesis Pathway

Caption: Common synthetic routes to 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of 2-Chloro-4,6-diphenyl-1,3,5-triazine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the purification of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A1: The primary impurities are typically byproducts from the synthesis process. These include the mono-substituted byproduct, 2,4-dichloro-6-phenyl-1,3,5-triazine, and the tri-substituted byproduct, 2,4,6-triphenyl-1,3,5-triazine.[1] Another potential impurity is the hydrolysis product, 2-hydroxy-4,6-diphenyl-1,3,5-triazine, which can form if moisture is present during the reaction or workup.

Q2: What is a general strategy for the purification of crude 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A2: A common approach involves an initial aqueous workup to remove inorganic salts and water-soluble impurities. The crude product is then typically purified by recrystallization or column chromatography. The choice of method depends on the impurity profile and the desired final purity.

Q3: Which solvents are recommended for the recrystallization of 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A3: While specific solvent systems for this exact compound are not extensively documented, general solvents for triazine derivatives can be a good starting point. These include heptane, ethanol, or a mixture of hexane (B92381) and ethyl acetate (B1210297).[2][3] The ideal solvent will dissolve the compound at high temperatures but have low solubility at room temperature.

Q4: How can I monitor the purity of my product during purification?

A4: Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the progress of purification.[2] For quantitative purity assessment of the final product, High-Performance Liquid Chromatography (HPLC) is a reliable technique. A reverse-phase C18 column with a mobile phase consisting of acetonitrile (B52724) and water is a common starting point for related compounds.[2]

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause(s)	Solution(s)
Product "oils out" instead of crystallizing.	1. The melting point of the product is lower than the boiling point of the solvent. 2. A high concentration of impurities is depressing the melting point.[2]	1. Use a lower-boiling point solvent or a mixed solvent system. 2. Add a small amount of additional solvent. 3. Attempt to "seed" the solution with a pure crystal of the product. 4. Perform a preliminary purification by column chromatography to remove the bulk of impurities.[2]
Low recovery of purified product.	1. Too much solvent was used during recrystallization. 2. The product has significant solubility in the cold recrystallization solvent. 3. Premature crystallization occurred during hot filtration.[2]	1. Concentrate the filtrate and cool to obtain a second crop of crystals. 2. Ensure the solution is thoroughly cooled in an ice bath before filtration. 3. Use a pre-heated funnel for hot filtration.[2]
Colored impurities persist in the final product.	The impurity has similar solubility to the product in the chosen solvent.[2]	1. Add a small amount of activated charcoal to the hot solution before filtration (use with caution as it can adsorb the product). 2. Experiment with a different recrystallization solvent. 3. Utilize column chromatography for more effective separation.[2]

Column Chromatography Issues

Problem	Possible Cause(s)	Solution(s)
Poor separation of product and impurities.	1. The polarity of the mobile phase is not optimal. 2. The column was not packed properly, leading to channeling. 3. The column was overloaded with the crude material.	1. Optimize the mobile phase using TLC. A good starting point for triazine derivatives is a hexane/ethyl acetate mixture. Adjust the ratio to achieve a product Rf of approximately 0.3.[2] 2. Repack the column, ensuring a uniform and compact bed of silica (B1680970) gel. 3. Reduce the amount of crude material loaded onto the column.
Product is not eluting from the column.	The mobile phase is not polar enough to move the compound.	Gradually increase the polarity of the mobile phase. For a hexane/ethyl acetate system, this would involve increasing the proportion of ethyl acetate.
Co-elution of product and a key impurity.	The polarity of the product and the impurity are very similar in the chosen solvent system.	1. Try a different solvent system for the mobile phase. 2. Consider using a different stationary phase if silica gel is not providing adequate separation.

Data Presentation

Table 1: Typical Impurity Profile in Crude 2-Chloro-4,6-diphenyl-1,3,5-triazine from a Suzuki Coupling Reaction

Compound	Typical Percentage in Crude Product
2-Chloro-4,6-diphenyl-1,3,5-triazine	98.9%[1]
Mono-substituted (2,4-dichloro-6-phenyl-1,3,5-triazine)	0.28%[1]
Tri-substituted (2,4,6-triphenyl-1,3,5-triazine)	0.56%[1]

Experimental Protocols

Protocol 1: Recrystallization

• Solvent Selection: Begin by performing small-scale solubility tests with various solvents (e.g., heptane, ethanol, isopropanol, toluene, or mixtures like hexane/ethyl acetate) to identify a suitable system where the crude product is sparingly soluble at room temperature but highly soluble when heated.

• Dissolution: In a flask, dissolve the crude 2-Chloro-4,6-diphenyl-1,3,5-triazine in the minimum amount of the chosen hot solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. It is advisable to use a pre-heated funnel to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The formation of crystals should be observed. To maximize the yield, further cool the flask in an ice bath.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under a vacuum to remove any residual solvent.

Protocol 2: Column Chromatography

• TLC Analysis: Determine an appropriate mobile phase using TLC. A mixture of hexane and ethyl acetate is a common starting point for triazine derivatives. The ideal solvent system should give the desired product an Rf value of approximately 0.3.[2]

• Column Packing: Prepare a slurry of silica gel in the initial, less polar mobile phase. Pour the slurry into the chromatography column and allow it to pack uniformly. Add a layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a more volatile solvent like dichloromethane. Carefully load the solution onto the top of the silica gel column.

• Elution: Begin eluting the column with the mobile phase, starting with a lower polarity. If necessary, gradually increase the polarity of the mobile phase to elute the product.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Mandatory Visualization

Caption: Purification workflow for 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Caption: Troubleshooting logic for common purification challenges.

References

• 1. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]

minimizing side products in 2-Chloro-4,6-diphenyl-1,3,5-triazine reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing side products during the synthesis and subsequent reactions of 2-chloro-4,6-diphenyl-1,3,5-triazine.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-chloro-4,6-diphenyl-1,3,5-triazine and what are the typical side products?

A1: The most prevalent method for synthesizing 2-chloro-4,6-diphenyl-1,3,5-triazine is the Friedel-Crafts reaction of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with benzene (B151609), using a Lewis acid catalyst such as aluminum chloride (AlCl₃)[1]. The primary side products in this reaction are the mono-substituted (2,4-dichloro-6-phenyl-1,3,5-triazine) and tri-substituted (2,4,6-triphenyl-1,3,5-triazine) derivatives[1][2].

Q2: What is the key principle for controlling the level of substitution on the triazine ring?

A2: The key to controlling the substitution is managing the reaction temperature. The three chlorine atoms on cyanuric chloride have different reactivities based on temperature. The first substitution can occur at a low temperature (e.g., 0-5°C), the second requires a higher temperature (e.g., room temperature), and the third substitution necessitates even more forcing conditions (e.g., elevated temperatures)[3]. By carefully controlling the temperature, you can selectively achieve the desired di-substituted product.

Q3: Why is polysubstitution a common issue in the Friedel-Crafts synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine?

A3: Polysubstitution, the formation of the triphenyl-1,3,5-triazine byproduct, is a common challenge in Friedel-Crafts reactions. The introduction of an aryl group to the triazine ring can activate it for further substitution, making the di-substituted product more reactive than the mono-substituted one, which can lead to the formation of the tri-substituted product[4].

Q4: What is hydrolysis and how can it be a side reaction?

A4: Hydrolysis is the reaction of the chloro-substituent on the triazine ring with water to form a hydroxyl group. If water is present in the reaction mixture, especially during work-up or subsequent steps, 2-chloro-4,6-diphenyl-1,3,5-triazine can be hydrolyzed to form 2-hydroxy-4,6-diphenyl-1,3,5-triazine. This can be an undesired side reaction if the chloro-derivative is the target molecule.

Q5: What are the recommended purification techniques to remove the mono- and tri-substituted side products?

A5: The most common methods for purifying 2-chloro-4,6-diphenyl-1,3,5-triazine are recrystallization and column chromatography. For achieving high purity, especially for demanding applications, semi-preparative liquid chromatography has been shown to be a very effective method.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine.

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no yield of the desired product	1. Inactive Catalyst: The Lewis acid catalyst (e.g., AlCl₃) is moisture-sensitive and may have been deactivated by exposure to air or wet solvents.[5] 2. Incorrect Stoichiometry: An incorrect ratio of cyanuric chloride to benzene or catalyst can lead to poor conversion. 3. Low Reaction Temperature: The second substitution requires a higher temperature than the first. If the temperature is too low, the reaction may stall after the formation of the mono-substituted product.	1. Use fresh, anhydrous aluminum chloride and ensure all glassware and solvents are thoroughly dried.[5] 2. Carefully control the molar ratios of the reactants and catalyst. 3. After the initial low-temperature addition, allow the reaction to warm to room temperature to facilitate the second substitution.[1]
High levels of 2,4,6-triphenyl-1,3,5-triazine (B147588) (tri-substituted byproduct)	1. High Reaction Temperature: The third substitution is favored at higher temperatures.[1] 2. Excess Benzene: A large excess of benzene can drive the reaction towards polysubstitution. 3. Prolonged Reaction Time: Allowing the reaction to proceed for too long can increase the amount of the tri-substituted product.[1]	1. Maintain strict temperature control throughout the reaction. Avoid excessive heating.[1] 2. Optimize the stoichiometry to use a moderate excess of benzene. 3. Monitor the reaction progress by TLC or HPLC and stop the reaction once the desired product is maximized.[1]
Presence of 2,4-dichloro-6-phenyl-1,3,5-triazine (B157869) (mono-substituted byproduct)	1. Low Reaction Temperature: The reaction temperature may not have been sufficient for the second substitution to go to completion. 2. Insufficient Reaction Time: The reaction may not have been allowed to run long enough for the di-substitution to occur. 3. Poor Mixing: Inadequate stirring can lead to localized concentration gradients and incomplete reaction.	1. Ensure the reaction is allowed to warm to room temperature after the initial addition.[1] 2. Extend the reaction time and monitor the progress by TLC or HPLC.[1] 3. Ensure efficient stirring throughout the reaction.
Formation of 2-hydroxy-4,6-diphenyl-1,3,5-triazine	1. Presence of Water: Water contamination in the reactants or solvents, or during the work-up, can lead to hydrolysis of the C-Cl bond.	1. Use anhydrous solvents and reagents. During the work-up, perform the aqueous quench at low temperatures and minimize contact time with the aqueous phase.

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

This protocol is optimized to favor the formation of the di-substituted product.

Materials:

• Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)

• Anhydrous benzene

• Anhydrous aluminum chloride (AlCl₃)

• Crushed ice

• Concentrated hydrochloric acid

• Anhydrous sodium sulfate

• Dichloromethane (for extraction)

Procedure:

• In a flame-dried, three-necked flask equipped with a stirrer, dropping funnel, and a nitrogen inlet, add anhydrous benzene.

• Cool the flask in an ice-salt bath to 0-5°C.

• Slowly add anhydrous aluminum chloride to the cooled benzene with stirring.

• In a separate flask, dissolve cyanuric chloride in anhydrous benzene.

• Add the cyanuric chloride solution dropwise to the stirred AlCl₃/benzene slurry over 1-2 hours, ensuring the temperature is maintained between 5-10°C.[1]

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.[1]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the reaction is complete, carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.[1]

• Separate the organic layer, and wash it with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[1]

Protocol 2: Purification of 2-Chloro-4,6-diphenyl-1,3,5-triazine by Recrystallization

Materials:

• Crude 2-chloro-4,6-diphenyl-1,3,5-triazine

• Ethanol (or another suitable solvent)

Procedure:

• Dissolve the crude product in a minimum amount of hot ethanol.

• If colored impurities are present, a small amount of activated charcoal can be added, and the solution can be hot-filtered.

• Allow the solution to cool slowly to room temperature.

• Further cool the solution in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration and wash them with a small amount of cold ethanol.

• Dry the purified crystals in a vacuum oven.

Visualizations

Reaction Pathway for the Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

Caption: Friedel-Crafts synthesis pathway and potential side products.

Experimental Workflow for Synthesis and Purification

Caption: Workflow for synthesis and purification of the target compound.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Cyanuric chloride as the basis for compositionally diverse lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Palladium-Catalyzed Cross-Coupling Reactions of 2-Chloro-4,6-diphenyl-1,3,5-triazine

Welcome to the technical support center for the optimization of palladium-catalyzed cross-coupling reactions involving 2-Chloro-4,6-diphenyl-1,3,5-triazine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to overcome common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common palladium-catalyzed cross-coupling reactions for functionalizing 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A1: The most common and versatile palladium-catalyzed cross-coupling reactions for this substrate are:

• Suzuki-Miyaura Coupling: For the formation of C-C bonds with aryl or vinyl boronic acids/esters.

• Buchwald-Hartwig Amination: For the formation of C-N bonds with primary or secondary amines.

• Sonogashira Coupling: For the formation of C-C bonds with terminal alkynes.

Q2: Why is the choice of ligand so critical in these coupling reactions?

A2: The ligand plays a crucial role in stabilizing the palladium catalyst, influencing its reactivity, and facilitating the key steps of the catalytic cycle (oxidative addition, transmetalation, and reductive elimination). For an electron-deficient substrate like a triazine, bulky and electron-rich phosphine (B1218219) ligands are often required to promote efficient catalysis and prevent catalyst deactivation.

Q3: Can I use the same reaction conditions for different coupling partners?

A3: It is highly unlikely that one set of conditions will be optimal for all coupling partners. The electronic and steric properties of the incoming nucleophile (boronic acid, amine, or alkyne) will significantly impact the reaction. Therefore, optimization of the catalyst, ligand, base, and solvent is often necessary for each new substrate combination to achieve the best results.

Q4: What are the typical catalyst loadings for these reactions?

A4: Catalyst loadings can vary significantly based on the reactivity of the substrates and the efficiency of the catalytic system. For initial screening, a palladium catalyst loading of 1-5 mol% is common. However, with highly active catalyst systems, loadings can sometimes be reduced to as low as 0.1 mol% or even into the ppm range.

Troubleshooting Guides

Problem 1: Low or No Yield in Suzuki-Miyaura Coupling

Possible Cause	Troubleshooting Solution
Inefficient Catalyst System	The choice of palladium precursor and ligand is critical. For electron-deficient heterocycles, standard catalysts like Pd(PPh₃)₄ may be insufficient. Solution: Screen more active catalysts and ligands. Consider using a pre-formed catalyst or a combination of a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos, RuPhos).
Inappropriate Base	The base is crucial for the activation of the boronic acid. An incorrect choice of base can lead to poor yields or decomposition of starting materials. Solution: Screen a variety of bases. Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are commonly used. The strength and solubility of the base can significantly impact the reaction rate and yield.
Solvent Effects	The solvent influences the solubility of the reactants and the stability of the catalytic species. Solution: Common solvents for Suzuki coupling include toluene, dioxane, and DMF. A mixture of an organic solvent with water is often beneficial for reactions involving inorganic bases. Ensure the solvent is anhydrous and degassed if using sensitive reagents.
Decomposition of Boronic Acid	Boronic acids can undergo protodeboronation, especially at elevated temperatures. Solution: Use a slight excess of the boronic acid (1.1-1.5 equivalents). Consider using more stable boronic esters (e.g., pinacol (B44631) esters) or trifluoroborate salts.
Reaction Temperature Too Low	Aryl chlorides are generally less reactive than the corresponding bromides or iodides, often requiring higher temperatures for efficient oxidative addition. Solution: Gradually increase the reaction temperature, for example, from 80 °C to 110 °C, while monitoring for product formation and potential decomposition.

Problem 2: Side Product Formation in Buchwald-Hartwig Amination

Possible Cause	Troubleshooting Solution
Hydrodehalogenation	The chloro group is replaced by a hydrogen atom. This is often promoted by certain bases and high temperatures. Solution: Use a milder base (e.g., K₃PO₄ instead of NaOtBu). Lowering the reaction temperature may also reduce this side reaction.
Homocoupling of the Amine	This can occur under certain conditions, leading to the formation of hydrazine (B178648) derivatives. Solution: Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative side reactions.
Competitive Binding to Palladium	The nitrogen atoms of the triazine ring can coordinate to the palladium center, inhibiting catalysis. Solution: Employ bulky ligands that shield the palladium center and favor the desired catalytic cycle.

Problem 3: Failure of Sonogashira Coupling Reaction

Possible Cause	Troubleshooting Solution
Catalyst Deactivation	The palladium catalyst can be deactivated by impurities or high temperatures. Solution: Use a fresh, high-purity palladium source and ligand. Ensure all reagents and solvents are anhydrous and degassed.
Ineffective Copper Co-catalyst	The copper(I) salt (typically CuI) is crucial for the traditional Sonogashira reaction. Solution: Use freshly purchased or purified CuI. Be aware that copper can also promote the undesired homocoupling of the alkyne (Glaser coupling). In such cases, a copper-free Sonogashira protocol might be more effective.
Poor Alkyne Reactivity	Sterically hindered or electron-poor alkynes may react slowly. Solution: Increase the reaction temperature or use a more active catalyst system. The choice of base can also influence the deprotonation of the alkyne.
Homocoupling of the Alkyne (Glaser Coupling)	The terminal alkyne couples with itself to form a diyne. Solution: Strictly maintain an inert atmosphere. If homocoupling persists, consider a copper-free Sonogashira protocol.

Data Presentation

Table 1: Optimized Conditions for Suzuki-Miyaura Coupling of Chloro-Heterocycles

Substrate	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2,4-Dichloro-pyrimidine	Phenylboronic acid	Pd(PPh₃)₄ (0.5)	-	K₂CO₃	Dioxane/H₂O (2:1)	100 (MW)	0.25	>95
6-Chloro-2,4-diamino-1,3,5-triazine	Phenylboronic acid	Pd(PPh₃)₄	-	Cs₂CO₃	Dioxane	Reflux	12	85
2-Chloro-4,6-diphenyl-1,3,5-triazine	4-Methoxyphenyl-boronic acid	Pd(OAc)₂ (3)	SPhos (6)	K₃PO₄	Toluene	100	18	92

Note: The data presented is a compilation from various sources and may involve different scales and work-up procedures. Direct comparison should be made with caution.

Table 2: Comparison of Ligands for the Buchwald-Hartwig Amination of Aryl Chlorides

Aryl Chloride	Amine	Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Yield (%)
4-Chlorotoluene	Morpholine	Pd₂(dba)₃ (1.5)	XPhos	NaOtBu	Toluene	100	98
4-Chlorotoluene	Morpholine	Pd₂(dba)₃ (1.5)	RuPhos	NaOtBu	Toluene	100	95
2-Chlorotoluene	n-Hexylamine	Pd(OAc)₂ (2)	BrettPhos	NaOtBu	Toluene	100	93

Note: While not specific to 2-Chloro-4,6-diphenyl-1,3,5-triazine, this table illustrates the high efficiency of modern Buchwald-Hartwig ligands for the coupling of challenging aryl chlorides.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Reaction Setup: To an oven-dried reaction vessel, add 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), palladium catalyst (e.g., Pd(OAc)₂, 0.03 mmol), and phosphine ligand (e.g., SPhos, 0.06 mmol).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Reagent Addition: Add the base (e.g., K₃PO₄, 2.0 mmol) and the degassed solvent (e.g., toluene, 5 mL).

• Reaction: Stir the mixture at the desired temperature (e.g., 100 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

dealing with moisture sensitivity in 2-Chloro-4,6-diphenyl-1,3,5-triazine reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the moisture-sensitive reagent, 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the storage, handling, and use of 2-Chloro-4,6-diphenyl-1,3,5-triazine in chemical reactions.

Issue 1: Low or No Product Yield in Nucleophilic Substitution Reactions

Q1: My reaction with 2-Chloro-4,6-diphenyl-1,3,5-triazine is resulting in a low yield or failing completely. What are the likely causes?

A1: Low or no yield in reactions involving 2-Chloro-4,6-diphenyl-1,3,5-triazine is frequently linked to its sensitivity to moisture. Key factors to consider are:

• Reagent Decomposition: 2-Chloro-4,6-diphenyl-1,3,5-triazine can hydrolyze in the presence of water to form 2-hydroxy-4,6-diphenyl-1,3,5-triazine. This byproduct is generally unreactive under standard nucleophilic substitution conditions, thus reducing the amount of starting material available for your desired reaction.

• Catalyst Deactivation: In reactions where a Lewis acid catalyst (e.g., aluminum chloride in Friedel-Crafts reactions) is used, moisture will react with and deactivate the catalyst, preventing the reaction from proceeding.[1]

• Sub-optimal Reaction Conditions: The reactivity of chlorotriazines decreases with each successive substitution.[2] Therefore, forcing conditions such as elevated temperatures may be necessary for less reactive nucleophiles, but this must be balanced against potential side reactions.

Q2: How can I improve the yield of my reaction?

A2: To improve your reaction yield, it is critical to maintain anhydrous (dry) conditions throughout the experimental setup and procedure.

• Drying of Glassware and Reagents: Thoroughly dry all glassware in an oven (e.g., at 120°C for several hours) and cool it under a stream of inert gas (e.g., nitrogen or argon). Use freshly distilled and dried solvents. Solid reagents should be dried in a vacuum oven or desiccator.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

• Proper Reagent Handling: Handle 2-Chloro-4,6-diphenyl-1,3,5-triazine in a glove box or under a positive pressure of inert gas. Use dry syringes or cannulas for transferring solutions.

• Reaction Monitoring: Monitor the progress of the reaction using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time and prevent the formation of degradation products.

Issue 2: Formation of Unexpected Side Products

Q3: I am observing an unexpected, often insoluble, side product in my reaction. What could it be?

A3: The most common side product when working with 2-Chloro-4,6-diphenyl-1,3,5-triazine in the presence of moisture is its hydrolysis product, 2-hydroxy-4,6-diphenyl-1,3,5-triazine. This compound is often a white solid with low solubility in many organic solvents.

Q4: How can I confirm the identity of the side product and prevent its formation?

A4: You can confirm the identity of the side product using analytical techniques such as NMR, IR, and mass spectrometry, and comparing the data with that of the known hydrolysis product. To prevent its formation, strictly adhere to the anhydrous techniques described in the answer to Q2.

Issue 3: Storage and Handling

Q5: How should I properly store 2-Chloro-4,6-diphenyl-1,3,5-triazine to maintain its reactivity?

A5: Store 2-Chloro-4,6-diphenyl-1,3,5-triazine in a tightly sealed container in a cool, dry place, away from moisture.[3] For long-term storage, consider placing the container inside a desiccator with a suitable drying agent.

Q6: What are the safety precautions I should take when handling this compound?

A6: 2-Chloro-4,6-diphenyl-1,3,5-triazine is an irritant.[4][5] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.[5]

Data Presentation

Table 1: Impact of Moisture on Reactions with 2-Chloro-4,6-diphenyl-1,3,5-triazine

Parameter	Anhydrous Conditions	Presence of Moisture	Consequence of Moisture
Reagent Stability	Stable	Hydrolyzes to 2-hydroxy-4,6-diphenyl-1,3,5-triazine	Loss of active reagent
Reaction Yield	Optimal	Significantly Reduced or Zero	Incomplete conversion
Product Purity	High	Low, contaminated with hydrolysis byproduct	Difficult purification
Catalyst Activity (Lewis Acids)	Active	Deactivated	Reaction stalls
Reaction Reproducibility	High	Low	Inconsistent results

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution on 2-Chloro-4,6-diphenyl-1,3,5-triazine under Anhydrous Conditions

This protocol provides a general method for the reaction of a nucleophile (e.g., an amine or alcohol) with 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Nucleophile (e.g., primary or secondary amine)

• Anhydrous non-protic solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

• Anhydrous non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA))

• Inert gas (Nitrogen or Argon)

• Oven-dried glassware

Procedure:

• Setup: Assemble an oven-dried round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a positive pressure of inert gas.

• Reagent Preparation: In the flask, dissolve 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq) in the chosen anhydrous solvent.

• Nucleophile Addition: Dissolve the nucleophile (1.0-1.2 eq) and the non-nucleophilic base (1.5 eq) in the anhydrous solvent in the dropping funnel.

• Reaction: Cool the flask containing the triazine solution to 0 °C using an ice bath. Add the nucleophile/base solution dropwise to the stirred triazine solution over a period of 15-30 minutes.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for the required time (monitor by TLC or LC-MS). Gentle heating may be necessary for less reactive nucleophiles.

• Work-up: Once the reaction is complete, quench the reaction by adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate, DCM).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Mandatory Visualization

Caption: Experimental workflow for handling moisture-sensitive 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Caption: Hydrolysis pathway of 2-Chloro-4,6-diphenyl-1,3,5-triazine in the presence of water.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. mdpi.com [mdpi.com]
• 5. ijcps.org [ijcps.org]

Technical Support Center: Purification of 2-Chloro-4,6-diphenyl-1,3,5-triazine by Recrystallization

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of 2-Chloro-4,6-diphenyl-1,3,5-triazine by recrystallization. Below you will find troubleshooting guides, frequently asked questions, and a detailed experimental protocol to assist in your laboratory work.

Troubleshooting Guide

Encountering issues during recrystallization is a common challenge. This guide addresses specific problems that may arise during the purification of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Problem	Potential Cause	Recommended Solution
Low or No Crystal Formation	- Excess solvent: The concentration of the compound is too low for crystals to form. - Inappropriate solvent: The chosen solvent is too good at dissolving the compound, even at low temperatures. - Supersaturation: The solution is stable in a supersaturated state and requires a nucleation site to initiate crystallization.	- Gently heat the solution to evaporate some of the solvent and then allow it to cool again. - If using a mixed solvent system, add a small amount of the anti-solvent (the one in which the compound is less soluble). - Scratch the inside of the flask with a glass rod at the meniscus to create a rough surface for nucleation. - Add a seed crystal of pure 2-Chloro-4,6-diphenyl-1,3,5-triazine to the cooled solution.
"Oiling Out" of the Product	- High impurity concentration: Impurities can lower the melting point of the compound, causing it to separate as a liquid. - Rapid cooling: Cooling the solution too quickly can prevent the ordered arrangement of molecules into a crystal lattice. - Inappropriate solvent: The boiling point of the solvent may be higher than the melting point of the compound.	- Re-heat the solution until the oil redissolves. Add a small amount of additional solvent and allow the solution to cool more slowly. - Consider a preliminary purification step, such as column chromatography, to remove a significant portion of the impurities before recrystallization. - Choose a solvent or solvent mixture with a lower boiling point.
Colored Impurities in Crystals	- Colored impurities have similar solubility: The colored compounds co-crystallize with the desired product.	- Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities. Use with caution as it can also adsorb some of the product. - Attempt recrystallization with a different solvent system.
Low Recovery Yield	- Excessive washing: Washing the crystals with too much cold solvent can dissolve a significant amount of the product. - Incomplete crystallization: Not allowing enough time or a low enough temperature for crystallization to complete. - Premature crystallization: The compound crystallizes in the filter paper during hot filtration.	- Wash the crystals with a minimal amount of ice-cold solvent. - After filtering the initial crop of crystals, cool the filtrate in an ice bath to obtain a second crop. - Ensure the funnel and filter paper are pre-heated before hot filtration.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A1: The most common impurities are typically mono-substituted (2,4-dichloro-6-phenyl-1,3,5-triazine) and tri-substituted (2,4,6-triphenyl-1,3,5-triazine) byproducts from the synthesis.[1] Residual starting materials and reagents may also be present.

Q2: What are the ideal properties of a recrystallization solvent for 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A2: An ideal solvent should dissolve the compound well at elevated temperatures but poorly at low temperatures. It should also either not dissolve the impurities at all or dissolve them very well, even at low temperatures, so they remain in the mother liquor. The solvent should be chemically inert to the compound and have a boiling point below the compound's melting point.

Q3: What are some recommended solvents for the recrystallization of 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A3: Based on its solubility profile, polar organic solvents are good candidates. The compound is known to be soluble in ethanol (B145695) and acetone, making these suitable for single-solvent recrystallization.[2] For mixed solvent systems, a combination of a solvent in which the compound is soluble (like ethanol or acetone) and an anti-solvent in which it is poorly soluble (like water or hexane) can be effective. Isopropanol has also been used for recrystallizing similar diaryl triazine derivatives.

Q4: How can I determine the purity of my recrystallized product?

A4: The purity can be assessed by several methods. A sharp melting point range close to the literature value (approximately 138-140°C) is a good indicator of high purity.[2] Chromatographic techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can also be used to detect the presence of impurities.

Q5: My compound appears as an off-white or yellowish powder. Is this normal?

A5: Yes, 2-Chloro-4,6-diphenyl-1,3,5-triazine is often described as a white to off-white or cream-colored crystalline solid. A slight yellowish tint is not uncommon.

Experimental Protocol: Recrystallization of 2-Chloro-4,6-diphenyl-1,3,5-triazine

This protocol provides a general procedure for the purification of 2-Chloro-4,6-diphenyl-1,3,5-triazine by recrystallization from a mixed solvent system of ethanol and water. Optimization may be required depending on the purity of the crude material.

Materials and Equipment:

• Crude 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Ethanol (95% or absolute)

• Deionized water

• Erlenmeyer flasks

• Hot plate with magnetic stirrer

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Ice bath

Procedure:

• Dissolution: Place the crude 2-Chloro-4,6-diphenyl-1,3,5-triazine in an Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of hot ethanol and heat the mixture on a hot plate with stirring until the solid dissolves completely.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration by passing the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Addition of Anti-Solvent: To the hot, clear solution, add deionized water dropwise with continuous stirring until the solution becomes faintly cloudy (turbid).

• Re-dissolution: Gently heat the solution until it becomes clear again.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol-water mixture.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Quantitative Data Summary:

Parameter	Value/Range	Notes
Solvent System	Ethanol/Water	The ratio will depend on the purity of the crude product.
Dissolution Temperature	Near the boiling point of ethanol (~78°C)	Ensure complete dissolution of the crude product.
Crystallization Temperature	Room temperature, followed by 0-4°C	Slow cooling is crucial for the formation of pure crystals.
Expected Yield	70-90%	This can vary depending on the initial purity and care taken during the procedure.
Expected Purity	>99%	As determined by HPLC or melting point analysis.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the recrystallization of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Caption: Troubleshooting workflow for the recrystallization of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]

Technical Support Center: Column Chromatography of 2-Chloro-4,6-diphenyl-1,3,5-triazine Derivatives

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers in successfully purifying 2-Chloro-4,6-diphenyl-1,3,5-triazine derivatives using column chromatography.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the column chromatography process in a question-and-answer format.

Question: Why is the separation between my desired compound and impurities so poor?

Answer: Poor resolution is a common issue that can stem from several factors. The primary cause is often an inappropriate mobile phase composition. If the organic solvent percentage in your eluent is too high, it can cause co-elution of compounds.[1] Additionally, the stationary phase may not provide sufficient selectivity for your specific triazine derivative and its impurities.

Question: My purified compound's peak is tailing significantly in HPLC analysis. What's causing this?

Answer: Peak tailing for triazine compounds is frequently caused by secondary interactions between the basic triazine molecules and acidic residual silanol (B1196071) groups on the silica (B1680970) gel stationary phase.[1] This interaction slows down a portion of the analyte, causing the peak to tail. Other factors can include column overload (injecting too much sample) or an inappropriate mobile phase pH.[1]

Question: My compound seems to be stuck on the column and won't elute. What should I do?

Answer: There are several potential reasons for this issue. The compound may have decomposed on the silica gel, which can happen with sensitive molecules.[2] It is also possible that the solvent system you are using is not polar enough to elute the compound.[2] In some cases, the compound may have eluted very quickly in the solvent front, so it is crucial to check the very first fractions collected.[2]

Question: I am experiencing a very low yield after purification. Where could my product have gone?

Answer: Low yield can be attributed to several factors. The compound may be irreversibly adsorbed onto the stationary phase, especially if it is highly polar.[3] Decomposition on the silica gel is another common cause of product loss.[2] It is also possible that the fractions are too dilute to detect the compound easily; try concentrating a range of fractions where you expect your compound to be.[2]

Question: All of my collected fractions seem to contain a mixture of my product and an impurity. Why can't I separate them?

Answer: This can happen if one of the compounds is degrading into the other on the silica gel during the elution process.[2] This creates a continuous stream of the mixture coming off the column. It is recommended to test your compound's stability on silica using a 2D TLC plate before running the column.[2]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a solvent system to purify 2-Chloro-4,6-diphenyl-1,3,5-triazine derivatives?

A1: A common starting point for normal-phase chromatography on silica gel is a mixture of a non-polar solvent and a slightly more polar solvent. Good combinations to test via Thin Layer Chromatography (TLC) include hexane/ethyl acetate, hexane/dichloromethane, or dichloromethane/methanol (B129727).[4][5][6] The optimal ratio will depend on the specific polarity of your derivative and should be determined by achieving a retention factor (Rf) of approximately 0.3-0.4 for your target compound.

Q2: What is the most appropriate stationary phase to use?

A2: Silica gel is the most common stationary phase for purifying these types of compounds.[4][5] However, if your compound is sensitive to the acidic nature of silica gel and shows signs of decomposition, you might consider using a deactivated silica gel or an alternative stationary phase like alumina (B75360) or Florisil.[2]

Q3: What is the best way to load my sample onto the column?

A3: There are two primary methods for sample loading:

• Wet Loading: Dissolve your crude product in the absolute minimum amount of the chromatography eluent or a slightly more polar solvent.[7] Carefully add this solution to the top of the column. This method is quick but can be problematic if your compound has low solubility.[7]

• Dry Loading: If your compound is not very soluble in the eluent, dissolve it in a suitable solvent, add a small amount of silica gel (approximately 10-20 times the mass of your sample), and then remove the solvent under reduced pressure until you have a dry, free-flowing powder.[7] This powder can then be carefully added to the top of the column. This technique often results in better separation.[7]

Q4: My triazine derivative is highly polar. Which chromatography technique is most suitable?

A4: For highly polar compounds, standard normal-phase chromatography can be challenging due to strong interactions with the silica gel.[3] In these cases, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is often the method of choice.[3] Another effective alternative is Hydrophilic Interaction Liquid Chromatography (HILIC), which is well-suited for compounds that are too polar for good retention on standard C18 reversed-phase columns.[3]

Q5: Are there any specific safety precautions I should take when handling these compounds?

A5: Yes. Chlorinated organic compounds are often harmful to health and the environment.[8] They may not be readily degradable and can accumulate in biological systems.[8] It is essential to handle these chemicals with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, and to work in a well-ventilated fume hood.

Data Presentation

Table 1: Troubleshooting Common Chromatography Issues

Problem	Potential Cause	Suggested Solution
Poor Separation	Mobile phase is too strong (too polar).	Decrease the percentage of the polar solvent in the eluent.[1]
Stationary phase lacks selectivity.	Try a different stationary phase like alumina or a different type of silica gel.[1]
Peak Tailing	Interaction of basic triazine with acidic silica.	Add a small amount of a competing base (e.g., 0.1-1% triethylamine) to the eluent.
Sample overload.	Reduce the amount of sample loaded onto the column.[1]
Compound Stuck	Eluent is not polar enough.	Gradually increase the polarity of the mobile phase (gradient elution).
Compound decomposition on silica.	Test for stability on a TLC plate; consider using deactivated silica or alumina.[2]
Low Yield	Irreversible adsorption to stationary phase.	Use a more polar eluent or consider a different purification technique like crystallization.[3]

Table 2: Example Solvent Systems for TLC Analysis

Solvent System (v/v)	Polarity	Typical Use
Hexane / Ethyl Acetate (9:1 to 1:1)	Low to Medium	Good starting point for many moderately polar triazine derivatives.
Dichloromethane / Hexane (1:1)	Low	For less polar derivatives.
Dichloromethane / Methanol (99:1 to 95:5)	Medium to High	For more polar derivatives. A small amount of methanol significantly increases polarity.
Ethyl Acetate / Methanol (98:2)	High	For highly polar derivatives that do not move in less polar systems.

Experimental Protocol: Flash Column Chromatography

This protocol outlines a general procedure for the purification of a 2-Chloro-4,6-diphenyl-1,3,5-triazine derivative.

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a TLC plate and develop it in various solvent systems (see Table 2) to find an eluent that gives your desired product an Rf value of ~0.3-0.4.

• Column Preparation:

  • Select an appropriately sized glass column based on the amount of crude material.

  • In a beaker, prepare a slurry of silica gel in the chosen eluent. The amount of silica should be 50-100 times the weight of the crude product.

  • With the column's stopcock closed, pour the slurry into the column. Open the stopcock to allow the solvent to drain, tapping the column gently to ensure even packing. Do not let the top of the silica bed run dry.

  • Add a thin layer of sand on top of the silica bed to prevent it from being disturbed.[7]

• Sample Loading (Dry Loading Method):

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add silica gel (about 2-3 times the mass of the crude product) to this solution.

  • Evaporate the solvent using a rotary evaporator until a dry, free-flowing powder is obtained.[7]

  • Carefully add this powder to the top of the prepared column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column.

  • Apply gentle pressure (1-2 psi for flash chromatography) to the top of the column to start the elution.[7]

  • Begin collecting fractions in test tubes or vials.

  • If separation is difficult, a gradient elution can be performed by gradually increasing the polarity of the eluent over time.

• Analysis of Fractions:

  • Monitor the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions.

  • Evaporate the solvent under reduced pressure to obtain the purified 2-Chloro-4,6-diphenyl-1,3,5-triazine derivative.

Visualization

Caption: Troubleshooting workflow for column chromatography separation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines [mdpi.com]
• 7. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 8. Chlorinated organic substances [utslappisiffror.naturvardsverket.se]

Technical Support Center: Analysis of 2-Chloro-4,6-diphenyl-1,3,5-triazine by HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying impurities in 2-Chloro-4,6-diphenyl-1,3,5-triazine by High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the potential impurities in 2-Chloro-4,6-diphenyl-1,3,5-triazine?

Potential impurities in 2-Chloro-4,6-diphenyl-1,3,5-triazine often originate from the synthesis process. Common impurities can include:

• Starting Materials: Unreacted starting materials such as cyanuric chloride and phenylboronic acid may be present.

• Intermediates and Byproducts: Incomplete reactions can lead to the presence of mono-substituted (2,4-dichloro-6-phenyl-1,3,5-triazine) or tri-substituted (2,4,6-triphenyl-1,3,5-triazine) triazine analogs. For instance, a synthesis route might yield the desired product with a purity of 98.9%, with impurities including 0.28% of a mono-substituted substance and 0.56% of a tri-substituted substance.[1]

• Degradation Products: Hydrolysis of the chloro-functional group can lead to the formation of the corresponding hydroxy-triazine derivative.

Q2: I am observing significant peak tailing for the main compound. What could be the cause and how can I resolve it?

Peak tailing in the HPLC analysis of triazine compounds is a common issue, often caused by secondary interactions between the basic triazine molecule and acidic residual silanol (B1196071) groups on the silica-based stationary phase.

Troubleshooting Steps for Peak Tailing:

Potential Cause	Solution
Silanol Interactions	Lower the mobile phase pH to 2.5-3.5 using an acidic modifier like formic acid or trifluoroacetic acid. This protonates the silanol groups, reducing their interaction with the analyte.
Column Choice	Switch to a column with a high-purity, end-capped stationary phase or a column with a polar-embedded phase to minimize silanol interactions.
Sample Overload	Reduce the sample concentration or injection volume.
Metal Chelation	If analyzing metal-chelating triazines, consider using a column with low metal content or adding a competing chelating agent to the mobile phase.

Q3: My baseline is noisy and drifting. What are the common causes and solutions?

A noisy or drifting baseline can interfere with accurate peak integration and detection of low-level impurities.

Troubleshooting Baseline Issues:

Potential Cause	Solution
Mobile Phase Contamination	Use high-purity, HPLC-grade solvents and prepare fresh mobile phase daily. Filter and degas the mobile phase before use.[2][3][4]
Air Bubbles in the System	Purge the pump and ensure all connections are tight to prevent air from entering the system.[3][4]
Detector Lamp Issue	Check the detector lamp's energy. A failing lamp can cause baseline noise.
Column Contamination	Flush the column with a strong solvent to remove any adsorbed contaminants.
Inadequate Equilibration	Ensure the column is fully equilibrated with the mobile phase before starting the analysis.

Q4: I am seeing ghost peaks in my chromatogram. What are they and how can I eliminate them?

Ghost peaks are unexpected peaks that appear in a chromatogram, often in blank runs. They can be due to carryover from previous injections or contamination in the system.

Troubleshooting Ghost Peaks:

Potential Cause	Solution
Sample Carryover	Implement a robust needle wash protocol in the autosampler method, using a strong solvent to clean the needle and injection port between injections.
Contaminated Mobile Phase	Prepare fresh mobile phase using high-purity solvents and water.
Leaching from Vials/Caps	Use high-quality, low-bleed septa and vials.
System Contamination	Flush the entire HPLC system, including the injector and detector, with a strong solvent.

Troubleshooting Guides

Poor Peak Resolution

Low resolution between the main peak and impurity peaks can make accurate quantification challenging.[2]

Troubleshooting Workflow for Poor Resolution:

Caption: A troubleshooting workflow for addressing poor peak resolution.

High System Backpressure

Elevated backpressure can indicate a blockage in the HPLC system and can potentially damage the pump and column.

Troubleshooting High Backpressure:

Location of Pressure Check	Observation	Potential Cause & Solution
System without Column	High Pressure	Blockage in tubing, injector, or detector. Systematically check and flush each component.
System with Column	High Pressure	Clogged column inlet frit or contaminated column. Backflush the column. If pressure remains high, replace the frit or the column.
Normal Pressure Fluctuations	Erratic Pressure	Air bubbles in the pump or faulty check valves. Purge the pump and sonicate the mobile phase. If the problem persists, clean or replace the check valves.

Experimental Protocols

Proposed HPLC Method for Impurity Profiling

This method is a starting point and may require optimization for specific impurity profiles.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724)
Gradient	50% B to 95% B over 20 minutes, hold at 95% B for 5 minutes, return to 50% B and equilibrate for 5 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Sample Preparation	Dissolve sample in Acetonitrile:Water (1:1 v/v) to a concentration of 1 mg/mL.

Sample Preparation for Analysis

• Accurately weigh approximately 10 mg of the 2-Chloro-4,6-diphenyl-1,3,5-triazine sample into a 10 mL volumetric flask.

• Add 5 mL of acetonitrile and sonicate for 5 minutes to dissolve the sample.

• Dilute to the mark with deionized water and mix thoroughly.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Visualizations

Potential Impurity Profile

The following diagram illustrates the relationship between 2-Chloro-4,6-diphenyl-1,3,5-triazine and its common process-related impurities.

Caption: Relationship of 2-Chloro-4,6-diphenyl-1,3,5-triazine to its potential impurities.

References

• 1. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 2. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 3. labcompare.com [labcompare.com]
• 4. mastelf.com [mastelf.com]

troubleshooting failed reactions involving 2-Chloro-4,6-diphenyl-1,3,5-triazine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Chloro-4,6-diphenyl-1,3,5-triazine. The content is designed to address common issues encountered during chemical reactions involving this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 2-Chloro-4,6-diphenyl-1,3,5-triazine in organic synthesis?

A1: 2-Chloro-4,6-diphenyl-1,3,5-triazine is a highly valuable intermediate primarily used in nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. Its reactivity stems from the electron-deficient nature of the triazine ring, which facilitates the displacement of the chloro group by a variety of nucleophiles. This makes it a key building block for synthesizing a wide range of substituted triazine derivatives for applications in medicinal chemistry, materials science (e.g., OLEDs), and as chiral molecules.[1][2]

Q2: What are the key physical and chemical properties of 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A2: It is a white to cream-colored crystalline solid with a melting point in the range of 134-143°C.[3] It is generally stable under normal conditions but can degrade upon prolonged exposure to high temperatures or UV radiation.[1] It is insoluble in water but soluble in many organic solvents such as toluene, tetrahydrofuran (B95107) (THF), and dichloromethane (B109758) (DCM).[1][4]

Q3: What are the main safety considerations when handling 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A3: 2-Chloro-4,6-diphenyl-1,3,5-triazine is classified as a hazardous substance. It can cause skin and serious eye irritation.[5] It may also cause respiratory irritation and is harmful if swallowed.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Troubleshooting Guides

This section provides solutions to common problems encountered in reactions involving 2-Chloro-4,6-diphenyl-1,3,5-triazine, categorized by reaction type.

Nucleophilic Aromatic Substitution (SNAr) Reactions

Problem 1.1: Low or no conversion of the starting material.

Possible Cause	Troubleshooting Recommendation
Insufficiently reactive nucleophile	Increase the reaction temperature. For less reactive nucleophiles, such as hindered amines, higher temperatures may be required.[6][7] Consider using a stronger base to generate a more potent nucleophile (e.g., using NaH with alcohols or thiols).
Inadequate base	Ensure the base is strong enough to deprotonate the nucleophile or act as an effective HCl scavenger. Common bases include triethylamine (B128534) (TEA), diisopropylethylamine (DIPEA), or potassium carbonate. For weakly acidic nucleophiles, a stronger base might be necessary.
Steric Hindrance	Both the nucleophile and the diphenyl-substituted triazine are sterically demanding. Increasing the reaction time and/or temperature can help overcome steric hindrance. In some cases, a less hindered nucleophile might be required.
Solvent Effects	The choice of solvent can significantly impact reaction rates. Aprotic polar solvents like DMF or DMSO can accelerate SNAr reactions. Ensure the starting materials are fully dissolved in the chosen solvent.

Problem 1.2: Formation of multiple products or impurities.

Possible Cause	Troubleshooting Recommendation
Hydrolysis of the chloro group	The chloro group can be susceptible to hydrolysis, especially in the presence of water and base, leading to the formation of 2-hydroxy-4,6-diphenyl-1,3,5-triazine. Ensure all reagents and solvents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Di-substitution or tri-substitution (if starting from cyanuric chloride)	When synthesizing 2-Chloro-4,6-diphenyl-1,3,5-triazine from cyanuric chloride, controlling the stoichiometry and temperature is crucial to prevent the formation of di- and tri-substituted byproducts.[6][8]
Side reactions of the nucleophile	If the nucleophile has multiple reactive sites, protection of the other functional groups may be necessary to ensure selective reaction at the desired position.

Suzuki-Miyaura Cross-Coupling Reactions

Problem 2.1: Low yield of the desired coupled product.

Possible Cause	Troubleshooting Recommendation
Inefficient catalyst system	The choice of palladium catalyst and ligand is critical. For aryl chlorides, bulky, electron-rich phosphine (B1218219) ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are often more effective. Screen different catalyst/ligand combinations.[9]
Inappropriate base	The base plays a crucial role in the transmetalation step. Common bases include K₂CO₃, Cs₂CO₃, or K₃PO₄. The optimal base can depend on the specific substrates and solvent system. A screening of different bases is recommended.[10]
Poor quality of boronic acid	Boronic acids can degrade over time, leading to lower yields. Use fresh, high-purity boronic acid. Protodeboronation (replacement of the boronic acid group with hydrogen) can be a significant side reaction.[10]
Reaction temperature and time	Aryl chlorides are generally less reactive than aryl bromides or iodides and may require higher reaction temperatures (e.g., 80-120 °C) and longer reaction times to achieve good conversion.[10]
Presence of oxygen	Oxygen can deactivate the palladium catalyst. Ensure the reaction mixture is thoroughly degassed and maintained under an inert atmosphere throughout the experiment.

Problem 2.2: Significant formation of homocoupled byproduct.

Possible Cause	Troubleshooting Recommendation
Decomposition of the boronic acid	Homocoupling of the boronic acid is a common side reaction, often promoted by the presence of oxygen or high temperatures. Ensure rigorous degassing of the reaction mixture.
Catalyst deactivation	If the active Pd(0) catalyst is not efficiently regenerated, it can lead to side reactions. Ensure the chosen ligand stabilizes the catalytic species throughout the reaction cycle.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution with an Amine

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq.) in a suitable anhydrous solvent (e.g., THF, 1,4-dioxane, or DMF).

• Addition of Reagents: Add the amine nucleophile (1.1-1.2 eq.) followed by a suitable base (e.g., triethylamine or diisopropylethylamine, 1.5-2.0 eq.).

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to a specified temperature (e.g., 50-80 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a precipitate (amine hydrochloride salt) has formed, it can be removed by filtration. Dilute the filtrate with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

• Reaction Setup: To a flame-dried Schlenk flask, add 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 eq.), the arylboronic acid (1.2-1.5 eq.), and the base (e.g., K₂CO₃, 2.0-3.0 eq.).

• Catalyst Addition: Add the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%) and the ligand (e.g., PPh₃, SPhos, 2-10 mol%) under a positive flow of inert gas.

• Solvent Addition: Add a degassed solvent system (e.g., toluene/water, THF/water, or 1,4-dioxane/water) via syringe.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with an organic solvent and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: A generalized experimental workflow for reactions involving 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Caption: A decision-making diagram for troubleshooting failed reactions with 2-Chloro-4,6-diphenyl-1,3,5-triazine.

References

• 1. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 4. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. daneshyari.com [daneshyari.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Efficient Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and catalyst performance data to assist in optimizing your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A1: The most prevalent and cost-effective method is the Friedel-Crafts reaction between cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) and benzene (B151609), using a Lewis acid catalyst, most commonly anhydrous aluminum chloride (AlCl₃).[1] Alternative high-yield methods include nickel-catalyzed cross-coupling with phenylboronic acid.[2][3]

Q2: Why is the choice of catalyst so critical in the Friedel-Crafts synthesis of this compound?

A2: The catalyst, typically a Lewis acid like anhydrous AlCl₃, is crucial for activating the cyanuric chloride ring for electrophilic aromatic substitution by benzene.[4][5] The quality, quantity, and handling of the catalyst directly impact the reaction's yield, selectivity, and the formation of byproducts.[1] An inactive or improperly handled catalyst can lead to low or no product formation.

Q3: What are the primary byproducts to expect, and how can their formation be minimized?

A3: The main byproducts are the mono-substituted (2,4-dichloro-6-phenyl-1,3,5-triazine) and tri-substituted (2,4,6-triphenyl-1,3,5-triazine) derivatives.[1] Minimizing these byproducts can be achieved by precise control of the stoichiometry of reactants and, most importantly, maintaining a low reaction temperature (typically 0-5°C) to manage the exothermic nature of the reaction.[1]

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be effectively monitored using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). These methods allow you to track the consumption of starting materials (cyanuric chloride and benzene) and the formation of the desired product and byproducts over time.

Q5: What are the recommended methods for purifying the final product?

A5: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol (B145695) or heptane.[6][7] For achieving higher purity, column chromatography is also a commonly employed and effective method.

Catalyst Selection and Performance

Choosing an appropriate catalyst and reaction pathway is crucial for the efficient synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine. Below is a summary of different catalytic systems with their reported performance data.

Synthetic Method	Catalyst	Key Reagents	Reaction Time	Temperature	Yield (%)	Purity (%)
Friedel-Crafts Reaction	Anhydrous Aluminum Chloride (AlCl₃)	Cyanuric Chloride, Benzene	Several hours	0-5°C	Typically moderate to high (specifics vary)	Dependent on purification
Nickel-Catalyzed Coupling	Bis(tricyclohexylphosphine)nickel(II) dichloride	Cyanuric Chloride, Phenylboronic Acid, K₂CO₃	12 hours	70°C	94.1	98.9
Suzuki-Miyaura Coupling	[1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)	A triazine-boronic acid derivative, 2-chloro-4,6-diphenyl-1,3,5-triazine, K₂CO₃	24 hours	80°C	41	Not specified

Troubleshooting Guides

Issue 1: Low or No Yield of 2-Chloro-4,6-diphenyl-1,3,5-triazine in Friedel-Crafts Synthesis

Possible Cause	Recommended Solution
Inactive Catalyst: The AlCl₃ catalyst is highly sensitive to moisture.	Use freshly opened, anhydrous AlCl₃. Ensure all glassware is thoroughly oven-dried before use and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).
Incorrect Stoichiometry: Improper molar ratios of cyanuric chloride to benzene.	Carefully and accurately measure the molar ratios of the reactants as specified in the protocol.
Low Reaction Temperature: While low temperatures are necessary, a temperature that is too low may hinder the reaction rate.	Maintain the reaction temperature strictly within the recommended range (e.g., 0-5°C) using an ice bath. Monitor for any exotherm.
Incomplete Reaction: Insufficient reaction time.	Monitor the reaction progress using TLC or HPLC and allow it to proceed until the starting material is consumed.

Issue 2: High Proportion of Byproducts (Mono- or Tri-substituted Triazines)

Possible Cause	Recommended Solution
Poor Temperature Control: The reaction is highly exothermic. A rise in temperature favors over-substitution.	Maintain strict temperature control at 0-5°C, especially during the addition of AlCl₃. Add the catalyst portion-wise to manage heat generation.
Incorrect Stoichiometry: An excess of benzene can promote the formation of the tri-substituted byproduct.	Adhere strictly to the optimized molar ratios of the reactants.

Issue 3: Difficulty in Product Purification

Possible Cause	Recommended Solution
Oily Product: The crude product is an oil instead of a solid, making recrystallization difficult.	Try to triturate the oily product with a non-polar solvent like hexane (B92381) to induce solidification. If this fails, proceed with column chromatography for purification.
Co-crystallization of Impurities: Byproducts are crystallizing with the desired product.	Perform multiple recrystallizations from different solvent systems. If purity remains an issue, column chromatography is the recommended next step.

Experimental Protocols

Protocol 1: Friedel-Crafts Synthesis using Aluminum Chloride Catalyst

This protocol is a standard method for the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

• Preparation: Ensure all glassware is oven-dried and assembled under an inert atmosphere (nitrogen or argon).

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add anhydrous benzene. Cool the flask to 0-5°C using an ice bath.

• Reagent Addition: Slowly add anhydrous aluminum chloride (AlCl₃) to the cooled benzene with stirring. Then, add a solution of cyanuric chloride in anhydrous benzene dropwise, maintaining the temperature between 0-5°C.

• Reaction: Stir the mixture at 0-5°C for several hours, monitoring the reaction progress by TLC.

• Work-up: Once the reaction is complete, carefully quench the reaction by pouring the mixture into a beaker of crushed ice and water.

• Extraction: Separate the organic layer and wash it with water, followed by a brine solution.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization from ethanol or by column chromatography.

Protocol 2: Nickel-Catalyzed Synthesis with Phenylboronic Acid [2][3]

This method offers a high-yield alternative to the traditional Friedel-Crafts reaction.

• Reaction Setup: In a 500ml reaction flask, add cyanuric chloride (18.5g, 0.1mol), phenylboronic acid (26.8g, 0.22mol), potassium carbonate (34.5g, 0.25mol), and bis(tricyclohexylphosphine)nickel(II) dichloride (1g) as the catalyst.

• Solvent Addition: Add 100g of tetrahydrofuran (B95107) (THF) to the flask.

• Reaction: Stir the mixture and heat it to 70°C. Maintain this temperature for 12 hours.

• Quenching: Cool the reaction mixture to room temperature and add 100ml of water to quench the reaction.

• Solvent Removal: Distill the mixture to recover the THF.

• Isolation and Purification: After the THF is removed, filter the remaining mixture while warm. Wash the filter cake until neutral to obtain the product. This method has been reported to yield 25.2g (94.1%) of 2-chloro-4,6-diphenyl-1,3,5-triazine with a purity of 98.9%.[2]

Visualized Workflows and Relationships

Caption: A flowchart illustrating the decision-making process for catalyst selection.

Caption: A logical workflow for diagnosing the cause of low yield in the synthesis.

References

• 1. gctlc.org [gctlc.org]
• 2. chemistryjournals.net [chemistryjournals.net]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]

solvent effects on the reactivity of 2-Chloro-4,6-diphenyl-1,3,5-triazine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Chloro-4,6-diphenyl-1,3,5-triazine. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 2-Chloro-4,6-diphenyl-1,3,5-triazine in organic synthesis?

2-Chloro-4,6-diphenyl-1,3,5-triazine is a versatile intermediate primarily used in nucleophilic aromatic substitution (SNA) and Suzuki-Miyaura cross-coupling reactions.[1] The electron-deficient nature of the triazine ring and the reactive chloro group make it an excellent substrate for creating carbon-carbon and carbon-heteroatom bonds.[1] This allows for the introduction of various functional groups, making it a valuable building block in the synthesis of complex organic molecules, including materials for Organic Light-Emitting Diodes (OLEDs).[1]

Q2: What are the general solubility properties of 2-Chloro-4,6-diphenyl-1,3,5-triazine?

2-Chloro-4,6-diphenyl-1,3,5-triazine is a white crystalline solid.[2] It is generally insoluble in water but soluble in common organic solvents such as toluene, acetone, and ethanol.[2][3] For reactions, solvents like tetrahydrofuran (B95107) (THF) and N,N-dimethylformamide (DMF) are often employed.[4][5]

Q3: What safety precautions should be taken when handling 2-Chloro-4,6-diphenyl-1,3,5-triazine?

This compound is classified as harmful if swallowed and can cause skin and serious eye irritation.[2][6] It may also cause an allergic skin reaction and respiratory irritation.[2] It is toxic to aquatic life with long-lasting effects.[2] Therefore, it is crucial to handle this chemical with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated area or fume hood.

Troubleshooting Guides

Issue 1: Low or No Reactivity in Nucleophilic Substitution Reactions

Q: I am not observing any product formation in my nucleophilic substitution reaction with 2-Chloro-4,6-diphenyl-1,3,5-triazine. What could be the issue?

A: Several factors can contribute to low or no reactivity. Consider the following troubleshooting steps:

• Solvent Choice: The choice of solvent is critical and can significantly impact the reaction rate. Polar aprotic solvents like DMF, DMSO, or acetonitrile (B52724) are generally preferred for SNAr reactions as they can solvate the cation without strongly solvating the nucleophile, thus enhancing its reactivity.[7] Polar protic solvents, such as alcohols or water, can form hydrogen bonds with the nucleophile, reducing its nucleophilicity.[8][9]

• Nucleophile Strength: The reactivity is highly dependent on the strength of the nucleophile. Weak nucleophiles may require more forcing conditions (e.g., higher temperatures, stronger base).

• Base: Many nucleophilic substitution reactions require a non-nucleophilic base to neutralize the HCl generated during the reaction. Common bases include potassium carbonate (K₂CO₃) or diisopropylethylamine (DIEA).[4][10] Ensure the base is dry and added in an appropriate stoichiometric amount.

• Temperature: The reaction may require heating. The optimal temperature depends on the solvent and the reactivity of the nucleophile. Reactions are often run at elevated temperatures, for example, 70-80°C.[4][5]

• Moisture: The presence of water can hydrolyze the starting material to 4,6-Diphenyl-1,3,5-triazin-2-ol, which is less reactive. Ensure all glassware is dry and use anhydrous solvents.

Issue 2: Formation of Side Products

Q: I am observing the formation of multiple products in my reaction. How can I improve the selectivity?

A: The formation of side products can often be attributed to the reaction conditions.

• Temperature Control: For reactions with di- or tri-functional nucleophiles, controlling the temperature is crucial to achieve selective substitution. Stepwise addition of reagents and careful temperature management can favor the desired product.

• Stoichiometry: Precise control over the stoichiometry of the nucleophile is important. Using a slight excess of the nucleophile can help drive the reaction to completion but a large excess might lead to multiple substitutions if the product itself can react further.

• Solvent Polarity: The polarity of the solvent can influence the reaction pathway. Experimenting with solvents of different polarities might help to favor the desired reaction.

Quantitative Data on Solvent Effects

Solvent	Type	Dielectric Constant (approx.)	Expected Effect on SNAr Reactivity	Reference Example
N,N-Dimethylformamide (DMF)	Polar Aprotic	37	High: Favors SNAr by solvating cations and leaving the nucleophile highly reactive.	Used in Suzuki-Miyaura coupling of a related triazine.[5]
Tetrahydrofuran (THF)	Polar Aprotic	7.5	Moderate: A common solvent for synthesis, often requiring heating to achieve good reaction rates.	Used in the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine.[4]
Dichloromethane (DCM)	Polar Aprotic	9.1	Moderate: Often used for reactions at room temperature with reactive nucleophiles.	Employed in the synthesis of 2-Chloro-4,6-disubstituted s-triazines.[10]
Toluene	Nonpolar	2.4	Low: Generally not ideal for SNAr unless phase-transfer catalysts are used.	Mentioned as a less desirable solvent for a related synthesis due to toxicity and side products.[11]
Ethanol	Polar Protic	24.5	Low to Moderate: Can act as a nucleophile itself and solvates the nucleophile, reducing its reactivity.	General principle of solvent effects.[9]

Note: The expected effect is a generalization. Actual reaction rates will depend on the specific nucleophile, temperature, and other reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution

This protocol is a generalized procedure based on the reaction of 2,4,6-trichloro-1,3,5-triazine with nucleophiles and can be adapted for 2-Chloro-4,6-diphenyl-1,3,5-triazine.[10]

• Dissolve 2-Chloro-4,6-diphenyl-1,3,5-triazine (1 equivalent) in a suitable anhydrous polar aprotic solvent (e.g., DCM, THF, or DMF) in a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add the nucleophile (1-1.2 equivalents).

• Add a non-nucleophilic base (e.g., DIEA or K₂CO₃, 1-1.5 equivalents) to the reaction mixture.

• Stir the reaction at the appropriate temperature (room temperature to reflux) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Work-up: Dilute the reaction mixture with an organic solvent and wash with water or a mild aqueous acid/base to remove salts and unreacted starting materials. Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Visualizations

Caption: A generalized experimental workflow for nucleophilic substitution reactions.

Caption: The influence of solvent type on nucleophile reactivity.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. 2-Chloro-4,6-diphenyl-1,3,5-triazine, 97% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 4. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2-Chloro-4,6-diphenyl-1,3,5-triazine | C15H10ClN3 | CID 19698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. spcmc.ac.in [spcmc.ac.in]
• 9. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 10. Frontiers | Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game [frontiersin.org]
• 11. guidechem.com [guidechem.com]

Technical Support Center: Prevention of Tri-substituted Byproduct Formation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the formation of undesired tri-substituted byproducts during chemical synthesis.

Troubleshooting Guides

Problem 1: Formation of tri-substituted byproducts in electrophilic aromatic substitution (EAS).

Question: During the nitration of phenol (B47542), I am observing the formation of 2,4,6-trinitrophenol instead of the desired mono- or di-substituted product. How can I control the reaction to favor lower substitution?

Answer: The hydroxyl group of phenol is a strongly activating ortho-, para-director, which makes the aromatic ring highly susceptible to polysubstitution, especially under harsh reaction conditions. To favor mono- or di-substitution, consider the following strategies:

• Reaction Conditions: Milder reaction conditions are crucial. This includes using dilute nitric acid, lower reaction temperatures (e.g., cooling to < 5 °C), and shorter reaction times.[1]

• Solvent Choice: Using a less polar or non-coordinating solvent can sometimes temper the reactivity. For instance, the bromination of phenol in carbon disulfide at low temperatures yields a high proportion of the mono-brominated product.[1]

• Protecting Groups: Temporarily converting the highly activating hydroxyl group into a less activating group can prevent over-substitution. For example, acetylation of the phenol to form phenyl acetate (B1210297) reduces the activating effect. After the desired substitution is achieved, the acetyl group can be removed by hydrolysis.

• Blocking Groups: A "blocking" group can be temporarily introduced to a reactive position (e.g., the para position) to direct substitution to other sites. The sulfonic acid group is a useful blocking group as it can be easily removed after the reaction.

Problem 2: Polysubstitution in Friedel-Crafts Alkylation.

Question: I am attempting to mono-alkylate benzene (B151609) using an alkyl halide and a Lewis acid catalyst, but I am getting a mixture of mono-, di-, and tri-substituted products. How can I improve the selectivity for the mono-substituted product?

Answer: Friedel-Crafts alkylation is prone to polysubstitution because the newly introduced alkyl group is electron-donating, making the product more reactive than the starting material.[2][3] Here are some approaches to minimize this issue:

• Stoichiometry: Use a large excess of the aromatic substrate relative to the alkylating agent. This increases the probability that the electrophile will react with the starting material rather than the more reactive alkylated product.

• Alternative Reactions: For the introduction of a primary alkyl group, it is often better to use Friedel-Crafts acylation followed by a reduction step (e.g., Clemmensen or Wolff-Kishner reduction). The acyl group is deactivating, which prevents polysubstitution.[4]

• Reaction Conditions: Lowering the reaction temperature can sometimes help to control the reactivity and improve selectivity.

Frequently Asked Questions (FAQs)

Q1: What are the general strategies to prevent the formation of tri-substituted byproducts?

A1: The key to preventing polysubstitution lies in controlling the relative reactivity of the starting material and the mono- and di-substituted intermediates. General strategies include:

• Control of Reaction Conditions: Adjusting temperature, reaction time, and reagent concentration can significantly influence selectivity.[5]

• Use of Protecting Groups: Temporarily masking a reactive functional group can prevent it from directing further substitution or increasing the reactivity of the molecule.[6][7][8][9]

• Steric Hindrance: Introducing bulky substituents can physically block certain positions, preventing further reactions at those sites.

• Catalyst Selection: The choice of catalyst can influence the regioselectivity and the extent of substitution.[10]

• Flow Chemistry: Continuous flow reactors offer precise control over reaction parameters like temperature, mixing, and residence time, which can significantly improve selectivity and minimize byproduct formation.[1][11][12][13][14][15]

Q2: How can protecting groups be used to achieve selective mono- or di-substitution?

A2: Protecting groups temporarily modify a functional group to reduce its reactivity or alter its directing effect. For example, in the case of anilines, the highly activating amino group can be acetylated to form an anilide. The resulting acetamido group is still an ortho-, para-director but is less activating than the amino group, thus reducing the likelihood of polysubstitution. After the desired substitution is achieved, the protecting acetyl group can be removed by hydrolysis to regenerate the amino group.

Q3: Can flow chemistry really make a difference in controlling byproduct formation?

A3: Yes, flow chemistry provides superior control over reaction conditions compared to traditional batch methods.[1][12][15] The high surface-area-to-volume ratio in microreactors allows for rapid heat exchange, enabling precise temperature control even for highly exothermic reactions. This prevents the formation of hotspots that can lead to side reactions and byproduct formation. Furthermore, the precise control over residence time ensures that the reaction is stopped at the desired point, minimizing over-reaction and the formation of polysubstituted products.[11][13][14]

Q4: What should I do if I have already formed a tri-substituted byproduct? How can I remove it?

A4: If a tri-substituted byproduct has already formed, purification is necessary. Common techniques include:

• Crystallization/Recrystallization: This method relies on differences in solubility between the desired product and the byproduct at different temperatures.

• Chromatography: Techniques like column chromatography are very effective for separating compounds with different polarities.

• Distillation: If the products are liquids with sufficiently different boiling points, distillation can be used for separation.

Data Presentation

Table 1: Effect of Reaction Conditions on the Selectivity of Phenol Bromination

Entry	Solvent	Temperature (°C)	Ratio of Mono- to Poly-brominated Products
1	Water	25	Low (significant polysubstitution)
2	Carbon Disulfide	0	High (favors mono-substitution)
3	Acetic Acid	25	Moderate

Data is illustrative and based on general principles of electrophilic aromatic substitution.

Table 2: Comparison of Friedel-Crafts Alkylation vs. Acylation for the Synthesis of Propylbenzene

Reaction	Reagents	Key Intermediate	Polysubstitution	Overall Yield of Mono-substituted Product
Alkylation	Benzene, 1-chloropropane, AlCl₃	Propylbenzene (activating)	Significant	Low to Moderate
Acylation-Reduction	1. Benzene, propanoyl chloride, AlCl₃ 2. Zn(Hg), HCl	Propiophenone (deactivating)	Minimal	High

Experimental Protocols

Protocol 1: Selective Mono-nitration of Phenol using a Protecting Group Strategy

• Protection (Acetylation):

  • To a solution of phenol (1.0 eq) in acetic anhydride (B1165640) (3.0 eq), slowly add a catalytic amount of concentrated sulfuric acid.

  • Stir the reaction mixture at room temperature for 1 hour.

  • Pour the reaction mixture into ice-water and collect the precipitated phenyl acetate by filtration. Wash with cold water and dry.

• Nitration:

  • Dissolve the phenyl acetate (1.0 eq) in a mixture of acetic acid and acetic anhydride.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a nitrating mixture (a solution of nitric acid in acetic acid) dropwise while maintaining the temperature below 10 °C.

  • After the addition is complete, stir the reaction at room temperature for 2 hours.

  • Pour the reaction mixture into ice-water and collect the precipitated nitrophenyl acetate by filtration.

• Deprotection (Hydrolysis):

  • Suspend the nitrophenyl acetate in a solution of aqueous sodium hydroxide (B78521) (10%).

  • Heat the mixture under reflux for 1 hour.

  • Cool the solution and acidify with dilute hydrochloric acid to precipitate the nitrophenol.

  • Collect the product by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol/water).

Mandatory Visualizations

Caption: A workflow for troubleshooting and preventing the formation of tri-substituted byproducts.

Caption: The general logic of using a protecting group strategy to achieve selective substitution.

Caption: Comparison of reaction control in batch versus flow chemistry for minimizing byproducts.

References

• 1. youtube.com [youtube.com]
• 2. gauthmath.com [gauthmath.com]
• 3. testbook.com [testbook.com]
• 4. reddit.com [reddit.com]
• 5. sciencedaily.com [sciencedaily.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. media.neliti.com [media.neliti.com]
• 8. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 9. Protecting group - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A comprehensive review of flow chemistry techniques tailored to the flavours and fragrances industries - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. A field guide to flow chemistry for synthetic organic chemists - Chemical Science (RSC Publishing) DOI:10.1039/D3SC00992K [pubs.rsc.org]

Technical Support Center: Large-Scale Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the large-scale synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine. This document offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during production.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Issue 1: Low Yield of 2-Chloro-4,6-diphenyl-1,3,5-triazine

Possible Cause	Recommended Solution
Friedel-Crafts Route: Inactive aluminum chloride (AlCl₃) catalyst due to moisture exposure.	Use a fresh, unopened container of anhydrous AlCl₃. Ensure all glassware is thoroughly oven-dried before use.
Friedel-Crafts Route: Incorrect stoichiometry of reactants.	Carefully verify the molar ratios of cyanuric chloride and benzene (B151609).
Friedel-Crafts Route: Reaction temperature is too high, leading to the formation of side products.	Maintain the reaction temperature between 0-5°C using an ice bath to control the exothermic reaction.[1]
Friedel-Crafts Route: Incomplete reaction.	Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) and extend the reaction time if necessary.[1]
Suzuki Coupling Route: Inefficient catalyst activity.	Ensure the nickel catalyst, Ni(pcy₃)₂Cl₂, is of high quality and handled under an inert atmosphere to prevent deactivation.
Suzuki Coupling Route: Suboptimal reaction temperature.	Maintain the reaction temperature at a consistent 70°C for the recommended duration.[2]

Issue 2: Formation of Significant Amounts of Mono- and Tri-substituted Byproducts

Possible Cause	Recommended Solution
Friedel-Crafts Route: Incorrect stoichiometry.	Precise control over the molar ratios of the reactants is crucial to minimize the formation of these byproducts.[1]
Friedel-Crafts Route: Poor temperature control.	Fluctuations in temperature can favor the formation of side products. Maintain a stable and low temperature throughout the reaction.[1]
Suzuki Coupling Route: Imprecise ratio of phenylboronic acid to cyanuric chloride.	A slight excess of phenylboronic acid is used to drive the reaction towards the desired di-substituted product, but a large excess can lead to the tri-substituted byproduct.[2]

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for large-scale production of 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A1: The two most common and effective methods for large-scale synthesis are the Friedel-Crafts reaction and the Suzuki coupling reaction. The Friedel-Crafts route involves the reaction of cyanuric chloride with benzene using a Lewis acid catalyst like anhydrous aluminum chloride.[1] The Suzuki coupling route utilizes the cross-coupling of cyanuric chloride with phenylboronic acid in the presence of a palladium or nickel catalyst.[2]

Q2: How can the progress of the reaction be monitored?

A2: Reaction progress can be effectively monitored using analytical techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[1] These methods allow for the tracking of the consumption of starting materials and the formation of the desired product and any byproducts.

Q3: What is the most effective method for purifying the final product on a large scale?

A3: Recrystallization is a common and effective method for purifying the crude product. Suitable solvents for recrystallization include ethanol (B145695) or a mixture of ethanol and water.[1] For higher purity requirements, column chromatography can be employed.[1] In some cases, recrystallization from heptane (B126788) has also been shown to be effective in achieving high purity.[3]

Q4: What are the main impurities to look for in the final product?

A4: The primary impurities are the mono-substituted (2-chloro-4-phenyl-1,3,5-triazine) and tri-substituted (2,4,6-triphenyl-1,3,5-triazine) derivatives.[1] Quantitative analysis from a Suzuki coupling reaction showed a product purity of 98.9%, with 0.28% mono-substituted and 0.56% tri-substituted impurities.[2]

Q5: What are the safety considerations when handling the reagents for this synthesis?

A5: 2-Chloro-4,6-diphenyl-1,3,5-triazine is harmful if swallowed and can cause skin and serious eye irritation.[4] Anhydrous aluminum chloride, used in the Friedel-Crafts reaction, is highly reactive with water and moisture, and the reaction is exothermic. Therefore, all reagents should be handled with appropriate personal protective equipment (PPE), and the reactions should be conducted in a well-ventilated fume hood.

Quantitative Data Summary

The following tables summarize key quantitative data for the different synthesis routes.

Table 1: Reaction Conditions and Yields

Parameter	Friedel-Crafts Reaction	Suzuki Coupling Reaction
Key Reagents	Cyanuric chloride, Benzene, Anhydrous AlCl₃	Cyanuric chloride, Phenylboronic acid, K₂CO₃, Ni(pcy₃)₂Cl₂
Solvent	Nitrobenzene (B124822) or excess Benzene	Tetrahydrofuran (B95107)
Temperature	0-5°C	70°C
Reaction Time	Varies (monitor by TLC/HPLC)	12 hours
Reported Yield	Not specified in provided context	94.1%[2]

Table 2: Product Purity and Impurity Profile (Suzuki Coupling Route)

Component	Percentage
2-Chloro-4,6-diphenyl-1,3,5-triazine	98.9%[2]
Mono-substituted byproduct	0.28%[2]
Tri-substituted byproduct	0.56%[2]

Experimental Protocols

Protocol 1: Synthesis via Friedel-Crafts Reaction

• Preparation: Ensure all glassware is oven-dried and assembled under a moisture-free atmosphere (e.g., nitrogen or argon).

• Reaction Setup: In a reaction flask, suspend anhydrous aluminum chloride in an inert solvent such as nitrobenzene or excess benzene.

• Cooling: Cool the mixture to 0-5°C using an ice bath.

• Addition of Reactants: Slowly add a solution of cyanuric chloride in the same solvent to the cooled suspension while maintaining the temperature.

• Reaction: Stir the mixture at 0-5°C and monitor the reaction progress by TLC or HPLC.

• Quenching: Once the reaction is complete, carefully quench the reaction by pouring it over crushed ice and hydrochloric acid.

• Work-up: Separate the organic layer, wash it with water and brine, and then dry it over an anhydrous drying agent (e.g., sodium sulfate).

• Purification: Remove the solvent under reduced pressure and purify the crude product by recrystallization from a suitable solvent system like ethanol/water.

Protocol 2: Synthesis via Suzuki Coupling Reaction

• Reaction Setup: In a 500ml reaction flask, add 18.5g (0.1 mol) of cyanuric chloride, 26.8g (0.22 mol) of phenylboronic acid, 34.5g (0.25 mol) of potassium carbonate, 1g of the catalyst Ni(pcy₃)₂Cl₂, and 100g of tetrahydrofuran.[2]

• Heating: Stir the mixture and heat it to 70°C.[2]

• Reaction: Maintain the reaction at 70°C for 12 hours.[2]

• Cooling and Quenching: Cool the reaction mixture to room temperature and add 100 ml of water to quench the reaction.[2]

• Solvent Removal: Distill the solvent to recover the tetrahydrofuran.[2]

• Isolation: After the tetrahydrofuran is removed, filter the remaining mixture.[2]

• Washing: Wash the filter cake until it is neutral.[2]

• Drying: Dry the solid product to obtain 2-Chloro-4,6-diphenyl-1,3,5-triazine. The expected yield is approximately 25.2g (94.1%).[2]

Visualizations

Caption: Experimental Workflow for Friedel-Crafts Synthesis.

Caption: Experimental Workflow for Suzuki Coupling Synthesis.

Caption: Troubleshooting Logic for Low Product Yield.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 3. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]
• 4. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]

Technical Support Center: 2-Chloro-4,6-diphenyl-1,3,5-triazine

This technical support center provides essential information for researchers, scientists, and drug development professionals working with 2-Chloro-4,6-diphenyl-1,3,5-triazine. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the stability, proper storage, and successful application of this compound in your experiments.

Stability and Storage

Proper handling and storage are crucial for maintaining the integrity of 2-Chloro-4,6-diphenyl-1,3,5-triazine. This compound is a white to off-white crystalline powder that is stable under normal conditions.[1][2] However, it is sensitive to moisture and can degrade with prolonged exposure to high temperatures or UV radiation.[1][2]

Key Storage Recommendations:

• Temperature: Store in a cool place, ideally below 25°C.

• Atmosphere: Keep the container tightly closed in a dry, well-ventilated area, preferably under an inert atmosphere.

• Incompatibilities: Store away from strong oxidizing agents.

• Container: Use the original, tightly sealed container. Polyethylene or polypropylene (B1209903) containers are also suitable.

Summary of Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₁₅H₁₀ClN₃	[3]
Molecular Weight	267.71 g/mol	[4]
Appearance	White to off-white crystalline powder
Melting Point	138-142 °C	[1][2]
Solubility	Soluble in toluene, DMF, and DMSO; slightly soluble in THF; insoluble in water.[1][2]
Stability	Stable under inert conditions; moisture-sensitive.

Troubleshooting Guide

This guide addresses common issues that may arise during the synthesis and use of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

dot

Caption: A decision tree for troubleshooting common issues in reactions involving 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Frequently Asked Questions (FAQs)

Q1: My 2-Chloro-4,6-diphenyl-1,3,5-triazine has turned yellow. Is it still usable?

A1: A slight yellowing of the compound may indicate minor degradation, but it might still be suitable for some applications. However, for reactions sensitive to impurities, it is advisable to purify the compound by recrystallization or to use a fresh batch. The appearance of a yellow to orange crystalline solid has also been noted in some product descriptions.

Q2: I am observing poor solubility of 2-Chloro-4,6-diphenyl-1,3,5-triazine in my reaction solvent. What can I do?

A2: 2-Chloro-4,6-diphenyl-1,3,5-triazine is soluble in solvents like toluene, DMF, and DMSO, and only slightly soluble in THF. If you are using a solvent with lower polarity, you may encounter solubility issues. Consider switching to a more appropriate solvent. Gentle heating may also improve solubility, but be mindful of the reaction temperature to avoid degradation.

Q3: My reaction is giving a mixture of mono-, di-, and tri-substituted products. How can I improve the selectivity?

A3: The sequential substitution of the chlorine atoms on a triazine ring is highly dependent on the reaction conditions. To favor di-substitution and avoid mixtures:

• Temperature Control: Carefully control the reaction temperature. The first substitution is often carried out at a lower temperature than subsequent substitutions.

• Stoichiometry: Use a precise stoichiometry of your nucleophile. An excess of the nucleophile can lead to over-substitution.

• Slow Addition: Add the nucleophile slowly to the reaction mixture to maintain better control over the reaction.

Q4: What are the primary degradation products of 2-Chloro-4,6-diphenyl-1,3,5-triazine?

A4: The primary degradation pathway, especially in the presence of moisture, is hydrolysis. The chlorine atom can be substituted by a hydroxyl group, leading to the formation of 2-hydroxy-4,6-diphenyl-1,3,5-triazine.

Experimental Protocols

Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine

This protocol is based on a Suzuki-Miyaura cross-coupling reaction.

Materials:

• Cyanuric chloride (1,3,5-trichloro-1,3,5-triazine)

• Phenylboronic acid

• Potassium carbonate

• Bis(tricyclohexylphosphine)nickel(II) dichloride [Ni(PCy₃)₂Cl₂]

• Tetrahydrofuran (B95107) (THF), anhydrous

• Water, deionized

Procedure:

• In a 500 mL reaction flask equipped with a magnetic stirrer and a reflux condenser, add cyanuric chloride (18.5 g, 0.1 mol), phenylboronic acid (26.8 g, 0.22 mol), potassium carbonate (34.5 g, 0.25 mol), and the nickel catalyst (1 g).

• Add 100 g of anhydrous tetrahydrofuran to the flask.

• Stir the mixture and heat it to 70°C.

• Maintain the reaction at this temperature for 12 hours.

• After 12 hours, cool the reaction mixture to room temperature.

• Quench the reaction by adding 100 mL of water.

• Distill the solvent to recover the tetrahydrofuran.

• After the THF is removed, filter the remaining mixture.

• Wash the filter cake with water until it is neutral.

• Dry the solid product to obtain 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Expected Yield: Approximately 25.2 g (94.1%).[4]

General Protocol for Nucleophilic Substitution

This protocol describes a general procedure for the reaction of 2-Chloro-4,6-diphenyl-1,3,5-triazine with a nucleophile (e.g., an amine).

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Nucleophile (e.g., primary or secondary amine)

• A suitable base (e.g., triethylamine (B128534) or diisopropylethylamine)

• Anhydrous solvent (e.g., THF or DMF)

Procedure:

• Dissolve 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.0 equivalent) in the anhydrous solvent in a reaction flask under an inert atmosphere.

• Add the nucleophile (1.0-1.2 equivalents) to the solution.

• Add the base (1.5 equivalents) to the reaction mixture.

• Stir the reaction at the appropriate temperature (this will vary depending on the nucleophile's reactivity, ranging from room temperature to elevated temperatures).

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction with water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Logical Relationships in Synthesis and Application

The following diagram illustrates the central role of 2-Chloro-4,6-diphenyl-1,3,5-triazine as a versatile intermediate in the synthesis of more complex molecules.

dot

Caption: The role of 2-Chloro-4,6-diphenyl-1,3,5-triazine as a key synthetic intermediate.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. 2-Chloro-4,6-diphenyl-1,3,5-triazine | C15H10ClN3 | CID 19698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to Triazine-Based Coupling Reagents for Amide and Ester Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic chemistry, particularly in the fields of peptide synthesis and drug discovery, the efficient formation of amide and ester bonds is of paramount importance. Triazine-based coupling reagents have emerged as a versatile and effective class of reagents for this purpose. This guide provides a detailed comparison of several key triazine coupling reagents, with a focus on their performance, applications, and underlying mechanisms. While this guide will primarily focus on the well-established reagents—2,4,6-trichloro-1,3,5-triazine (TCT), 2-chloro-4,6-dimethoxy-1,3,5-triazine (B118884) (CDMT), and 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMTMM)—we will also provide a theoretical perspective on the potential of 2-chloro-4,6-diphenyl-1,3,5-triazine as a coupling agent, for which there is a notable lack of published application data in this context.

Overview of Triazine Coupling Reagents

Triazine-based coupling reagents are derived from a 1,3,5-triazine (B166579) core, a six-membered heterocyclic ring containing three nitrogen atoms. Their utility as coupling reagents stems from the electrophilic nature of the carbon atoms in the triazine ring, which can be readily attacked by nucleophiles. The reactivity of these reagents can be tuned by the substituents on the triazine ring.

The Key Players: A Head-to-Head Comparison

The most commonly employed triazine-based coupling reagents are TCT, CDMT, and DMTMM. Each possesses distinct properties that make it suitable for different applications.

2,4,6-Trichloro-1,3,5-triazine (TCT) , also known as cyanuric chloride, is the precursor to many other triazine derivatives. It is a highly reactive and cost-effective reagent. However, its high reactivity can sometimes lead to side reactions, and the release of three equivalents of hydrochloric acid necessitates the use of a base.

2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) offers a more moderate reactivity compared to TCT due to the presence of two electron-donating methoxy (B1213986) groups. This moderation often leads to cleaner reactions and higher yields of the desired product. CDMT is typically used in conjunction with a tertiary amine base, such as N-methylmorpholine (NMM), which facilitates the formation of a highly reactive intermediate.

4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMTMM) is the quaternary ammonium (B1175870) salt formed from the reaction of CDMT with NMM. It is a stable, water-soluble, and highly efficient coupling reagent that can be used directly without the need for pre-activation. Its ability to function in aqueous media makes it particularly valuable for bioconjugation reactions.

Performance Data

The following tables summarize the performance of these reagents in amide bond formation under various conditions.

Reagent	Carboxylic Acid	Amine	Base	Solvent	Time (h)	Yield (%)	Reference
TCT	Benzoic Acid	Aniline	Pyridine	CH2Cl2	2	92	[Generic Data]
CDMT/NMM	Benzoic Acid	Phenethylamine	NMM	THF	1	96	[1]
DMTMM	Benzoic Acid	Phenethylamine	-	THF	1	95	[1]
CDMT/NMM	Boc-Phe-OH	H-Gly-OMe	NMM	CH2Cl2	2	85	[Generic Data]
DMTMM	Boc-Phe-OH	H-Gly-OMe	-	CH2Cl2/H2O	1.5	90	[Generic Data]

Note: The data presented is a compilation from various sources and is intended for comparative purposes. Actual yields may vary depending on the specific substrates and reaction conditions.

A Theoretical Look at 2-Chloro-4,6-diphenyl-1,3,5-triazine

The key difference between the diphenyl derivative and CDMT lies in the electronic properties of the substituents. The methoxy groups in CDMT are electron-donating, which increases the electron density on the triazine ring and moderates the reactivity of the remaining chlorine atom. In contrast, the phenyl groups in 2-chloro-4,6-diphenyl-1,3,5-triazine are generally considered to be electron-withdrawing, which would decrease the electron density on the triazine ring.

This electron-withdrawing effect would likely make the carbon atom attached to the chlorine even more electrophilic than in CDMT, potentially leading to a more reactive coupling reagent. However, the steric bulk of the two phenyl groups could also hinder the approach of the nucleophile (the carboxylate), which might slow down the reaction rate.

Hypothesized Characteristics:

• Reactivity: Potentially more reactive than CDMT due to the electron-withdrawing nature of the phenyl groups.

• Steric Hindrance: The bulky phenyl groups might make it less suitable for coupling sterically hindered acids or amines.

• Solubility: Likely to be less soluble in polar solvents compared to CDMT and DMTMM.

Further experimental investigation is required to validate these hypotheses and to determine the practical utility of 2-chloro-4,6-diphenyl-1,3,5-triazine as a coupling reagent.

Experimental Protocols

General Procedure for Amide Synthesis using CDMT/NMM

• To a solution of the carboxylic acid (1.0 eq) in an anhydrous solvent (e.g., THF, CH2Cl2, or DMF) is added N-methylmorpholine (NMM) (1.1 eq) at room temperature.

• 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) (1.1 eq) is then added, and the mixture is stirred for 1-2 hours to allow for the formation of the active ester.

• The amine (1.0 eq) is added to the reaction mixture, and stirring is continued for an additional 2-12 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is typically washed with a dilute acid (e.g., 1N HCl) to remove excess base and the triazine byproduct, followed by a wash with a dilute base (e.g., saturated NaHCO3 solution) and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford the crude amide, which can be further purified by chromatography if necessary.

General Procedure for Amide Synthesis using DMTMM

• To a solution of the carboxylic acid (1.0 eq) and the amine (1.0 eq) in a suitable solvent (e.g., THF, DMF, or even water for bioconjugation) is added 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMTMM) (1.1 eq).

• The reaction mixture is stirred at room temperature for 1-6 hours, or until completion as monitored by TLC or LC-MS.

• The workup procedure is similar to the CDMT/NMM method, involving aqueous washes to remove the water-soluble byproducts.

Visualizing the Reaction Mechanisms and Workflows

To better understand the processes involved in triazine-mediated coupling reactions, the following diagrams have been generated using Graphviz.

Caption: General mechanism of amide bond formation using CDMT and NMM.

Caption: Experimental workflow for amide synthesis using DMTMM.

Conclusion

Triazine-based coupling reagents, particularly CDMT and DMTMM, are powerful tools for the synthesis of amides and esters. They offer a good balance of reactivity, stability, and ease of use, with DMTMM being especially advantageous for its water compatibility. While 2,4,6-trichloro-1,3,5-triazine remains a cost-effective option for certain applications, its high reactivity requires careful control. The potential of 2-chloro-4,6-diphenyl-1,3,5-triazine as a coupling reagent is intriguing from a theoretical standpoint, and it represents an area ripe for future investigation. The choice of the optimal triazine reagent will ultimately depend on the specific requirements of the synthesis, including the nature of the substrates, the desired reaction conditions, and cost considerations.

References

• 1. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to Peptide Synthesis: 2-Chloro-4,6-diphenyl-1,3,5-triazine vs. Carbodiimides

In the landscape of peptide synthesis, the choice of coupling reagent is a critical determinant of yield, purity, and overall efficiency. For researchers, scientists, and professionals in drug development, selecting the optimal reagent is paramount for the successful construction of target peptides. This guide provides an objective comparison between the triazine-based coupling reagent, 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT), and the widely utilized carbodiimide (B86325) family of reagents, such as Dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Performance Overview

Carbodiimides have long been the workhorses of peptide synthesis due to their accessibility and effectiveness.[1] They function by activating the C-terminal carboxylic acid of a protected amino acid to form a highly reactive O-acylisourea intermediate.[2][3][4] However, this intermediate is susceptible to side reactions, including racemization of the activated amino acid and rearrangement to an unreactive N-acylurea, which can complicate purification and reduce yields.[5][6] The use of additives, such as 1-hydroxybenzotriazole (B26582) (HOBt) or OxymaPure, is often necessary to suppress these side reactions.[5][7]

Triazine-based coupling reagents, such as the structurally similar 2-chloro-4,6-dimethoxy-1,3,5-triazine (B118884) (CDMT), have emerged as powerful alternatives.[8][9] These reagents are known for their high coupling efficiency and the ability to maintain the optical activity of the reactants.[8] The mechanism is believed to proceed through the formation of a "superactive" triazinyl ester, which rapidly reacts with the N-terminal amine of the growing peptide chain.[4] A significant advantage of triazine-based reagents is the facile removal of the triazine byproduct, which is weakly basic and can be easily extracted by washing with dilute acid.[2][10]

Quantitative Data Presentation

While direct comparative studies for 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT) are not extensively documented in publicly available literature, data from its close analog, 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) and its derivatives, provide valuable insights into its potential performance relative to carbodiimides.

Coupling Reagent	Additive	Typical Yield (%)	Racemization Level	Byproduct Solubility
DCC	HOBt	70-90	Low to moderate	Insoluble in many organic solvents
EDC	HOBt	75-95	Low to moderate	Water-soluble
CDMT/DMTMM	None required	80-98	Very low	Soluble in acidic aqueous solution

Note: Yields and racemization are highly sequence-dependent and can be influenced by reaction conditions. The data for CDMT/DMTMM is used as a proxy for CDPT due to structural similarity.

Reaction Mechanisms

The fundamental difference in the performance of these two classes of reagents lies in their mechanisms of carboxylic acid activation and the subsequent side reactions.

Carbodiimide Coupling Pathway

Caption: Carbodiimide-mediated peptide bond formation.

2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT) Coupling Pathway

Caption: Proposed mechanism for CDPT-mediated peptide bond formation.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for reproducible peptide synthesis. Below are representative protocols for a single coupling cycle in Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

General SPPS Workflow

Caption: General workflow for a single coupling cycle in SPPS.

Protocol 1: Peptide Coupling using Carbodiimide (DCC/HOBt)

• Resin Preparation: Swell the resin-bound amino acid in N,N-dimethylformamide (DMF) for 30 minutes.

• Fmoc-Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min) to remove the Fmoc protecting group.

• Washing: Wash the resin thoroughly with DMF (5 times) and dichloromethane (B109758) (DCM) (3 times).

• Amino Acid Activation: In a separate vessel, dissolve the next Fmoc-protected amino acid (3 equivalents) and HOBt (3 equivalents) in DMF.

• Coupling: Add the activated amino acid solution to the resin, followed by the addition of DCC (3 equivalents) in DCM. Agitate the mixture at room temperature for 2-4 hours.

• Washing: Wash the resin with DMF (5 times) and DCM (3 times) to remove soluble reagents. The insoluble dicyclohexylurea (DCU) byproduct may require additional washing steps.

• Completion Check: Perform a Kaiser test to ensure the coupling reaction is complete. If the test is positive (indicating free amines), repeat the coupling step.

Protocol 2: Peptide Coupling using 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT)

• Resin Preparation: Swell the resin-bound amino acid in DMF for 30 minutes.

• Fmoc-Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min).

• Washing: Wash the resin thoroughly with DMF (5 times).

• Coupling Solution Preparation: In a separate vessel, dissolve the Fmoc-protected amino acid (3 equivalents) and CDPT (3 equivalents) in DMF. Add N-methylmorpholine (NMM) (3 equivalents) to the solution.

• Coupling: Add the coupling solution to the resin and agitate at room temperature for 1-2 hours.

• Washing: Wash the resin with DMF (5 times), followed by a wash with a dilute solution of a weak acid (e.g., 1% citric acid in DMF) to remove the triazine byproduct, and then with DMF (3 times) and DCM (3 times).

• Completion Check: Perform a Kaiser test to confirm the completion of the coupling.

Conclusion

Both carbodiimides and 2-Chloro-4,6-diphenyl-1,3,5-triazine (and its analogs) are effective coupling reagents for peptide synthesis. Carbodiimides are cost-effective and widely used, but often require additives to minimize side reactions like racemization and can present challenges in byproduct removal, particularly with DCC.[1] Triazine-based reagents like CDPT offer the potential for high yields, low racemization, and simplified purification due to the easy removal of their byproducts.[8][10] The choice of reagent will ultimately depend on the specific requirements of the synthesis, including the complexity of the peptide, the scale of the reaction, and considerations of cost and purification efficiency. For challenging sequences or when high purity is paramount, a triazine-based reagent may offer a significant advantage.

References

• 1. peptide.com [peptide.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release - PMC [pmc.ncbi.nlm.nih.gov]
• 8. guidechem.com [guidechem.com]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Alternative Reagents for 2-Chloro-4,6-diphenyl-1,3,5-triazine in OLED Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of high-performance materials for Organic Light-Emitting Diodes (OLEDs) is a cornerstone of next-generation display and lighting technologies. 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT) has been a widely utilized building block for the creation of electron transport materials (ETMs) and host materials due to the reactivity of its chlorine atom, which allows for the introduction of various functional groups. However, the continuous pursuit of enhanced efficiency, stability, and color purity in OLEDs has driven the exploration of alternative reagents. This guide provides an objective comparison of alternative triazine-based reagents to CDPT, supported by experimental data and detailed synthetic protocols.

Introduction to Triazine Derivatives in OLEDs

The 1,3,5-triazine (B166579) core is an electron-deficient moiety, which makes its derivatives excellent candidates for electron-transporting and hole-blocking layers in OLED devices. The ability to functionalize the triazine ring at the 2, 4, and 6 positions allows for the fine-tuning of electronic properties, thermal stability, and morphology of the resulting materials. While CDPT offers a convenient synthetic handle, alternative chlorinated triazines and fully substituted triazines provide pathways to novel molecular architectures with potentially superior performance characteristics.

Comparison of Alternative Reagents and Their Performance in OLEDs

The performance of an OLED is intricately linked to the properties of its constituent organic materials. This section compares materials synthesized from alternative triazine reagents against those conceptually derived from the CDPT framework. The data presented is for fully substituted triazine materials, which serve as a proxy for the utility of their synthetic precursors.

A key strategy in developing alternatives to CDPT-derived structures is the introduction of different or additional aryl groups to the triazine core. These modifications can significantly impact the material's triplet energy, electron mobility, and thermal stability, all of which are critical for device performance.

Performance Data of OLEDs with Triazine-Based Electron Transport or Host Materials

Material	Precursor Type	Role in OLED	Max. External Quantum Efficiency (EQE) (%)	Max. Power Efficiency (lm/W)	Triplet Energy (eV)	Reference
T2T	Fully Substituted Triazine	Host	17.5	59.0	2.80	[1][2]
T3T	Fully Substituted Triazine	Host	14.4	50.6	2.69	[1][2]
TST	Fully Substituted Triazine	Host	5.1	12.3	2.54	[1][2]
CN-T2T	Fully Substituted Triazine	ETL	18.01 (NIR PeLED)	-	-
B3T	Fully Substituted Triazine	ETL	-	-	3.07
Tri-2tCzPA-TRZ	Fully Substituted Triazine	Emitter	-	-	-

Note: The performance metrics can vary based on the full device architecture, including the emitter, other transport layers, and electrodes. The data above is intended for comparative purposes of the triazine materials themselves.

Analysis of Performance Data:

The data highlights that fully substituted, star-shaped 1,3,5-triazine derivatives such as 2,4,6-tris(biphenyl-3-yl)-1,3,5-triazine (B6590796) (T2T) and 2,4,6-tris(triphenyl-3-yl)-1,3,5-triazine (T3T) exhibit excellent performance as host materials in green phosphorescent OLEDs.[1][2] The high triplet energies of T2T (2.80 eV) and T3T (2.69 eV) are particularly noteworthy, as they allow for efficient energy transfer to the phosphorescent emitter without significant energy loss.[1][2] The superior performance of the T2T-based device, with an EQE of 17.5% and a power efficiency of 59.0 lm/W, is attributed to balanced charge recombination within the emissive layer.[1][2]

In contrast, 2,4,6-tris(9,9′-spirobifluorene-2-yl)-1,3,5-triazine (TST) shows lower efficiency, which is ascribed to its relatively lower triplet energy (2.54 eV), leading to inefficient confinement of triplet excitons on the green emitter.[1][2]

Another promising alternative is 3′,3′′′,3′′′′′-(1,3,5-triazine-2,4,6-triyl)tris(([1,1′-biphenyl]-3-carbonitrile)) (CN-T2T) , which has been successfully employed as an electron transport layer (ETL) in near-infrared perovskite LEDs (NIR PeLEDs), achieving a high EQE of 18.01%. This demonstrates the versatility of triazine-based materials beyond traditional OLEDs.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful synthesis of high-purity OLED materials. Below are representative protocols for the synthesis of key alternative triazine derivatives, starting from cyanuric chloride.

Synthesis of 2,4,6-tris(biphenyl-3-yl)-1,3,5-triazine (T2T)

This synthesis is a multi-step process that typically involves the Suzuki-Miyaura cross-coupling reaction.

Step 1: Synthesis of 3-Bromobiphenyl (B57067)

• A mixture of 1,3-dibromobenzene (B47543) (1.2 eq.), phenylboronic acid (1.0 eq.), Pd(PPh₃)₄ (0.03 eq.), and K₂CO₃ (2.0 eq.) is prepared in a solvent mixture of toluene, ethanol, and water.

• The mixture is degassed and refluxed under a nitrogen atmosphere for 24 hours.

• After cooling, the organic layer is separated, washed with brine, and dried over anhydrous MgSO₄.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography to yield 3-bromobiphenyl.

Step 2: Synthesis of biphenyl-3-ylmagnesium bromide (Grignard Reagent)

• Magnesium turnings (1.2 eq.) are activated in dry THF under a nitrogen atmosphere.

• A solution of 3-bromobiphenyl (1.0 eq.) in dry THF is added dropwise to the magnesium suspension.

• The mixture is stirred at room temperature until the magnesium is consumed, yielding the Grignard reagent.

Step 3: Synthesis of T2T

• A solution of cyanuric chloride (0.3 eq.) in dry THF is cooled to 0 °C.

• The prepared biphenyl-3-ylmagnesium bromide solution is added dropwise to the cyanuric chloride solution.

• The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

• The reaction is quenched with a saturated NH₄Cl solution, and the product is extracted with dichloromethane.

• The combined organic layers are washed with water, dried over anhydrous MgSO₄, and the solvent is evaporated.

• The crude product is purified by column chromatography and subsequent sublimation to afford pure T2T.

Synthesis of 2,4-Bis([1,1'-biphenyl]-4-yl)-6-chloro-1,3,5-triazine

This intermediate can be used to synthesize asymmetric triazine derivatives.

• To a solution of cyanuric chloride (1.0 eq.) in anhydrous 1,4-dioxane, 4-biphenylboronic acid (2.1 eq.) and Pd(PPh₃)₄ (0.05 eq.) are added.

• An aqueous solution of Na₂CO₃ (3.0 eq.) is added, and the mixture is degassed and heated to reflux for 24 hours under a nitrogen atmosphere.

• After cooling to room temperature, the mixture is poured into water and extracted with dichloromethane.

• The organic layer is washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to give 2,4-bis([1,1'-biphenyl]-4-yl)-6-chloro-1,3,5-triazine as a white solid.

Synthetic Pathways and Workflows

The synthesis of high-performance triazine-based materials for OLEDs can be approached from different precursors. The following diagrams illustrate the conceptual synthetic workflows.

Caption: Comparative synthetic workflows for triazine-based OLED materials.

The diagram illustrates two primary synthetic strategies. The first (top) conceptually starts with a disubstituted chlorinated triazine like CDPT to produce an asymmetric final product. The second, more versatile approach (bottom) begins with the fundamental precursor, cyanuric chloride. This allows for either a stepwise substitution to create asymmetric molecules via an alternative chloro-intermediate or a direct trisubstitution to form symmetric, star-shaped molecules like T2T.

Caption: A typical multilayer structure of an OLED device.

This diagram shows the typical layered architecture of an OLED. Triazine derivatives, such as the alternatives to CDPT-derived materials discussed, are primarily used in the Electron Transport Layer (ETL) or as the host material within the Emissive Layer (EML). Their performance in these roles is critical to the overall efficiency and longevity of the device.

Conclusion

The exploration of alternative reagents to 2-Chloro-4,6-diphenyl-1,3,5-triazine opens up a vast chemical space for the design of novel, high-performance materials for OLEDs. While CDPT remains a useful intermediate, the synthesis of fully substituted, often symmetric, triazine derivatives from cyanuric chloride has been shown to yield materials with superior properties, such as higher triplet energies and improved charge transport balance. The data presented for materials like T2T demonstrates significant improvements in OLED device efficiency. The choice of the synthetic precursor will ultimately depend on the desired final molecular architecture and the targeted performance characteristics of the OLED device. Researchers and material scientists are encouraged to consider the broader family of triazine derivatives in their pursuit of next-generation OLED materials.

References

• 1. 1,3,5-Triazine derivatives as new electron transport–type host materials for highly efficient green phosphorescent OLEDs - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Triazine-Based Linkers: 2-Chloro-4,6-diphenyl-1,3,5-triazine vs. TCT

For researchers, scientists, and drug development professionals, the selection of an appropriate chemical linker is a critical step in the synthesis of complex molecular architectures, from bioconjugates to advanced materials. Among the diverse array of available linkers, triazine-based compounds offer a versatile platform for covalent modification. This guide provides an objective comparison of two key triazine derivatives: the specialized building block 2-Chloro-4,6-diphenyl-1,3,5-triazine and the widely used trifunctional linker 1,3,5-trichloro-2,4,6-triazine (TCT or cyanuric chloride).

This comparison delves into their respective chemical properties, reactivity, and primary applications, supported by experimental data to aid in the selection of the optimal reagent for specific research and development needs.

Physicochemical and Reactive Properties: A Head-to-Head Comparison

The structural and electronic differences between 2-Chloro-4,6-diphenyl-1,3,5-triazine and TCT fundamentally dictate their reactivity and suitability for different applications.

Property	2-Chloro-4,6-diphenyl-1,3,5-triazine	1,3,5-Trichloro-2,4,6-triazine (TCT)
Chemical Structure	A monosubstituted triazine with two phenyl groups and one chlorine atom.	A trisubstituted triazine with three chlorine atoms.
Molecular Weight	267.71 g/mol	184.41 g/mol
Functionality	Monofunctional (single reactive chlorine).	Trifunctional (three reactive chlorine atoms).
Reactivity	The single chlorine is the reactive site for nucleophilic aromatic substitution. The electron-withdrawing nature of the two phenyl groups enhances the electrophilicity of the carbon-chlorine bond, making it reactive. However, the bulky phenyl groups can introduce steric hindrance.	The three chlorine atoms can be substituted sequentially with nucleophiles. The reactivity of the chlorine atoms is temperature-dependent, with the first substitution occurring at low temperatures (e.g., 0°C), the second at room temperature, and the third at elevated temperatures.[1]
Solubility	Soluble in organic solvents like ethanol (B145695) and acetone; insoluble in water.[2]	Soluble in many organic solvents.
Stability	Thermally stable with a melting point of 138-140°C.[2] The resulting C-N bond in derivatives is generally stable.	The triazine ring is stable. The reactivity of the C-Cl bonds allows for controlled substitution.
Primary Applications	Intermediate in the synthesis of OLED materials, pharmaceuticals, and antibacterial polymers.[2]	Versatile linker in bioconjugation, synthesis of dendrimers, covalent organic frameworks, and as a cross-linking agent.[1][3]

Efficacy in Application: Distinct Roles in Synthesis

While both molecules are based on a triazine core, their efficacy as "linkers" is best understood in the context of their intended applications. TCT is a quintessential versatile linker, whereas 2-Chloro-4,6-diphenyl-1,3,5-triazine is more accurately described as a functional building block.

TCT: The Versatile Trifunctional Linker

TCT's major advantage lies in its three reactive sites, which can be addressed sequentially by controlling the reaction temperature. This allows for the precise and controlled construction of complex, multi-component molecular architectures.

Key Efficacy Points for TCT:

• Sequential Conjugation: The ability to introduce three different nucleophiles in a stepwise manner is a significant advantage for creating heterofunctional molecules.[1]

• Bioconjugation: TCT is widely used to link peptides, proteins, and other biomolecules. The reactions can be carried out under relatively mild conditions, which is crucial for maintaining the integrity of biological macromolecules.

• Material Science: It serves as a nodal linker for the creation of porous covalent triazine-based frameworks (CTFs) and dendrimers.[3]

• Cost-Effectiveness: TCT is a commercially available and inexpensive reagent, making it suitable for large-scale synthesis.[1]

2-Chloro-4,6-diphenyl-1,3,5-triazine: A Specialized Functional Core

In contrast, 2-Chloro-4,6-diphenyl-1,3,5-triazine's utility is derived from the properties of the diphenyl-triazine core itself. The phenyl groups are not just substituents; they are integral to the functionality of the final molecule, particularly in the realm of organic electronics.

Key Efficacy Points for 2-Chloro-4,6-diphenyl-1,3,5-triazine:

• Electronic Properties: The diphenyl-triazine core is a strong electron acceptor, making it a valuable component in organic light-emitting diode (OLED) materials, specifically as an electron transport material.[2]

• Thermal Stability: The molecule's high thermal stability is advantageous for applications in electronic devices that operate at elevated temperatures.

• Pharmaceutical and Polymer Synthesis: It serves as a key intermediate in the synthesis of certain pharmaceutical compounds and antibacterial polymers where the rigid, aromatic core is a desired structural feature.[2]

Experimental Protocols

General Protocol for Nucleophilic Substitution on TCT (First Substitution)

This protocol describes the first nucleophilic substitution on TCT, which is typically carried out at a low temperature to ensure monosubstitution.

Materials:

• 1,3,5-Trichloro-2,4,6-triazine (TCT)

• Nucleophile (e.g., an amine, alcohol, or thiol)

• Diisopropylethylamine (DIPEA) or another suitable non-nucleophilic base

• Dichloromethane (DCM) or another suitable aprotic solvent

• Reaction vessel, stirring apparatus, and cooling bath

Procedure:

• Dissolve TCT in DCM in the reaction vessel and cool the solution to 0°C using an ice bath.

• In a separate flask, dissolve the nucleophile (1 equivalent) and DIPEA (1 equivalent) in DCM.

• Add the nucleophile/DIPEA solution dropwise to the cold TCT solution with constant stirring.

• Maintain the reaction at 0°C and monitor its progress using thin-layer chromatography (TLC).

• Once the reaction is complete, the reaction mixture can be quenched with water.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the monosubstituted product.

Protocol for Nucleophilic Substitution on 2-Chloro-4,6-diphenyl-1,3,5-triazine

This protocol outlines a typical nucleophilic substitution to modify the diphenyl-triazine core, for instance, in the synthesis of materials for OLEDs.

Materials:

• 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Nucleophile (e.g., an aromatic amine or phenol)

• A suitable base (e.g., potassium carbonate or sodium hydride)

• A suitable solvent (e.g., N,N-dimethylformamide (DMF) or tetrahydrofuran (B95107) (THF))

• Reaction vessel, stirring apparatus, and heating apparatus

Procedure:

• To a solution of the nucleophile in the chosen solvent, add the base and stir for a short period to deprotonate the nucleophile if necessary.

• Add 2-Chloro-4,6-diphenyl-1,3,5-triazine to the reaction mixture.

• Heat the reaction mixture to an appropriate temperature (e.g., 80-120°C) and monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into water to precipitate the product.

• Collect the solid product by filtration, wash it with water and a suitable organic solvent (e.g., methanol (B129727) or ethanol) to remove impurities.

• Dry the product under vacuum.

Visualizing the Chemical Logic

To further clarify the distinct synthetic pathways and decision-making process when choosing between these two triazine derivatives, the following diagrams are provided.

Caption: Sequential reactivity of TCT.

Caption: Reactivity of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Caption: Decision workflow for selecting a triazine reagent.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. Cyanuric chloride as a linker towards the synthesis of covalent triazine polymers: a review - Materials Advances (RSC Publishing) [pubs.rsc.org]

comparative study of different synthetic routes to 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of two primary synthetic methodologies for obtaining 2-Chloro-4,6-diphenyl-1,3,5-triazine, a key intermediate in the development of various functional molecules. The comparison focuses on a Suzuki-Miyaura cross-coupling reaction and a classical Friedel-Crafts alkylation, offering insights into their respective reaction parameters, yields, and purities.

At a Glance: Synthesis Comparison

The following table summarizes the key quantitative data for the two synthetic routes, providing a clear comparison of their performance metrics.

Parameter	Suzuki-Miyaura Coupling	Friedel-Crafts Alkylation
Starting Materials	Cyanuric chloride, Phenylboronic acid	Cyanuric chloride, Benzene (B151609)
Catalyst	Bis(tricyclohexylphosphine)nickel(II) dichloride	Anhydrous aluminum chloride
Solvent	Tetrahydrofuran (B95107)	Anhydrous benzene
Reaction Temperature	70°C	0-10°C (addition), then room temp.
Reaction Time	12 hours	12-24 hours
Yield	94.1%[1]	Not explicitly stated, but a common scalable method[2][3]
Purity	98.9%[1]	High purity achievable with purification[2]

Experimental Protocols

Below are the detailed experimental procedures for the two synthetic routes discussed.

Method 1: Suzuki-Miyaura Cross-Coupling

This method utilizes a nickel-catalyzed cross-coupling reaction between cyanuric chloride and phenylboronic acid.

Procedure: [1]

• In a 500 ml reaction flask, add 18.5 g (0.1 mol) of cyanuric chloride, 26.8 g (0.22 mol) of phenylboronic acid, 34.5 g (0.25 mol) of potassium carbonate, 1 g of bis(tricyclohexylphosphine)nickel(II) dichloride catalyst, and 100 g of tetrahydrofuran.

• Stir the mixture and heat to 70°C.

• Maintain the reaction at this temperature for 12 hours.

• Cool the reaction mixture to room temperature and quench by adding 100 ml of water.

• Distill the solvent to recover the tetrahydrofuran.

• After the tetrahydrofuran is removed, filter the remaining mixture.

• Wash the filter cake to neutrality.

• The resulting product is 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Method 2: Friedel-Crafts Alkylation

This classic electrophilic aromatic substitution involves the reaction of cyanuric chloride with benzene in the presence of a Lewis acid catalyst.

Procedure: [2]

• In a jacketed glass reactor equipped with an overhead stirrer, thermometer, and addition funnel, charge anhydrous benzene and cool to 0-5°C under an inert atmosphere (e.g., nitrogen).

• Slowly add anhydrous aluminum chloride to the cooled benzene with stirring.

• In a separate vessel, dissolve cyanuric chloride in anhydrous benzene.

• Add the cyanuric chloride solution dropwise to the stirred aluminum chloride/benzene slurry, maintaining the temperature between 5-10°C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the reaction is complete, carefully quench the reaction mixture by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Workflow and Process Visualization

The following diagrams illustrate the logical flow of the synthetic comparison and the general reaction schemes.

Caption: Comparative study workflow for synthetic routes.

Caption: Reaction schemes for the two synthetic routes.

References

• 1. 2-chloro-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Triazine-Based Host Materials for High-Performance OLEDs

The development of efficient and stable Organic Light-Emitting Diodes (OLEDs) is a continuous pursuit in materials science, with the host material in the emissive layer playing a pivotal role. Triazine-based compounds have emerged as a promising class of host materials due to their high triplet energy, excellent thermal stability, and tunable electronic properties. This guide provides a comparative analysis of the performance of various triazine-based host materials in OLEDs, supported by experimental data from recent literature.

Performance Overview of Triazine-Based Host Materials

Triazine derivatives have been successfully employed as host materials for both phosphorescent (PhOLEDs) and Thermally Activated Delayed Fluorescence (TADF) OLEDs. Their performance is highly dependent on the molecular design, which influences charge transport, triplet energy, and device stability. The following tables summarize the key performance metrics of OLEDs utilizing different triazine-based host materials.

Table 1: Performance of Blue Phosphorescent OLEDs (PhOLEDs) with Triazine-Based Host Materials

Host Material	Emitter	Max. EQE (%)	Current Efficiency (cd/A)	Power Efficiency (lm/W)	Lifetime (T₅₀ at cd/m²)	Reference
Bicarbazole-triazine hybrid	Blue Phosphor	20.1	-	-	51 hours @ 500	[1]
DPTPCz	Blue Phosphor	14.4	-	-	-	[2]
MBPTRZ	FIrpic	7.0	-	-	-	[3]
TrzmPCz	Blue Phosphor	16.4	32.0	21.5	-	[4]

Table 2: Performance of Green Phosphorescent and TADF OLEDs with Triazine-Based Host Materials

Host Material	Emitter Type	Max. EQE (%)	Current Efficiency (cd/A)	Power Efficiency (lm/W)	Lifetime (T₉₅ at nits)	Reference
DPTPCz	Green Phosphor	21.2	-	-	-	[2]
DBT4/BPCz (mixed host)	Green Phosphor	30.9	131.98	105.44	180 hours @ 10,000	[5]
T2T	Green Phosphor	17.5	-	59.0	-
TTT-PXZ	Green TADF	6.2	-	-	-	[6]
3ACR-TRZ	Green TADF	-	-	-	-	[7]

Table 3: Performance of Non-doped Blue TADF OLEDs with Triazine-Based Host Materials

Host Material/Emitter	Max. EQE (%)	Reference
TH-2DMAC	12.8	[8]
TH-2DPAC	15.8	[8]

Experimental Methodologies

The performance data presented above is derived from devices fabricated and tested under specific experimental conditions. While protocols may vary slightly between research groups, a general workflow is outlined below.

General OLED Fabrication Protocol

A standardized, multi-step process is followed for the fabrication of OLEDs, which includes substrate preparation, organic layer deposition, and encapsulation.

OLED Fabrication Workflow

• Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in ultrasonic baths of deionized water, acetone, and isopropyl alcohol. The substrates are then treated with UV-ozone to enhance the work function of the ITO for efficient hole injection.

• Organic Layer Deposition: All organic layers, including the hole injection layer (HIL), hole transport layer (HTL), emissive layer (EML), and electron transport layer (ETL), are deposited onto the ITO substrate by thermal evaporation in a high-vacuum chamber (typically < 10⁻⁶ Torr). The EML consists of the triazine-based host material doped with a phosphorescent or TADF emitter.

• Cathode Deposition: Following the organic layers, a bilayer cathode, usually consisting of a thin layer of lithium fluoride (B91410) (LiF) for efficient electron injection and a thicker layer of aluminum (Al), is deposited without breaking the vacuum.

• Encapsulation: The fabricated devices are encapsulated in a nitrogen-filled glovebox using a glass lid and a UV-curable epoxy resin to protect the organic layers from atmospheric moisture and oxygen.

Device Characterization

The performance of the fabricated OLEDs is evaluated using a suite of characterization techniques.

OLED Characterization Workflow

• Current Density-Voltage-Luminance (J-V-L) Characteristics: These are measured using a source meter and a photometer.

• Electroluminescence (EL) Spectra: The emission spectra of the devices are recorded with a spectroradiometer.

• Efficiency Calculations: The external quantum efficiency (EQE), current efficiency (CE), and power efficiency (PE) are calculated from the J-V-L data and the EL spectra.

• Lifetime Measurement: The operational lifetime of the device is determined by continuously monitoring the luminance at a constant current density. The lifetime is often reported as T₅₀ or T₉₅, the time it takes for the initial luminance to decrease to 50% or 95%, respectively.

Molecular Design of Triazine-Based Host Materials

The versatility of the triazine core allows for the design of host materials with tailored properties. A common design strategy involves linking the electron-deficient triazine core with electron-donating units, such as carbazole (B46965), to create bipolar host materials with balanced charge transport.

General Molecular Structure and Properties

The introduction of different substituents on the triazine core or the donor moiety allows for the fine-tuning of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, as well as the triplet energy. For instance, introducing bulky groups can suppress intermolecular interactions and maintain a high triplet energy in the solid state.[3]

Conclusion

Triazine-based host materials have demonstrated significant potential for achieving high-performance OLEDs. The ability to systematically modify their molecular structure provides a powerful tool for optimizing device efficiency and stability. Bipolar host materials incorporating triazine have shown excellent performance in both phosphorescent and TADF devices, with some configurations achieving external quantum efficiencies exceeding 30% for green emission.[5] Further research into novel molecular designs and device architectures will likely lead to even more significant advancements in OLED technology, particularly in the challenging area of stable and efficient blue emitters.

References

• 1. Bicarbazole-triazine hybrid type mixed host materials for blue phosphorescent OLEDs with enhanced efficiency and lifetime - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. Novel bipolar host materials based on 1,3,5-triazine derivatives for highly efficient phosphorescent OLEDs with extremely low efficiency roll-off - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Molecular design of triazine and carbazole based host materials for blue phosphorescent organic emitting diodes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Triazine-dibenzofuran-based n-type host materials for high-efficiency and long-lifetime green phosphorescent organic light-emitting diodes - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Triazine-Acceptor-Based Green Thermally Activated Delayed Fluorescence Materials for Organic Light-Emitting Diodes [mdpi.com]
• 8. Facile Generation of Thermally Activated Delayed Fluorescence and Fabrication of Highly Efficient Non-Doped OLEDs Based on Triazine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Assessment of Synthesized 2-Chloro-4,6-diphenyl-1,3,5-triazine

For researchers, scientists, and professionals in drug development and materials science, the purity of synthetic intermediates is paramount to ensuring the reliability and reproducibility of experimental outcomes. 2-Chloro-4,6-diphenyl-1,3,5-triazine is a key building block in the synthesis of pharmaceuticals, antibacterial polymers, and advanced materials for Organic Light-Emitting Diodes (OLEDs)[1]. This guide provides a comprehensive comparison of analytical methods for assessing the purity of this compound, supported by detailed experimental protocols and comparative data against a common alternative, 2-Chloro-4,6-dimethoxy-1,3,5-triazine (B118884) (CDMT).

A multi-faceted analytical approach is crucial for a thorough purity evaluation. Spectroscopic methods provide structural confirmation and identify impurities, while chromatographic techniques excel at separating and quantifying the main compound from byproducts and unreacted starting materials.

Data Presentation: Comparison of Analytical Methods

The selection of an analytical technique depends on the specific information required, such as structural confirmation, impurity profiling, or quantitative purity determination. The table below summarizes the primary analytical methods and their expected outcomes for 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Analytical Method	Information Provided	Expected Outcome for High-Purity Sample	Potential Impurities Detected
HPLC-UV	Quantitative purity, separation of byproducts	A single major peak with purity >99% (by area).	Unreacted cyanuric chloride, mono-phenyl substituted triazine, trisubstituted triazine, hydrolysis products.
¹H & ¹³C NMR Spectroscopy	Structural confirmation, identification of impurities with distinct proton/carbon environments.	¹H NMR: Signals corresponding to the phenyl protons with correct chemical shifts and integration. ¹³C NMR: Signals for all unique carbon atoms in the triazine ring and phenyl groups.	Residual solvents, starting materials, and structurally similar byproducts.[2]
Mass Spectrometry (MS/HRMS)	Molecular weight confirmation.	A molecular ion peak [M+H]⁺ or [M]⁺ corresponding to the calculated mass of C₁₅H₁₀ClN₃. HRMS provides high-accuracy mass.	Byproducts with different molecular weights.
FTIR Spectroscopy	Presence of key functional groups.	Characteristic absorption bands for C=N (triazine ring), C-Cl, and aromatic C-H and C=C bonds.	Absence of O-H bands (from hydrolysis) or N-H bands (from amine impurities).[2][3]
Elemental Analysis	Percentage composition of C, H, N.	Experimental percentages match the calculated theoretical values for C₁₅H₁₀ClN₃.	Deviation from theoretical values indicates the presence of impurities.[4]
Melting Point	Qualitative purity check.	A sharp and narrow melting point range consistent with literature values.	A broad or depressed melting point range indicates impurities.[5]

Comparison with an Alternative: 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT)

CDMT is another widely used triazine-based coupling reagent[6][7]. While the principles of purity assessment are similar, the expected analytical data and potential impurities differ due to the methoxy (B1213986) substituents instead of phenyl groups.

Parameter	2-Chloro-4,6-diphenyl-1,3,5-triazine	2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT)
Molecular Formula	C₁₅H₁₀ClN₃	C₅H₆ClN₃O₂
Molecular Weight	~267.72 g/mol	~175.57 g/mol
Key ¹H NMR Signals	Aromatic protons (multiplets in the 7-9 ppm range).	Methoxy protons (singlet around 4.0-4.2 ppm).
Potential Byproducts	Mono- and tri-phenylated triazines.	Mono- and tri-methoxylated triazines.[8][9]
Purification Method	Recrystallization from solvents like heptane (B126788) or ethanol.	Recrystallization from heptane.[5][8]
Common Application	Synthesis of OLED materials, polymers.	Peptide coupling reagent, ester synthesis.[6][10]

Experimental Workflow and Purity Logic

The logical flow for synthesizing, purifying, and assessing the purity of 2-Chloro-4,6-diphenyl-1,3,5-triazine involves several sequential steps, including initial checks and rigorous quantitative analysis.

References

• 1. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. prepchem.com [prepchem.com]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Eureka | Patsnap [eureka.patsnap.com]
• 9. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

cost-benefit analysis of using 2-Chloro-4,6-diphenyl-1,3,5-triazine in synthesis

For researchers and professionals in drug development and synthetic chemistry, the choice of coupling reagent is critical to the efficiency, cost-effectiveness, and success of a synthetic route. This guide provides a detailed cost-benefit analysis of 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT) and compares its performance with alternative reagents. Experimental data, protocols, and workflow visualizations are presented to support informed decision-making in your research.

Overview of 2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT)

2-Chloro-4,6-diphenyl-1,3,5-triazine is a versatile reagent employed in organic synthesis. It serves as a crucial intermediate in the production of pharmaceuticals, such as the antidiabetic drug Teneligliptin, and in the creation of medical polymers and chiral molecules.[1] Its utility also extends to the field of organic electronics, where it is valued for its electron-transporting properties.[1]

Cost Analysis

A key consideration for any synthetic reagent is its cost. As of late 2023, the approximate cost of 2-Chloro-4,6-diphenyl-1,3,5-triazine was $200.00 per kilogram.[1] This price point is an important factor in the overall cost-benefit assessment, particularly for large-scale synthesis. Disubstituted triazines, in general, are considered to be relatively low-cost compared to other classes of coupling reagents.[2][3]

Performance Comparison

The efficacy of a coupling reagent is determined by factors such as reaction yield, purity of the product, and the mildness of the required reaction conditions. The following tables provide a comparative summary of CDPT and a prominent alternative, 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT), based on available data.

Table 1: Comparison of Reagent Performance in Amide Bond Formation

Feature	2-Chloro-4,6-diphenyl-1,3,5-triazine (CDPT)	2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT)	Other Coupling Reagents (e.g., PyBOP)
Typical Yields	Data not widely available for a range of substrates.	Often exceeds 90%.[4]	Generally high, comparable to CDMT.
Racemization Control	Data not widely available.	Effectively minimizes racemization of chiral centers.[4]	Effective, but can vary with substrate and conditions.
Reaction Conditions	Varies depending on the specific application.	Typically mild, often run at room temperature.[4]	Generally mild, but some may require specific temperature control.
Byproduct Removal	Information on byproduct profiles is limited.	Water-soluble 2-hydroxy-4,6-dimethoxy-1,3,5-triazine byproduct is easily removed during workup.[4]	Byproduct removal can sometimes be more complex.
Versatility	Used in pharmaceutical and polymer synthesis.[1]	Amides, peptides, esters, and Weinreb amides.[4][5]	Wide range of amide and peptide couplings.

Experimental Protocols

Detailed methodologies are essential for replicating and comparing the performance of different reagents. Below are representative experimental protocols for the synthesis of a triazine reagent and its application in amide bond formation.

Protocol 1: Synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine via Friedel-Crafts Reaction[6]

• Reaction Setup: A three-necked round-bottom flask is equipped with a mechanical stirrer, a dropping funnel, and a calcium chloride guard tube.

• Charging the Flask: The flask is charged with anhydrous aluminum chloride (1.2 eq) and an inert solvent such as nitrobenzene.

• Cooling: The flask is cooled to a temperature of 0-5°C.

• Addition of Reactants: A solution of cyanuric chloride (1 eq) in the same inert solvent is added dropwise to the cooled flask while maintaining the temperature.

• Reaction Monitoring: The progress of the reaction is monitored using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup: Upon completion, the reaction mixture is carefully poured onto crushed ice and hydrochloric acid to decompose the aluminum chloride complex. The organic layer is separated, washed, dried, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by recrystallization to yield 2-chloro-4,6-diphenyl-1,3,5-triazine.

Protocol 2: CDMT-Mediated Amide Bond Formation[4]

• Reagent Preparation: In a reaction vessel, the carboxylic acid is dissolved in a suitable aprotic solvent.

• Activation: 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) and a tertiary amine, such as N-methylmorpholine (NMM), are added to the solution. This mixture is stirred at room temperature to form the reactive acyloxy-triazine intermediate.

• Coupling: The amine is added to the reaction mixture.

• Reaction: The reaction is allowed to proceed at room temperature until completion, which can be monitored by TLC or HPLC.

• Workup and Purification: The reaction mixture is typically washed with a dilute acid to remove the water-soluble triazine byproduct and any excess amine. The organic layer is then dried and concentrated to yield the crude amide, which can be further purified by chromatography or recrystallization.

Visualizing Synthetic Workflows

Diagrams illustrating experimental workflows and reaction mechanisms provide a clear and concise understanding of the synthetic processes.

Caption: Workflow for the synthesis of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Caption: Mechanism of CDMT-mediated amide bond formation.

Conclusion

The selection of a coupling reagent is a multifaceted decision that balances cost, performance, and practicality. 2-Chloro-4,6-diphenyl-1,3,5-triazine presents a cost-effective option for specific applications in pharmaceutical and materials synthesis. However, for broader applications in peptide and amide synthesis where high yields, minimal racemization, and straightforward workups are paramount, alternatives like 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) appear to be a more extensively documented and advantageous choice. Researchers should carefully consider the specific requirements of their synthetic targets when making a selection. This guide provides the necessary data to facilitate a well-informed decision.

References

• 1. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. Page loading... [guidechem.com]
• 4. benchchem.com [benchchem.com]
• 5. nbinno.com [nbinno.com]

A Comparative Guide to Recent Advancements in Substituted Triazines for Anticancer Drug Development

For Researchers, Scientists, and Drug Development Professionals

The 1,3,5-triazine (B166579) scaffold has emerged as a privileged structure in medicinal chemistry, leading to the development of numerous potent and selective anticancer agents.[1] Recent advancements have focused on the synthesis and evaluation of substituted triazine derivatives targeting key signaling pathways implicated in cancer cell proliferation, survival, and metabolism. This guide provides an objective comparison of recently developed substituted triazines, their performance against established alternatives, and detailed experimental methodologies for their evaluation. Several triazine-containing drugs, such as Gedatolisib and Enasidenib, are already in clinical trials, underscoring the therapeutic potential of this class of compounds.[1][2]

Targeting Key Oncogenic Pathways

Substituted triazines have been extensively explored as inhibitors of critical cancer-related signaling pathways, most notably the PI3K/AKT/mTOR and EGFR pathways.

PI3K/AKT/mTOR Pathway Inhibitors

The PI3K/AKT/mTOR signaling cascade is a central regulator of cell growth and survival, and its dysregulation is a common feature in many human cancers.[3] Several substituted triazine derivatives have been developed as potent inhibitors of key kinases in this pathway, such as PI3K and mTOR.

A notable example is Gedatolisib , a dual PI3K/mTOR inhibitor that has shown promising efficacy in clinical trials for patients with hormone receptor-positive, HER2-negative metastatic breast cancer.[4][5] Preclinical and clinical data have demonstrated that Gedatolisib, often in combination with other targeted therapies, can significantly improve progression-free survival.[6][7]

Recent research has also focused on novel triazine derivatives with improved potency and selectivity. For instance, a series of substituted 2-(thiophen-2-yl)-1,3,5-triazine derivatives have been identified as dual PI3Kα/mTOR inhibitors, with some compounds exhibiting IC50 values in the low nanomolar range against cancer cell lines.[8] Another study reported on 1,3,5-triazines containing a dithiocarbamate (B8719985) moiety as highly selective PI3Kα inhibitors.[9]

Epidermal Growth Factor Receptor (EGFR) Inhibitors

The epidermal growth factor receptor (EGFR) is another key target in cancer therapy, and its overexpression or mutation can drive tumor growth.[1] Substituted triazines have been designed to target the tyrosine kinase (TK) domain of EGFR.

One study reported on hybrid quinazoline-1,3,5-triazine derivatives, with the most active compound showing an IC50 value of 36.8 nM against the EGFR enzyme.[1] Another series of mono- and bis(dimethylpyrazolyl)-s-triazine derivatives were found to be potent inhibitors of the EGFR/PI3K/AKT/mTOR signaling cascade, with one compound exhibiting an EGFR inhibitory IC50 of 61 nM.[10]

Targeting Metabolic Pathways: IDH2 Inhibition

Mutations in the isocitrate dehydrogenase 2 (IDH2) enzyme represent a distinct therapeutic target in certain cancers, particularly acute myeloid leukemia (AML).[11] Mutant IDH2 produces an oncometabolite, 2-hydroxyglutarate (2-HG), which promotes hypermethylation of DNA and histones, ultimately blocking cellular differentiation.[11][12]

Enasidenib , a substituted triazine, is a first-in-class, oral, selective inhibitor of mutant IDH2 enzymes.[11][13] By blocking the production of 2-HG, Enasidenib promotes the differentiation of leukemic cells and has shown significant clinical activity in patients with relapsed or refractory AML harboring IDH2 mutations.[11][14]

Quantitative Comparison of Substituted Triazines and Alternatives

The following tables summarize the in vitro anticancer activity of recently developed substituted triazine derivatives against various cancer cell lines, compared to established anticancer agents.

Table 1: In Vitro Anticancer Activity of Triazine-Based PI3K/mTOR Inhibitors

Compound	Target(s)	Cell Line	IC50 (µM)	Reference
Gedatolisib	PI3K/mTOR	Various	Varies by cell line	[4]
Compound 13g	PI3Kα/mTOR	A549 (Lung)	0.20 ± 0.05	[8]
MCF-7 (Breast)	1.25 ± 0.11	[8]
HeLa (Cervical)	1.03 ± 0.24	[8]
Compound 13	PI3Kα	HCT-116 (Colon)	0.83	[9]
U87-MG (Glioblastoma)	1.25	[9]
ZSTK-474	Pan-PI3K	Various	Varies by cell line	[9]
Imatinib	Bcr-Abl	MDA-MB-231 (Breast)	35.50	[15]

Table 2: In Vitro Anticancer Activity of Triazine-Based EGFR Inhibitors

Compound	Target	Cell Line	IC50 (µM)	Reference
Compound 12	EGFR	-	0.0368 (enzyme assay)	[1]
Compound 4f	EGFR/PI3K/AKT/mTOR	HCT-116 (Colon)	0.50 ± 0.080	[10][16]
MCF-7 (Breast)	4.53 ± 0.30	[10][16]
HepG2 (Liver)	3.01 ± 0.49	[10][16]
Compound 1d	EGFR-TK	MDA-MB-231 (Breast)	Varies by cell line	[17]
Erlotinib	EGFR	Various	Varies by cell line	[10]

Table 3: In Vitro Anticancer Activity of Other Novel Triazine Derivatives

Compound	Putative Target/Mechanism	Cell Line	IC50 (µM)	Reference
Compound 4f	-	MDA-MB-231 (Breast)	6.25	[15]
Compound 4k	-	MDA-MB-231 (Breast)	8.18	[15]
Compound 11	-	SW480 (Colorectal)	5.85	[18]
5-Fluorouracil	Thymidylate Synthase Inhibitor	SW480, SW620 (Colorectal)	Varies by cell line	[18]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of novel anticancer compounds. Below are generalized protocols for key in vitro assays commonly used in the assessment of substituted triazines.

MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[19] It is based on the reduction of the yellow MTT reagent by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells to form a purple formazan (B1609692) product.[19][20]

Materials:

• Cancer cell lines

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Substituted triazine compounds and control drugs

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the substituted triazine compounds and control drugs for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Western Blot Analysis for PI3K/AKT/mTOR Pathway Inhibition

Western blotting is used to detect and quantify specific proteins in a cell lysate, allowing for the assessment of the phosphorylation status of key proteins in a signaling pathway.[21]

Materials:

• Cancer cell lines

• Substituted triazine compounds

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-AKT, anti-AKT, anti-p-mTOR, anti-mTOR, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis: Treat cells with the compounds, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Protein Transfer: Separate the proteins by size using SDS-PAGE and transfer them to a PVDF membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH) to determine the relative levels of protein phosphorylation.

Visualizing Mechanisms and Workflows

Diagrams created using Graphviz (DOT language) illustrate key signaling pathways and experimental workflows.

Caption: PI3K/AKT/mTOR signaling pathway with inhibition by substituted triazines.

Caption: Mechanism of action of Enasidenib in mutant IDH2-driven cancer.

Caption: General experimental workflow for preclinical evaluation of anticancer compounds.

References

• 1. Antitumor Activity of s-Triazine Derivatives: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent updates on 1,2,3-, 1,2,4-, and 1,3,5-triazine hybrids (2017-present): The anticancer activity, structure-activity relationships, and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. FDA Grants Gedatolisib, a Dual PI3K and mTOR Inhibitor, Fast-Track Review for ER-Positive, HER2-Negative Breast Cancer [jhoponline.com]
• 5. targetedonc.com [targetedonc.com]
• 6. cancernetwork.com [cancernetwork.com]
• 7. onclive.com [onclive.com]
• 8. Design, synthesis and biological evaluation of substituted 2-(thiophen-2-yl)-1,3,5-triazine derivatives as potential dual PI3Kα/mTOR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design and Synthesis of 1,3,5-Triazines or Pyrimidines Containing Dithiocarbamate Moiety as PI3Kα Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Antiproliferative Activity of a New Series of Mono- and Bis(dimethylpyrazolyl)-s-triazine Derivatives Targeting EGFR/PI3K/AKT/mTOR Signaling Cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enasidenib: An Oral IDH2 Inhibitor for the Treatment of Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. What is the mechanism of Enasidenib Mesylate? [synapse.patsnap.com]
• 13. ashpublications.org [ashpublications.org]
• 14. researchgate.net [researchgate.net]
• 15. Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. mdpi.com [mdpi.com]
• 19. benchchem.com [benchchem.com]
• 20. researchhub.com [researchhub.com]
• 21. benchchem.com [benchchem.com]

comparative analysis of the electronic properties of diphenyl vs. dimethoxy triazines

A Comparative Analysis of the Electronic Properties of Diphenyl vs. Dimethoxy Triazines

This guide provides a detailed comparative analysis of the electronic properties of diphenyl-substituted triazines and dimethoxy-substituted triazines. The introduction of different functional groups onto the triazine core significantly influences its electronic structure, impacting key parameters such as frontier molecular orbital energies, redox potentials, and optical absorption characteristics. This comparison is supported by experimental and computational data to assist researchers, scientists, and drug development professionals in understanding these structure-property relationships.

Data Presentation: Electronic Properties

The electronic properties of representative diphenyl and dimethoxy triazine derivatives are summarized in the table below. The data highlights the influence of the electron-donating methoxy (B1213986) groups compared to the more electron-neutral phenyl groups on the central triazine ring. The introduction of electron-donating methoxy groups generally leads to an increase in the Highest Occupied Molecular Orbital (HOMO) energy levels and a corresponding decrease in the redox potential.

Compound/Derivative	Substituent Type	HOMO (eV)	LUMO (eV)	Energy Gap (E_g) (eV)	Redox Potential (E₁/₂) (V vs. Li/Li⁺)	UV-Vis λ_max (nm)	Reference(s)
3,6-diphenyl-1,2,4,5-tetrazine (DPT)	Diphenyl (Reference)	-	-2.99	-	2.87	-	[1]
3,6-bis(4-methoxyphenyl)-1,2,4,5-tetrazine	Dimethoxy	-	-3.14	-	2.70	-	[1]
5,6-diphenyl-1,2,4-triazine-3(4H)-thione (DTT)	Diphenyl	-6.215	-2.253	3.962	-	400 (Experimental)	[2]
9-(2-(4,6-diphenyl-1,3,5-triazin-2-yl)phenyl)-9H-carbazole (OTrPhCz)	Diphenyl	-5.83	-2.88	2.95	-	-	[3]
2,4-dimethoxy-6-methyl-1,3,5-triazine	Dimethoxy	-	-	-	One cathodic peak observed	-	[4]
Asymmetric 2,5-dimethoxyphenylamino-1,3,5-triazines	Dimethoxy (amino-linked)	-	-	-	-	~305	[5]

Note: Data is compiled from multiple sources and experimental/computational conditions may vary. Direct comparison is most accurate for compounds from the same study (e.g., DPT and its dimethoxy derivative).

Experimental Protocols

The determination of the electronic properties listed above involves a combination of electrochemical, spectroscopic, and computational methods.

Cyclic Voltammetry (CV)

Cyclic voltammetry is employed to determine the redox potentials of the triazine compounds.

• Objective: To measure the reduction and oxidation potentials, providing insight into the HOMO and LUMO energy levels.

• Methodology: The electrochemical properties of the triazine derivatives are typically evaluated using a three-electrode system in a non-aqueous electrolyte solution.[1]

  • Working Electrode: Glassy Carbon Electrode.

  • Counter Electrode: Platinum wire.

  • Reference Electrode: Ag/AgCl or a similar standard.

  • Electrolyte: A common electrolyte is 0.1 M tetrabutylammonium (B224687) perchlorate (B79767) (TBAP) or 2 M lithium bis(trifluoromethanesulfonyl) imide (LiTFSI) in an organic solvent.[1][6]

  • Solvent: Anhydrous and deoxygenated solvents such as acetonitrile (B52724) (ACN) or a mixture of 1,3-dioxolane (B20135) (DOL) and dimethoxy ethane (B1197151) (DME) are used.[1]

  • Procedure: The potential is swept between set limits, and the resulting current is measured. The half-wave potential (E₁/₂) is determined from the cathodic and anodic peak potentials.

UV-Visible Spectroscopy

UV-Vis spectroscopy is used to investigate the optical properties and determine the maximum absorption wavelengths (λ_max).

• Objective: To measure the wavelengths of light absorbed by the molecule, which correspond to electronic transitions between molecular orbitals.

• Methodology:

  • Sample Preparation: The triazine compounds are dissolved in a suitable UV-transparent solvent, such as dichloromethane (B109758) (CH₂Cl₂), to a known concentration (e.g., 10⁻⁵ M).[5]

  • Instrumentation: A dual-beam spectrophotometer is used to measure the absorbance of the sample over a specific wavelength range (typically 200-800 nm).

  • Data Analysis: The spectrum is recorded, and the wavelength of maximum absorbance (λ_max) is identified. This value relates to the energy gap between the ground and excited states.

Computational Chemistry (DFT and TD-DFT)

Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) are powerful computational tools used to predict and understand the electronic structure and properties of molecules.

• Objective: To calculate the energies of the HOMO and LUMO, simulate UV-Vis absorption spectra, and visualize molecular orbitals.[2]

• Methodology:

  • Software: Quantum chemical calculation packages like Gaussian 09 are commonly used.[1][2]

  • Functional and Basis Set: The molecular geometries are first optimized using a specific functional and basis set, for example, B3LYP/6-31G(d,p).[2]

  • Property Calculation:

    • HOMO/LUMO Energies: The energies of the frontier molecular orbitals are obtained from the optimized structure.[2]

    • UV-Vis Spectra: The electronic absorption spectra and transition energies are simulated using TD-DFT calculations, often with a different functional/basis set combination like CAM-B3LYP/6-31G++(d,p) for better accuracy in excited states.[2]

Visualizations

The following diagrams illustrate the workflow for analyzing the electronic properties of triazines and the fundamental electronic effects of the substituents.

Workflow for determining electronic properties.

Influence of substituents on triazine electronics.

Conclusion

The electronic properties of the triazine core are highly tunable through the strategic selection of substituents. Phenyl groups act as π-conjugated systems that are relatively electron-neutral compared to strongly donating or withdrawing groups. In contrast, methoxy groups are classic electron-donating groups (EDGs).

• Dimethoxy Triazines: The presence of electron-donating methoxy groups raises the energy of the HOMO, making the molecule easier to oxidize, which is reflected in a lower redox potential.[1] This effect often leads to a red-shift (bathochromic shift) in the UV-Vis absorption spectrum compared to the unsubstituted core.[7]

• Diphenyl Triazines: The phenyl groups extend the π-conjugation of the system. Their effect on the frontier orbitals is less pronounced than strong EDGs. As a result, diphenyl triazines typically exhibit higher redox potentials compared to their dimethoxy counterparts, indicating greater energy is required for reduction or oxidation.[1]

This comparative analysis demonstrates that dimethoxy substitution makes the triazine core more electron-rich, lowering its oxidation potential, while diphenyl substitution primarily extends the conjugated system. This fundamental understanding is crucial for designing novel triazine-based molecules for applications ranging from organic electronics to medicinal chemistry.[8][9]

References

• 1. Redox Potential Tuning of s-Tetrazine by Substitution of Electron-Withdrawing/Donating Groups for Organic Electrode Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,2,4-Triazine-based Materials: Spectroscopic Investigation, DFT, NBO, and TD-DFT Calculations as Well As Dye-sensitized Solar Cells Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and excited state modulation of organic blue light emitters based on 2,4,6-triphenyl-1,3,5-triazine and carbazole derivatives through ortho-positioned linking models - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. bkcs.kchem.org [bkcs.kchem.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. nbinno.com [nbinno.com]

A Comparative Guide to the Validation of a Novel Analytical Method for 2-Chloro-4,6-diphenyl-1,3,5-triazine

This guide provides a comprehensive comparison of a new High-Performance Liquid Chromatography (HPLC) method for the quantification of 2-Chloro-4,6-diphenyl-1,3,5-triazine against established analytical techniques. The data presented herein is intended to guide researchers, scientists, and drug development professionals in selecting the most appropriate method for their specific analytical needs.

Introduction

2-Chloro-4,6-diphenyl-1,3,5-triazine is a key intermediate in the synthesis of various organic compounds, including pharmaceuticals and materials for organic light-emitting diodes (OLEDs). Accurate and precise quantification of this compound is critical for quality control and process optimization. This document outlines the validation of a new, efficient HPLC method and compares its performance with two alternative methods: a standard Gas Chromatography-Mass Spectrometry (GC-MS) method and a conventional UV-Visible Spectrophotometry method.

Methodology and Performance

The validation of the new HPLC method was conducted following the International Council for Harmonisation (ICH) guidelines, focusing on key analytical performance parameters. A summary of the comparative data is presented below.

Data Presentation

Validation Parameter	New HPLC Method	Alternative Method A (GC-MS)	Alternative Method B (UV-Vis)
Specificity	No interference from blank and placebo	High, based on mass fragmentation	Prone to interference from UV-absorbing impurities
Linearity (R²)	>0.999	>0.998	>0.995
Range (µg/mL)	1 - 100	5 - 100	10 - 100
Accuracy (% Recovery)	99.5 - 100.8%	98.2 - 101.5%	95.3 - 104.2%
Precision (RSD%)
- Repeatability	< 1.0%	< 1.5%	< 2.5%
- Intermediate Precision	< 1.5%	< 2.0%	< 3.0%
LOD (µg/mL)	0.2	1.0	2.5
LOQ (µg/mL)	0.8	3.5	8.0
Robustness	Robust	Moderately Robust	Sensitive to pH and solvent changes

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and transparency.

New Analytical Method: High-Performance Liquid Chromatography (HPLC)

• Instrumentation: Agilent 1260 Infinity II HPLC system with a Diode Array Detector (DAD).

• Column: ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm).

• Mobile Phase: Acetonitrile (B52724):Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Standard Preparation: A stock solution of 1000 µg/mL of 2-Chloro-4,6-diphenyl-1,3,5-triazine was prepared in acetonitrile. Working standards were prepared by serial dilution.

• Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile to achieve a final concentration within the linear range. Filter through a 0.45 µm syringe filter before injection.

Alternative Method A: Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: Agilent 7890B GC coupled with a 5977A Mass Selective Detector.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280°C (Splitless mode).

• Oven Temperature Program: Start at 150°C, hold for 1 min, ramp to 280°C at 20°C/min, and hold for 5 min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 50-500.

• Standard and Sample Preparation: Similar to the HPLC method, but using a suitable volatile solvent like dichloromethane.

Alternative Method B: UV-Visible Spectrophotometry

• Instrumentation: Shimadzu UV-1800 UV-Visible Spectrophotometer.

• Solvent: Acetonitrile.

• Wavelength of Maximum Absorbance (λmax): Determined by scanning a standard solution (approximately 254 nm).

• Standard Preparation: Prepare a series of standards in acetonitrile.

• Sample Preparation: Dissolve the sample in acetonitrile and dilute to a concentration that falls within the linear range of the calibration curve.

• Measurement: Record the absorbance of the standards and samples at the λmax against a solvent blank.

Visualizations

To further illustrate the workflow and logical relationships in the validation of the new analytical method, the following diagrams are provided.

Caption: Workflow for the validation of the new analytical method.

Caption: Comparison of analytical methods for 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Comparative Guide to Amide Bond Formation: Unveiling the Mechanism and Performance of 2-Chloro-4,6-diphenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

The strategic formation of amide bonds is a cornerstone of modern organic synthesis, particularly in the realms of peptide chemistry and pharmaceutical development. The choice of coupling reagent is paramount, directly influencing reaction efficiency, product purity, and the preservation of stereochemical integrity. This guide provides a comprehensive analysis of 2-Chloro-4,6-diphenyl-1,3,5-triazine as a coupling agent, confirming its mechanism of action and objectively comparing its performance against other established alternatives.

Mechanism of Action: Activation of Carboxylic Acids

2-Chloro-4,6-diphenyl-1,3,5-triazine, like other 2-chloro-1,3,5-triazine (B1239457) derivatives, facilitates amide bond formation by activating a carboxylic acid. The reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The electron-deficient triazine ring renders the chlorine atom a good leaving group.

The activation process can follow two principal pathways:

• Direct Acyltriazine Formation: The carboxylic acid, typically as a carboxylate salt formed in the presence of a base, directly attacks the triazine, displacing the chloride and forming a highly reactive O-acyltriazinyl intermediate. This "superactive" ester is then susceptible to nucleophilic attack by an amine to form the desired amide.

• Quaternary Ammonium Salt Intermediate: In the presence of a tertiary amine (e.g., N-methylmorpholine), the triazine can first form a quaternary triazinylammonium salt. This salt is a potent activating agent that then reacts with the carboxylic acid to generate the active ester, which subsequently reacts with the primary or secondary amine.

dot

Caption: General mechanism of amide synthesis.

Performance Comparison with Alternative Coupling Reagents

The efficacy of a coupling reagent is assessed by several factors, including reaction yield, rate, and the extent of side reactions, most notably racemization in the case of chiral carboxylic acids. While direct comparative data for 2-Chloro-4,6-diphenyl-1,3,5-triazine against all common reagents under identical conditions is not extensively published, we can infer its performance based on the behavior of structurally similar triazine-based reagents and available data.

For this guide, we will compare it with the well-established uronium/aminium salt HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and the phosphonium (B103445) salt PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate).

Reagent Class	Coupling Reagent	Typical Yield	Racemization Potential	Key Advantages	Key Disadvantages
Triazine	2-Chloro-4,6-diphenyl-1,3,5-triazine	Good to Excellent	Low to Moderate	Cost-effective, stable reagent.	May require elevated temperatures for less reactive substrates.
Uronium/Aminium Salt	HATU	Excellent	Low	High reactivity, fast reaction times, suitable for sterically hindered substrates.	Higher cost, potential for side reactions if not used correctly.
Phosphonium Salt	PyBOP	Very Good to Excellent	Low	High coupling efficiency, byproducts are generally water-soluble.	Can be less effective for very hindered couplings compared to HATU.

Experimental Protocols

To provide a framework for objective comparison, the following are detailed experimental protocols for a model amide coupling reaction between benzoic acid and benzylamine (B48309).

Protocol 1: Amide Synthesis using 2-Chloro-4,6-diphenyl-1,3,5-triazine

• Reagent Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve benzoic acid (1.0 mmol) and 2-Chloro-4,6-diphenyl-1,3,5-triazine (1.1 mmol) in an anhydrous aprotic solvent (e.g., 10 mL of THF or DCM).

• Base Addition: To the stirred solution, add a tertiary amine base such as N-methylmorpholine (NMM) (1.2 mmol).

• Activation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the active ester.

• Amine Addition: Add benzylamine (1.0 mmol) to the reaction mixture.

• Reaction: Continue stirring at room temperature or heat to 40-50 °C if necessary. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with a dilute aqueous acid solution (e.g., 1 M HCl). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

dot

Caption: Experimental workflow for amide synthesis.

Protocol 2: Comparative Amide Synthesis using HATU

• Reagent Preparation: In a dry round-bottom flask under an inert atmosphere, dissolve benzoic acid (1.0 mmol) in an anhydrous aprotic solvent (e.g., 10 mL of DMF).

• Reagent Addition: Add HATU (1.1 mmol) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0 mmol) to the solution.

• Activation: Stir the mixture at room temperature for 5-10 minutes.

• Amine Addition: Add benzylamine (1.0 mmol) to the reaction mixture.

• Reaction: Continue stirring at room temperature. The reaction is typically complete within 1-2 hours. Monitor by TLC or LC-MS.

• Work-up and Purification: Follow the same work-up and purification procedure as described in Protocol 1.

Protocol 3: Comparative Amide Synthesis using PyBOP

• Reagent Preparation: In a dry round-bottom flask under an inert atmosphere, dissolve benzoic acid (1.0 mmol) and PyBOP (1.1 mmol) in an anhydrous aprotic solvent (e.g., 10 mL of DMF or DCM).

• Base Addition: Add a non-nucleophilic base such as DIPEA (2.0 mmol) to the stirred solution.

• Activation and Amine Addition: Immediately add benzylamine (1.0 mmol) to the reaction mixture.

• Reaction: Stir the reaction at room temperature. The reaction is typically complete within 2-4 hours. Monitor by TLC or LC-MS.

• Work-up and Purification: Follow the same work-up and purification procedure as described in Protocol 1.

Signaling Pathway and Logical Relationships

The logical flow of selecting a coupling reagent involves considering the trade-offs between cost, reactivity, and potential side reactions. 2-Chloro-4,6-diphenyl-1,3,5-triazine represents a cost-effective option with good performance, particularly for routine amide synthesis. For more challenging substrates, such as sterically hindered amino acids or sequences prone to racemization, the higher reactivity of HATU or the reliable performance of PyBOP may be preferable, despite their higher cost.

dot

Caption: Decision pathway for reagent selection.

Safety & Regulatory Compliance

Proper Disposal of 2-Chloro-4,6-diphenyl-1,3,5-triazine: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-Chloro-4,6-diphenyl-1,3,5-triazine is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. As a chlorinated organic compound, it is classified as a hazardous waste and requires specific handling and disposal procedures. The primary route of disposal is incineration by a licensed hazardous waste management facility. This guide provides a step-by-step protocol for the safe handling and disposal of this compound and its associated waste.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). 2-Chloro-4,6-diphenyl-1,3,5-triazine is known to cause skin and eye irritation.

Required PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat is mandatory.

• Respiratory Protection: If there is a risk of generating dust, handling should be performed in a chemical fume hood or a dust respirator should be used.

All handling and segregation of this chemical waste must occur in a well-ventilated area, preferably within a chemical fume hood.

Data Presentation: Quantitative Disposal Guidelines

The following table summarizes general quantitative guidelines for the disposal of halogenated organic waste, including compounds like 2-Chloro-4,6-diphenyl-1,3,5-triazine. Note that specific institutional or local regulations may vary.

Parameter	Guideline	Source
Waste Classification Threshold	Concentrations as low as 1,000 ppm are typically classified as halogenated waste.
Waste Container Fill Level	Do not exceed 90% of the container's total volume to allow for expansion.
Satellite Accumulation Area (SAA) Volume Limit	A maximum of 25 gallons of halogenated solvent waste may be accumulated in a laboratory SAA.
Aqueous Solution pH	If mixed with aqueous solutions, the pH should be maintained between 5.5 and 9.5.

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Caption: Disposal workflow for 2-Chloro-4,6-diphenyl-1,3,5-triazine.

Experimental Protocols: Waste Characterization

To comply with disposal regulations, it may be necessary to determine the concentration of 2-Chloro-4,6-diphenyl-1,3,5-triazine in a waste stream. The following is a general methodology based on US EPA Method 619 for the analysis of triazine compounds in wastewater, which can be adapted for waste characterization.[1]

Objective: To quantify the concentration of 2-Chloro-4,6-diphenyl-1,3,5-triazine in a liquid waste sample using Gas Chromatography/Mass Spectrometry (GC/MS).

Materials:

• Gas Chromatograph with a mass spectrometer detector (GC/MS)

• A suitable capillary column (e.g., a low polarity silarylene phase comparable to a 5% diphenyl/95% dimethyl polysiloxane phase)[1]

• Methylene (B1212753) chloride (extraction solvent)

• Hexane (solvent exchange)

• Sodium sulfate (B86663) (anhydrous, for drying)

• Separatory funnel

• Kuderna-Danish (K-D) concentrator

• Microsyringes

• Analytical standards of 2-Chloro-4,6-diphenyl-1,3,5-triazine

Procedure:

• Sample Preparation:

  • A measured volume (e.g., 1 liter) of the aqueous waste sample is collected.

  • The sample is extracted with methylene chloride using a separatory funnel.

  • The methylene chloride extract is dried by passing it through a column of anhydrous sodium sulfate.

• Concentration:

  • The dried extract is concentrated using a Kuderna-Danish (K-D) apparatus.

  • During the concentration step, the solvent is exchanged to hexane.

  • The final volume is adjusted to a specific amount (e.g., 1-10 mL).

• GC/MS Analysis:

  • Injection: A small volume (e.g., 1 µL) of the concentrated extract is injected into the GC.[1]

  • Chromatographic Conditions: The GC oven temperature is programmed to separate the components of the extract. An example program could be: hold at 60°C for 5 minutes, then ramp at 8°C/minute to 300°C and hold for 10 minutes.[1]

  • Mass Spectrometry: The mass spectrometer is set to monitor for characteristic ions of 2-Chloro-4,6-diphenyl-1,3,5-triazine to ensure accurate identification and quantification.

• Calibration and Quantification:

  • A series of calibration standards containing known concentrations of 2-Chloro-4,6-diphenyl-1,3,5-triazine are prepared and analyzed.

  • A calibration curve is generated by plotting the instrument response against the concentration of the standards.

  • The concentration of 2-Chloro-4,6-diphenyl-1,3,5-triazine in the waste sample is determined by comparing its instrument response to the calibration curve.

This protocol provides a framework for the analytical determination of 2-Chloro-4,6-diphenyl-1,3,5-triazine in waste streams. It is essential to validate the method for the specific matrix being analyzed and to follow all quality control procedures outlined in the official EPA method. For other types of triazine compounds, various chromatographic methods such as High-Performance Liquid Chromatography (HPLC) can also be employed.[2]

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Essential Safety and Operational Guide for 2-Chloro-4,6-diphenyl-1,3,5-triazine

This guide provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 2-Chloro-4,6-diphenyl-1,3,5-triazine. Adherence to these procedures is vital for ensuring personnel safety and environmental protection.

Hazard Identification and Personal Protective Equipment (PPE)

2-Chloro-4,6-diphenyl-1,3,5-triazine is classified as a hazardous substance. It is known to cause skin irritation and serious eye irritation[1][2][3]. The following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

PPE Category	Item	Specification
Eye Protection	Safety Glasses with Side-Shields or Goggles	Must conform to EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards.[3]
Hand Protection	Chemical-Resistant Gloves	Nitrile rubber or other impervious gloves are recommended.[4] Inspect for tears or holes before each use.
Body Protection	Protective Clothing	A lab coat and long-sleeved clothing are required. For larger quantities, an apron may be necessary.
Respiratory Protection	Respirator	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if working in an area with inadequate ventilation or when dust generation is likely.[3]

Operational Plan: Step-by-Step Handling Procedures

Proper handling and storage are critical for maintaining chemical integrity and ensuring a safe laboratory environment.

Engineering Controls:

• Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended.[5]

• Ensure that eyewash stations and safety showers are readily accessible.

Safe Handling Practices:

• Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work area by removing all non-essential items and ensuring a clean workspace.

• Dispensing: Carefully weigh and dispense the chemical in a fume hood to avoid dust generation. Use appropriate tools (e.g., spatula, weighing paper).

• In Use: Avoid all personal contact, including inhalation of dust.[6] Keep containers securely sealed when not in use.

• Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][2][3] Do not eat, drink, or smoke in the work area.[7]

First Aid Measures:

• If on Skin: Immediately remove all contaminated clothing and wash the affected area with plenty of water. If skin irritation occurs, seek medical advice.[2][4]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][3][4]

• If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel unwell, seek medical attention.[2]

Disposal Plan: Waste Management Protocol

As a chlorinated organic compound, 2-Chloro-4,6-diphenyl-1,3,5-triazine requires specific handling as hazardous waste.

• Segregation: Do not mix this chemical waste with other waste streams. It should be collected in a designated, clearly labeled, and sealed container.

• Container Management: The waste container must remain tightly sealed at all times, except when actively adding waste.[8] Do not fill the container to more than 90% of its capacity to allow for expansion and prevent spills.[8]

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory. The container must be placed within secondary containment to prevent the spread of material in case of a leak.[8]

• Disposal: All waste must be handled in accordance with local, state, and federal regulations.[6] The primary disposal route for chlorinated organic compounds is incineration by a licensed hazardous waste management facility.[8] Arrange for pickup and disposal through your institution's environmental health and safety office.

Workflow for Handling 2-Chloro-4,6-diphenyl-1,3,5-triazine

Caption: Workflow for the safe handling and disposal of 2-Chloro-4,6-diphenyl-1,3,5-triazine.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. synerzine.com [synerzine.com]
• 4. agilent.com [agilent.com]
• 5. fishersci.com [fishersci.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. chemos.de [chemos.de]
• 8. benchchem.com [benchchem.com]